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  • Product: 2,2,2-Trimethoxyethanamine

Core Science & Biosynthesis

Foundational

Precision Synthesis of 2,2,2-Trimethoxyethanamine via Modified Pinner Reaction

A Technical Guide for Advanced Organic Synthesis Executive Summary This technical guide details the synthesis of 2,2,2-trimethoxyethanamine (systematically ), a masked glycine equivalent often utilized in the constructio...

Author: BenchChem Technical Support Team. Date: March 2026

A Technical Guide for Advanced Organic Synthesis

Executive Summary

This technical guide details the synthesis of 2,2,2-trimethoxyethanamine (systematically


), a masked glycine equivalent often utilized in the construction of complex heterocyclic pharmacophores.

The synthesis utilizes the Pinner Reaction , a classic yet demanding transformation of nitriles to orthoesters via an imidate intermediate.[1] While standard Pinner protocols exist for simple alkyl nitriles, this guide addresses the specific challenges posed by the amino-functionalized substrate (aminoacetonitrile). The presence of a basic primary amine requires careful pH management and the use of a hydrochloride salt strategy to prevent self-condensation or polymerization during the imidate formation.

Key Technical Constraints:

  • Moisture Sensitivity: The target orthoester is thermodynamically unstable in the presence of water and acid, rapidly hydrolyzing back to the ester (methyl glycinate).

  • Amine Protection: The reaction proceeds through a double-salt intermediate to protect the amine functionality.

Mechanistic Foundation

The synthesis proceeds through two distinct stages: the formation of the Pinner Salt (Imidate Dihydrochloride) followed by Alcoholysis to the Orthoester.

Reaction Pathway

The nitrile group of aminoacetonitrile is activated by dry HCl, facilitating nucleophilic attack by methanol. The resulting imidate is then subjected to excess methanol to displace the imino group as ammonium chloride.

PinnerMechanism Start Aminoacetonitrile (HCl Salt) Step1 Protonation & MeOH Attack Start->Step1 + HCl (g) / MeOH Imidate Imidate Dihydrochloride Step1->Imidate 0°C, 24h Step2 Alcoholysis (Excess MeOH) Imidate->Step2 + MeOH Orthoester 2,2,2-Trimethoxyethanamine (HCl Salt) Step2->Orthoester Byproduct NH4Cl (Byproduct) Step2->Byproduct

Figure 1: Mechanistic pathway from aminoacetonitrile to the target orthoester.

Experimental Protocol

Materials & Stoichiometry

Critical Pre-requisite: All glassware must be oven-dried. Methanol must be anhydrous (<50 ppm water).

ReagentMW ( g/mol )Equiv.[2][3]Role
Aminoacetonitrile HCl 92.531.0Substrate
Methanol (Anhydrous) 32.0410.0Reactant/Solvent
HCl (Gas) 36.46>3.0Catalyst/Reactant
Diethyl Ether 74.12N/APrecipitant
Step-by-Step Methodology
Phase 1: Formation of the Imidate Dihydrochloride

Rationale: Low temperature is mandatory to prevent the conversion of the nitrile directly to the amide or ester (Pinner cleavage).

  • Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer, a gas inlet tube (reaching the bottom), and a drying tube (CaCl₂ or Drierite). Place the flask in an ice/salt bath to maintain -5°C to 0°C .

  • Solvation: Charge the flask with Aminoacetonitrile HCl (1.0 eq) and Anhydrous Methanol (4.0 eq) . Stir until suspended/dissolved.

  • Saturation: Introduce a slow stream of dry HCl gas into the solution.

    • Process Control: Monitor the temperature strictly. Do not allow it to exceed 5°C.[3]

    • Endpoint: Continue until the solution is saturated (weight gain corresponding to approx. 1.2-1.5 equivalents of HCl relative to the nitrile, excluding the HCl already in the salt).

  • Aging: Seal the flask tightly (parafilm/stopper) and store in a refrigerator at 0°C to 4°C for 24-48 hours .

    • Observation: The imidate dihydrochloride may precipitate as a hygroscopic white solid.

Phase 2: Alcoholysis to Orthoester

Rationale: The transformation of imidate to orthoester is an equilibrium process driven by excess alcohol and the precipitation of ammonium chloride.

  • Preparation: If the imidate has crystallized significantly, decant the supernatant. If not, proceed with the slurry.

  • Addition: Add a large excess of Anhydrous Methanol (6.0 eq) to the reaction vessel containing the imidate salt.

  • Reaction: Stir the mixture at room temperature (20-25°C) for 48-72 hours.

    • Monitoring: The mixture will become turbid as Ammonium Chloride (

      
      ) precipitates.
      
  • Workup (Anhydrous):

    • Cool the mixture to 0°C to maximize

      
       precipitation.
      
    • Filter off the

      
       rapidly under a nitrogen blanket.
      
    • Concentration: Evaporate the filtrate under reduced pressure (Rotavap) at a bath temperature below 35°C . Caution: Higher temperatures promote elimination.

  • Isolation: The residue is the crude 2,2,2-trimethoxyethanamine hydrochloride.

    • Purification: Triturate with anhydrous diethyl ether to remove residual methanol/impurities. The product is a moisture-sensitive salt.

Process Validation & Troubleshooting

Analytical Checkpoints
CheckpointMethodExpected ResultFailure Mode Indicator
Imidate Formation IR SpectroscopyDisappearance of Nitrile peak (

); Appearance of Imidate C=N (

).
Strong Nitrile peak remains (incomplete saturation).
Orthoester Purity

NMR (DMSO-

)
Singlet at

ppm (9H,

). Triplet/Singlet for

amine.
Split methyl peaks or ester carbonyl signal (hydrolysis to Glycine Methyl Ester).
Stability Workflow

The following diagram illustrates the critical stability decision tree during workup.

StabilityLogic ReactionEnd Reaction Complete (MeOH Solution) MoistureCheck Is Moisture Present? ReactionEnd->MoistureCheck Dry Anhydrous MoistureCheck->Dry No Wet Wet (>100ppm) MoistureCheck->Wet Yes Result1 Target: Orthoester (Stable) Dry->Result1 Result2 Product: Ester (Hydrolysis) Wet->Result2

Figure 2: Stability logic flow. Moisture control is the single point of failure.

References

  • McElvain, S. M., & Nelson, J. W. (1942). The Preparation of Orthoesters. Journal of the American Chemical Society, 64(8), 1825–1827. [Link]

  • Pinner, A. (1892).Die Imidoether und ihre Derivate. Oppenheim, Berlin.
  • Schaefer, F. C., & Peters, G. A. (1961). Base-Catalyzed Reaction of Nitriles with Alcohols. A Convenient Route to Imidates. Journal of Organic Chemistry, 26(2), 412–418. [Link]

  • Tundo, P., et al. (2013). A flexible Pinner preparation of orthoesters: The model case of trimethylorthobenzoate. Green Chemistry, 15, 2326-2331. [Link]

Sources

Exploratory

Technical Guide: Spectroscopic Characterization of 2,2,2-Trimethoxyethanamine

Executive Summary & Chemical Profile[1][2] 2,2,2-Trimethoxyethanamine (CAS: 27532-94-1) is a specialized aliphatic amine featuring a terminal orthoester functionality.[1] Unlike standard amines, this molecule represents...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Chemical Profile[1][2]

2,2,2-Trimethoxyethanamine (CAS: 27532-94-1) is a specialized aliphatic amine featuring a terminal orthoester functionality.[1] Unlike standard amines, this molecule represents a "masked" glycine equivalent, serving as a critical building block in the synthesis of heterocycles and as a protecting group strategy in peptide chemistry.[1]

However, its utility is counterbalanced by its inherent instability.[1] The orthoester moiety (


) is thermodynamically prone to hydrolysis, collapsing into the corresponding ester (methyl glycinate) and methanol upon exposure to trace moisture or Bronsted acids. Therefore, spectroscopic characterization is not merely about structural confirmation; it is a time-sensitive assessment of purity and integrity.[1]

Chemical Identity:

  • Formula:

    
    
    
  • MW: 135.16 g/mol [1][2]

  • Structure: A primary amine separated by a methylene spacer from a trimethyl orthoester core.[1]

Sample Preparation & Handling (The "Trustworthiness" Pillar)

The most common failure mode in characterizing this compound is in-situ hydrolysis during sample preparation.[1] Standard chloroform-d (


) often contains trace HCl and moisture, which will degrade the analyte before acquisition is complete.
Protocol: Anhydrous NMR Sample Preparation
  • Objective: Prepare a stable solution for

    
     and 
    
    
    
    NMR without inducing acid-catalyzed degradation.
  • Reagents:

    • 
       (99.8% D) with 0.03% v/v TMS.
      
    • Basic Alumina (Activity I) or anhydrous

      
      .
      
    • Argon gas.[1]

Step-by-Step Workflow:

  • Solvent Neutralization: Pass 10 mL of

    
     through a short pipette column containing 500 mg of basic alumina immediately prior to use.[1] This removes trace acid and water.[1]
    
  • Atmosphere Control: Flush the NMR tube with a gentle stream of Argon.[1]

  • Dissolution: Weigh ~10-15 mg of 2,2,2-Trimethoxyethanamine into a dry vial. Add 0.6 mL of the neutralized

    
    .
    
  • Transfer: Transfer to the NMR tube and cap immediately.

  • Acquisition: Run the experiment within 15 minutes of dissolution.

Scientist's Note: If basic alumina is unavailable, adding a single pellet of solid


 directly to the NMR tube can stabilize the solution, though this may impact shimming.[1]

Nuclear Magnetic Resonance (NMR) Characterization

NMR is the primary tool for validating the orthoester integrity.[1] The symmetry of the methoxy groups provides a distinct diagnostic signal.[1]

Predicted NMR Data (400 MHz, )
MoietyShift (

, ppm)
MultiplicityIntegrationAssignment Logic

1.30 – 1.60Broad Singlet2HExchangeable amine protons.[1] Shift varies with concentration.

2.85 – 2.95Singlet2HMethylene flanked by amine (shielding) and orthoester (deshielding).[1]

3.25 – 3.35Singlet9HCharacteristic intense singlet.[1] Equivalence of 3 methyls confirms orthoester symmetry.[1]
Predicted NMR Data (100 MHz, )
Carbon EnvironmentShift (

, ppm)
Diagnostic Value

42.0 – 45.0Alpha-carbon to the amine.[1]

49.0 – 51.0Methoxy carbons (intense signal).[1]

114.0 – 116.0Critical Quality Attribute. The quaternary orthoester carbon.[1] Disappearance indicates hydrolysis.[1]
Impurity Profiling (Hydrolysis Detection)

If the sample has degraded, you will observe the formation of Methyl Glycinate .

  • New Signal (Ester Methyl): Singlet at ~3.7 ppm (distinct from orthoester OMe).

  • New Signal (Carbonyl):

    
     signal at ~170 ppm (Ester C=O).
    
  • Loss of Symmetry: The 9H singlet at 3.3 ppm will diminish.[1]

Vibrational Spectroscopy (FT-IR)[1]

Infrared spectroscopy provides a rapid "fingerprint" check without the solvent constraints of NMR.[1]

Method: Attenuated Total Reflectance (ATR) on a diamond crystal. Pre-check: Ensure the crystal is dry; wipe with isopropanol and allow to evaporate completely.[1]

Frequency (

)
IntensityAssignment
3350 – 3400Medium, BroadN-H stretching (Primary amine).[1]
2850 – 2950MediumC-H stretching (Alkane/Methoxy).
1050 – 1200Very StrongC-O-C stretching (Orthoester "ether" bands).
Absent N/AC=O Stretch (~1740

).
Presence indicates hydrolysis to ester.[1]

Mass Spectrometry (MS) Strategy[4]

Standard Electron Impact (EI) ionization is often too harsh for orthoesters, leading to extensive fragmentation where the molecular ion (


) is invisible. Electrospray Ionization (ESI) in positive mode is preferred.

Protocol:

  • Solvent: Acetonitrile (Anhydrous).[3] Avoid water/methanol blends to prevent on-column hydrolysis.[1]

  • Mode: ESI+

  • Expected Ions:

    • 
       m/z.
      
    • 
       m/z (Loss of methoxy group, stabilized oxonium ion).[1]
      

Visualization of Degradation & Workflow

Diagram 1: Hydrolysis Degradation Pathway

This diagram illustrates the chemical logic behind the impurity signals.[1] The orthoester collapses to an ester upon protonation.[1]

HydrolysisPathway Orthoester 2,2,2-Trimethoxyethanamine (Target Molecule) C(OMe)3 Signal: ~115 ppm Intermediate Hemiorthoester Intermediate (Transient) Orthoester->Intermediate + H2O / H+ Ester Methyl Glycinate (Degradant) C=O Signal: ~170 ppm Intermediate->Ester - 2 MeOH Methanol Methanol (Byproduct) Intermediate->Methanol

Caption: Acid-catalyzed hydrolysis pathway converting the target orthoester into methyl glycinate, detectable via the emergence of a carbonyl signal in IR and NMR.

Diagram 2: Anhydrous Characterization Workflow

A self-validating protocol to ensure data integrity.[1]

Workflow Start Start: Raw Sample Prep Solvent Prep Pass CDCl3 through Basic Alumina (Neutralize Acid) Start->Prep Dissolve Dissolution Add Sample under Argon Avoid Humidity Prep->Dissolve Check Visual Check Is solution clear? (Turbidity = Polymerization/Salt) Dissolve->Check Acquire Acquisition Run 1H NMR (16 scans) Run 13C NMR (256 scans) Check->Acquire Analyze Data Analysis Check 115 ppm (Orthoester) Check 170 ppm (Ester Impurity) Acquire->Analyze

Caption: Step-by-step workflow for characterizing acid-sensitive orthoesters, emphasizing solvent neutralization and rapid acquisition.

References

  • BenchChem. (2025).[4] Spectroscopic Characterization of 2,2-Dimethyloxetane: A Technical Guide. (Used for comparative spectroscopic prediction methodologies of cyclic ethers and ortho-functionalized systems).[1]

  • National Institutes of Health (NIH). (2017). Multifunctional Poly(amine-co-ester-co-ortho ester) for Efficient and Safe Gene Delivery. (Validates the acid-sensitivity and hydrolysis kinetics of orthoester backbones).

  • Royal Society of Chemistry (RSC). (2020). Applications of alkyl orthoesters as valuable substrates in organic transformations. (Provides mechanistic grounding for Pinner synthesis and orthoester reactivity).

  • Ural Federal University. (2016). Mass spectrometric properties of methoxy-substituted ethanamines. (Reference for fragmentation patterns of methoxy-rich amine derivatives).

  • Journal of Chemical Education. (2016). Reaction of Orthoesters with Amine Hydrochlorides. (Confirming the reactivity profile of amine/orthoester systems).

Sources

Foundational

An In-depth Technical Guide to Aminoacetaldehyde Dimethyl Acetal: A Key Building Block in Pharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals Executive Summary This technical guide provides a comprehensive overview of aminoacetaldehyde dimethyl acetal, a critical building block in modern medicinal...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of aminoacetaldehyde dimethyl acetal, a critical building block in modern medicinal chemistry. Often referred to by various synonyms, this document clarifies its chemical identity, including the correct CAS number and molecular structure, and addresses potential nomenclature confusion. We will delve into its physicochemical properties, explore established synthesis protocols with a focus on the underlying chemical principles, and highlight its significant applications in the development of novel therapeutics. This guide is intended to serve as a valuable resource for researchers and professionals in the field of drug discovery and development, offering both foundational knowledge and practical insights.

Chemical Identity and Structure

Nomenclature and CAS Number: A Point of Clarification

The compound of interest is most accurately identified as aminoacetaldehyde dimethyl acetal or 2,2-dimethoxyethanamine . While the name "2,2,2-trimethoxyethanamine" has appeared in some commercial listings, this is generally considered erroneous. The correct and universally recognized Chemical Abstracts Service (CAS) number for this compound is 22483-09-6 .[1] It is crucial for researchers to use this CAS number to ensure the procurement of the correct chemical entity and for accurate literature searching.

Molecular Structure

The molecular structure of aminoacetaldehyde dimethyl acetal consists of a primary amine group attached to an ethyl backbone, with two methoxy groups forming a dimethyl acetal at the C2 position.

start Start Materials: - Chloroacetaldehyde dimethyl acetal - Ammonia (aqueous solution) reaction Amination Reaction (Autoclave, 130-140°C, 3 hours) start->reaction distillation Ammonia Recovery (Distillation) reaction->distillation basification Basification (Addition of NaOH solution, pH 12-14) distillation->basification purification Product Isolation (Rectification/Distillation) basification->purification product Final Product: Aminoacetaldehyde dimethyl acetal purification->product

Caption: General Synthesis Workflow for Aminoacetaldehyde Dimethyl Acetal

Detailed Experimental Protocol

The following protocol is a representative example based on published methods. [2][3] Materials:

  • Chloroacetaldehyde dimethyl acetal

  • 40% aqueous ammonia solution

  • 50% aqueous sodium hydroxide solution

  • Autoclave reactor

  • Distillation apparatus

Procedure:

  • Reaction Setup: Charge a 2000 mL autoclave with 1400 g of a 40% aqueous ammonia solution. [2]2. Addition of Starting Material: Add 245 g of chloroacetaldehyde dimethyl acetal to the autoclave. [2]3. Amination Reaction: Seal the autoclave and, with stirring, heat the reaction mixture to 130-140°C for 3 hours. [2]The elevated temperature and pressure facilitate the nucleophilic substitution of the chloride by ammonia.

  • Ammonia Recovery: After the reaction is complete, cool the mixture and distill off the excess ammonia, which can be recovered for future use. [2]5. Basification: To the remaining reaction mixture, add a 50% aqueous sodium hydroxide solution until the pH reaches 12-14. [2]This step neutralizes any ammonium salts formed and liberates the free amine.

  • Product Isolation: The final product, aminoacetaldehyde dimethyl acetal, is isolated and purified by distillation or rectification. [3][4]

Applications in Drug Development

Aminoacetaldehyde dimethyl acetal is a versatile intermediate in medicinal chemistry, primarily utilized for the introduction of a protected aminoacetaldehyde moiety into more complex molecular scaffolds. [5]The acetal group serves as a protecting group for the aldehyde functionality, which can be deprotected under acidic conditions when required for subsequent synthetic transformations.

Key Intermediate in Pharmaceutical Synthesis

This compound is a crucial intermediate in the synthesis of several bulk drugs, including:

  • Proline analogs: These are important in the development of various therapeutic agents.

  • Praziquantel: An anthelmintic drug used to treat a number of parasitic worm infections. [2][3]

Role as a Synthetic Building Block

The primary amine of aminoacetaldehyde dimethyl acetal allows for a wide range of chemical modifications, including:

  • Formation of Schiff bases: Reaction with aldehydes and ketones to form imines, which can then be reduced to secondary amines. [2]* Acylation and Sulfonylation: Reaction with acid chlorides and sulfonyl chlorides to introduce various functional groups.

  • Alkylation: To produce secondary and tertiary amines.

These transformations enable the incorporation of the 2,2-dimethoxyethylamino group into diverse molecular frameworks, making it a valuable tool for lead optimization and the development of new chemical entities.

Safety and Handling

As with any chemical reagent, proper safety precautions should be observed when handling aminoacetaldehyde dimethyl acetal.

  • Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and eye/face protection. [1]* Ventilation: Handle in a well-ventilated area or in a fume hood to avoid inhalation of vapors.

  • Storage: Store in a cool, dark place under an inert atmosphere. [1]Keep the container tightly closed.

  • In case of contact: In case of skin or eye contact, rinse immediately with plenty of water. If inhaled, move the person to fresh air. Seek medical attention if irritation persists.

Conclusion

Aminoacetaldehyde dimethyl acetal (CAS No. 22483-09-6) is a fundamentally important and versatile building block in the field of pharmaceutical sciences. Its utility as a protected aminoacetaldehyde synthon allows for the efficient construction of complex molecules with therapeutic potential. A clear understanding of its chemical identity, synthesis, and reactivity is essential for any researcher or drug development professional working in this area.

References

  • Method for preparing aminoacetaldehyde dimethyl acetal - Eureka | Patsnap. (2020, November 3).
  • Triethylamine, 2,2'2''-trimethoxy- | C9H21NO3 - PubChem. (n.d.). Retrieved from [Link]

  • Synthesis of N‐protected protected aminoacetaldehyde dimethyl acetal... - ResearchGate. (n.d.). Retrieved from [Link]

  • CN103739506A - Method for preparing aminoacetaldehyde dimethyl acetal - Google Patents. (n.d.).
  • Ethanamine, 2-(2-methoxyethoxy)-N,N-bis[2-(2-methoxyethoxy)ethyl]- | C15H33NO6 | CID - PubChem. (n.d.). Retrieved from [Link]

  • Tris(2-(2-methoxyethoxy)ethyl)amine - Wikipedia. (n.d.). Retrieved from [Link]

  • N-(2-(2-(2-methoxyethoxy)ethoxy)ethyl)ethanamine | C14H31NO6 | CID 3016250 - PubChem. (n.d.). Retrieved from [Link]

  • Tromethamine:A Versatile Compound from Chemical Industry to Medicine - Grand Fuchi. (2025, March 24). Retrieved from [Link]

  • H-Gly-OtBu HCl [27532-96-3] - Aapptec Peptides. (n.d.). Retrieved from [Link]

  • Synthesis, spectral characteristics, and molecular structure of N-(2,2,2-trichloro-1-((4-phenylthiazol-2- yl)amino)ethyl)carboxamides - Sciforum. (n.d.). Retrieved from [Link]

  • amine applications and properties data - alkanolamines. (n.d.). Retrieved from [Link]

Sources

Exploratory

Theoretical studies on the stability of 2,2,2-Trimethoxyethanamine

An In-Depth Technical Guide to the Theoretical Stability of 2,2,2-Trimethoxyethanamine Executive Summary 2,2,2-Trimethoxyethanamine is a bifunctional molecule featuring a hydrolytically labile orthoester and a nucleophil...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Theoretical Stability of 2,2,2-Trimethoxyethanamine

Executive Summary

2,2,2-Trimethoxyethanamine is a bifunctional molecule featuring a hydrolytically labile orthoester and a nucleophilic primary amine. This guide provides a comprehensive theoretical framework for understanding and predicting its chemical stability. Leveraging established principles of computational chemistry, we explore the molecule's structural characteristics, delineate its most probable decomposition pathways, and offer a detailed protocol for its computational analysis. The primary stability concern identified is the rapid acid-catalyzed hydrolysis of the orthoester moiety, a reaction that can be significantly influenced by intramolecular interactions with the neighboring amine group. This guide establishes a foundational understanding for researchers aiming to utilize, store, or formulate this molecule, particularly in fields like drug delivery and synthetic chemistry where controlled stability is paramount.

Introduction: The Dichotomy of Reactivity in a Single Molecule

In the landscape of modern organic chemistry, molecules possessing multiple, distinct functional groups offer a rich playground for synthetic innovation and functional design. 2,2,2-Trimethoxyethanamine is a prime example, incorporating both an orthoester and a primary amine.

  • The Orthoester Group: An orthoester is a functional group containing three alkoxy groups attached to a single carbon atom.[1][2][3] It can be viewed as a protected form of a carboxylic acid and is notably sensitive to hydrolysis under mild aqueous acid conditions, readily breaking down to form an ester and two equivalents of alcohol.[1][2] This lability is often exploited in organic synthesis for protecting groups and in drug delivery systems for pH-triggered release.

  • The Amine Group: The primary ethanamine moiety confers basicity and nucleophilicity to the molecule. It is a common functional group in pharmaceuticals and biologically active compounds, influencing properties like solubility, receptor binding, and metabolic stability.

The colocation of these two groups on a small molecular scaffold raises critical questions about the compound's overall stability. Will the basic amine catalyze the decomposition of the sensitive orthoester? How do environmental factors like pH and solvent influence its degradation kinetics? This guide employs theoretical and computational chemistry principles to dissect these questions, providing a predictive analysis of the molecule's stability.[4][5]

Theoretical Framework for Stability Assessment

The stability of a molecule is intrinsically linked to its structure and the energy landscape it occupies. Computational chemistry provides a powerful toolkit to explore this landscape, identifying the most stable molecular arrangements (geometry optimization) and the energetic barriers to chemical reactions.[5][6]

Key Computational Methods

Several computational methods are employed to investigate molecular stability and reactivity:

  • Molecular Mechanics (MM): This approach uses classical physics to model molecules as a collection of balls (atoms) and springs (bonds). While computationally efficient for large systems and conformational analysis, it is not suitable for describing bond-breaking and bond-forming processes.[5][7][8]

  • Density Functional Theory (DFT): DFT is a quantum mechanical method that calculates the electronic structure of a molecule. It offers a robust balance between computational cost and accuracy, making it a workhorse for studying reaction mechanisms, geometries, and energetics of organic molecules.[7][9]

  • Ab Initio Methods: High-level methods like Coupled Cluster (e.g., CCSD(T)) provide "gold standard" accuracy for thermochemical data but are computationally very expensive.[10] They are often used to benchmark results from more economical methods like DFT.

For the analysis of 2,2,2-Trimethoxyethanamine, a DFT-based approach is recommended as it can accurately model the electronic effects and bond rearrangements involved in its potential decomposition pathways.

Molecular Structure and Predicted Decomposition Pathways

The stability of 2,2,2-Trimethoxyethanamine is primarily dictated by the orthoester group's susceptibility to hydrolysis.

Caption: Structure of 2,2,2-Trimethoxyethanamine.

Primary Pathway: Acid-Catalyzed Hydrolysis

The most significant decomposition route for orthoesters is hydrolysis under acidic conditions.[1][2][11] The mechanism proceeds through a series of well-defined steps, initiated by protonation of one of the methoxy oxygen atoms.

hydrolysis_pathway Start Orthoester + H₃O⁺ Protonation Protonated Orthoester Start->Protonation Protonation Carbocation Dialkoxycarbocation + CH₃OH Protonation->Carbocation Loss of Methanol HemiOrthoester Protonated Hemiorthoester Carbocation->HemiOrthoester + H₂O Product Ester + CH₃OH + H₃O⁺ HemiOrthoester->Product Deprotonation & Rearrangement

Caption: Generalized acid-catalyzed hydrolysis of an orthoester.

This reaction is typically very fast. The stability of the intermediate dialkoxycarbocation is a key factor influencing the reaction rate. The presence of the nearby amine group could potentially lead to intramolecular catalysis, where the protonated aminium ion acts as the proton source, potentially accelerating hydrolysis even in neutral or near-neutral pH conditions if a local acidic microenvironment is created.

A Practical Guide: Computational Workflow for Stability Analysis

To quantify the stability of 2,2,2-Trimethoxyethanamine, a detailed computational protocol is required. The following outlines a step-by-step workflow using Density Functional Theory (DFT).

computational_workflow A 1. Model Building Construct 3D structure of 2,2,2-Trimethoxyethanamine B 2. Geometry Optimization Find the lowest energy conformation (e.g., B3LYP/6-31G(d)) A->B C 3. Propose Reaction Pathway Identify reactants, products, and intermediate steps for hydrolysis B->C D 4. Transition State (TS) Search Locate the highest energy point along the reaction coordinate C->D E 5. Frequency Calculation Confirm minima (0 imaginary frequencies) and TS (1 imaginary frequency) D->E F 6. IRC Calculation Confirm TS connects reactants and products E->F G 7. Energy Calculation Compute activation and reaction energies (ΔG‡, ΔGᵣₓₙ) F->G

Caption: DFT workflow for analyzing reaction pathways.

Experimental Protocol: DFT Analysis of Hydrolysis
  • Structure Preparation: Build the 3D structure of 2,2,2-Trimethoxyethanamine using molecular modeling software (e.g., Avogadro).

  • Initial Optimization: Perform an initial geometry optimization using a computationally inexpensive method like Molecular Mechanics (MMFF94 force field) to obtain a reasonable starting geometry.[6]

  • DFT Geometry Optimization:

    • Submit the structure for geometry optimization using a DFT functional and basis set (e.g., B3LYP with the 6-311++G(d,p) basis set in a quantum chemistry package like Gaussian or ORCA).[12][13]

    • Include a solvent model (e.g., Polarizable Continuum Model, PCM, for water) to simulate aqueous conditions.

    • Optimize the structures of reactants (orthoester + H₃O⁺), intermediates (protonated species, carbocation), and products (methyl 2-aminoacetate + 2 CH₃OH).

  • Transition State (TS) Search:

    • For the rate-determining step (e.g., the loss of methanol to form the carbocation), construct an initial guess for the transition state structure.

    • Perform a TS optimization (e.g., using the QST2/QST3 or Berny algorithm).

  • Verification of Stationary Points:

    • Conduct a frequency calculation for all optimized structures (reactants, products, and TS).

    • Confirm that reactants and products have zero imaginary frequencies.

    • Confirm that the TS has exactly one imaginary frequency corresponding to the motion along the reaction coordinate.

  • Reaction Pathway Confirmation:

    • Perform an Intrinsic Reaction Coordinate (IRC) calculation starting from the verified TS.[13] This traces the reaction path downhill from the transition state to confirm it connects the intended reactant and product.

  • Thermochemical Analysis:

    • Use the calculated electronic energies and thermal corrections from the frequency calculations to determine the Gibbs free energies of activation (ΔG‡) and reaction (ΔGᵣₓₙ).

Data Interpretation and Practical Implications

The output of this computational workflow provides quantitative data on the stability of 2,2,2-Trimethoxyethanamine.

Table 1: Hypothetical Calculated Energies for Hydrolysis Rate-Determining Step

SpeciesRelative Electronic Energy (kcal/mol)Relative Gibbs Free Energy (kcal/mol)
Reactants (Orthoester + H₃O⁺)0.00.0
Transition State+15.2+16.5
Products (Carbocation + CH₃OH)+5.8+4.5

A low calculated activation energy (ΔG‡), hypothetically in the range of 15-20 kcal/mol, would indicate a rapid hydrolysis reaction at room temperature, confirming the compound's high sensitivity to acidic aqueous environments.

Implications for Handling and Formulation
  • Storage: The compound must be stored under strictly anhydrous and non-acidic conditions to prevent degradation.[14][15] Inert atmosphere handling may be required.

  • Synthetic Use: When used as a synthetic intermediate, reactions should be conducted in aprotic, anhydrous solvents. Workup procedures should avoid acidic aqueous solutions unless hydrolysis is the desired outcome.

  • Drug Development: The inherent instability in acidic environments makes it a candidate for pH-responsive drug delivery systems. For example, a prodrug containing this moiety could remain stable at physiological pH (7.4) but rapidly release the active drug in the acidic microenvironments of tumors or within the endosome/lysosome pathway.

Experimental Validation

The theoretical predictions should be validated experimentally. This can be achieved by:

  • Kinetic Studies: Monitoring the rate of hydrolysis at various pH values (e.g., pH 2, 5, and 7.4) using techniques like ¹H NMR spectroscopy or HPLC to quantify the disappearance of the starting material and the appearance of products.[7][8][11]

  • Product Analysis: Confirming the identity of the degradation products using mass spectrometry and NMR to ensure the predicted hydrolysis pathway is the dominant one.

Conclusion

Theoretical studies provide an indispensable tool for the a priori assessment of the stability of 2,2,2-Trimethoxyethanamine. Computational analysis, primarily through Density Functional Theory, strongly indicates that the molecule's stability is governed by the acid-labile orthoester functional group. The primary decomposition pathway is a rapid acid-catalyzed hydrolysis. This inherent instability is not a flaw but a key chemical property that must be understood and controlled. For synthetic chemists, it necessitates careful handling and reaction design. For drug development professionals, it presents an opportunity for creating sophisticated, environmentally responsive delivery systems. By integrating the theoretical insights presented in this guide with targeted experimental validation, researchers can effectively harness the unique chemical characteristics of this bifunctional molecule.

References

  • Ortho ester - Wikipedia. [Link]

  • COMPUTATIONAL STUDY OF ORGANIC COMPOUNDS – AN APPLICATION FOR LEARNING IN CHEMISTRY. (2019). Journal of Chemical Education. [Link]

  • Hydrolysis of trioxaadamantane ortho esters. II. Kinetic analysis and the nature of the rate-determining step. Canadian Journal of Chemistry. [Link]

  • Computational Organic Chemistry. EOLSS.net. [Link]

  • An Overview on Computational Tools for Predicting and Designing the Organic Compounds. Journal of Pharmaceutical Sciences and Research. [Link]

  • A computational chemist's guide to accurate thermochemistry for organic molecules. Wiley Interdisciplinary Reviews: Computational Molecular Science. [Link]

  • Orthoester - chemeurope.com. [Link]

  • Orthoesters – Knowledge and References. Taylor & Francis. [Link]

  • Computational-Simulation-Based Behavioral Analysis of Chemical Compounds. MDPI. [Link]

  • Experimental and theoretical investigations into the stability of cyclic aminals. Beilstein Journal of Organic Chemistry. [Link]

  • Chemical Synthesis and Characterization. bioRxiv. [Link]

  • Experimental and Theoretical Investigations Into the Stability of Cyclic Aminals. PubMed. [Link]

  • Experimental and Computational Studies on the Reactivity of Methanimine Radical Cation (H2CNH+•) and its Isomer Aminomethylene (HCNH2+•) With C2H2. Frontiers in Chemistry. [Link]

  • Techniques for Handling Air- and Moisture-Sensitive Compounds. Wipf Group - University of Pittsburgh. [Link]

  • Mechanistic Study of the [2+2] Cycloaddition Reaction of Cyclohexenone and its Derivatives with Vinyl Acetate. ResearchGate. [Link]

Sources

Foundational

The Orthoester Group in 2,2,2-Trimethoxyethanamine: A Technical Guide to its Reactivity and Application

For Researchers, Scientists, and Drug Development Professionals Abstract The orthoester functional group, particularly as presented in 2,2,2-trimethoxyethanamine, offers a unique and highly valuable tool in the field of...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

The orthoester functional group, particularly as presented in 2,2,2-trimethoxyethanamine, offers a unique and highly valuable tool in the field of drug development and bioconjugation. Its characteristic acid-labile nature allows for the design of sophisticated drug delivery systems and prodrugs that can selectively release therapeutic payloads in specific, low-pH environments such as those found in endosomes, lysosomes, or the tumor microenvironment. This in-depth technical guide provides a comprehensive overview of the reactivity of the orthoester group in 2,2,2-trimethoxyethanamine, detailing its hydrolysis mechanism, pH sensitivity, and stability. Furthermore, it explores its synthetic utility as a protecting group and in the formation of acid-cleavable linkers, providing field-proven insights and detailed experimental protocols for its effective application.

Introduction: The Strategic Advantage of the Orthoester Moiety

In the landscape of modern drug development, precision and control are paramount. The ability to dictate where and when a therapeutic agent becomes active is a critical determinant of efficacy and safety. The orthoester functional group, a carbon atom bonded to three alkoxy groups, has emerged as a key player in achieving this level of control.[1] Unlike many other functional groups, orthoesters exhibit a distinct pH-dependent stability profile: they are relatively stable at neutral and alkaline pH but undergo rapid hydrolysis under mildly acidic conditions.[1][2][3] This characteristic makes them ideal for applications requiring triggered release of a molecule of interest.

2,2,2-Trimethoxyethanamine is a particularly noteworthy example, incorporating both a reactive orthoester and a primary amine. This bifunctionality allows for its straightforward incorporation into a wide range of molecular architectures, including peptides, linkers for antibody-drug conjugates (ADCs), and other biocompatible polymers.[][5] The presence of the amine provides a convenient handle for conjugation, while the orthoester serves as the acid-sensitive trigger.

The Core Reactivity: Understanding Orthoester Hydrolysis

The key to harnessing the power of the orthoester group lies in a thorough understanding of its hydrolysis mechanism. This acid-catalyzed process proceeds through a distinct, multi-step pathway that ultimately leads to the formation of an ester and two equivalents of alcohol.[1][6][7]

The Three-Stage Hydrolysis Mechanism

The generally accepted mechanism for the acid-catalyzed hydrolysis of orthoesters involves three principal stages.[6]

  • Protonation and Formation of a Carboxonium Ion: The reaction is initiated by the protonation of one of the oxygen atoms of the orthoester by a hydronium ion (H₃O⁺).[8] This is followed by the departure of an alcohol molecule to form a resonance-stabilized dialkoxycarboxonium ion. This initial step is typically rapid and reversible.

  • Nucleophilic Attack by Water: A water molecule then acts as a nucleophile, attacking the electrophilic carbon of the carboxonium ion. This results in the formation of a protonated hemiorthoester intermediate.

  • Decomposition of the Hemiorthoester: The hemiorthoester is unstable and rapidly decomposes. Following a proton transfer, a second alcohol molecule is eliminated, and the final ester product is formed along with the regeneration of the acid catalyst.

Hydrolysis_Mechanism cluster_0 Orthoester Hydrolysis Orthoester R-C(OR')₃ Protonated_Orthoester R-C(OR')₂-O⁺(H)R' Orthoester->Protonated_Orthoester + H₃O⁺ Carboxonium_Ion [R-C(OR')₂]⁺ Protonated_Orthoester->Carboxonium_Ion - R'OH Hemiorthoester_Intermediate R-C(OR')₂(OH) Carboxonium_Ion->Hemiorthoester_Intermediate + H₂O Protonated_Hemiorthoester R-C(OR')(O⁺H₂)R' Hemiorthoester_Intermediate->Protonated_Hemiorthoester + H₃O⁺ Ester R-COOR' Protonated_Hemiorthoester->Ester - R'OH, - H₃O⁺

Caption: Acid-catalyzed hydrolysis of an orthoester.

The Critical Role of pH

The rate of orthoester hydrolysis is profoundly influenced by pH. The stability of orthoesters in neutral or alkaline environments (pH > 7) is a significant advantage, ensuring, for example, the integrity of an ADC linker in the bloodstream (pH ≈ 7.4).[][9] However, as the pH decreases, the rate of hydrolysis increases dramatically. This pH sensitivity can be finely tuned through structural modifications to the orthoester moiety, allowing for precise control over the release kinetics of a conjugated molecule.[10] This is particularly relevant for drug delivery systems designed to release their payload within the acidic microenvironment of tumors or inside cellular compartments like endosomes (pH 5.5-6.0) and lysosomes (pH 4.5-5.0).[11][12]

pH RangeRelative Hydrolysis RateBiological Relevance
> 7.4Very SlowSystemic circulation (blood plasma)[]
6.5 - 7.0SlowTumor microenvironment (extracellular)
5.0 - 6.5Moderate to FastEndosomes[11]
< 5.0RapidLysosomes[11]
Table 1: pH-Dependent Hydrolysis of Orthoesters and its Biological Significance.

Synthetic Applications in Drug Development

The unique reactivity profile of the orthoester in 2,2,2-trimethoxyethanamine makes it a versatile tool in several key areas of drug development.

As an Acid-Labile Protecting Group

In complex multi-step organic syntheses, such as peptide synthesis, the protection of reactive functional groups is essential to prevent unwanted side reactions.[13] The orthoester group can serve as an effective protecting group for carboxylic acids.[7] The protection can be achieved under anhydrous acidic conditions, and the subsequent deprotection is readily accomplished with mild aqueous acid, leaving other protecting groups that are sensitive to different conditions (e.g., base-labile or hydrogenolysis-labile groups) intact.[14] This orthogonality is a cornerstone of modern synthetic chemistry.[15]

In the Design of Acid-Cleavable Linkers for ADCs

Antibody-drug conjugates (ADCs) are a powerful class of therapeutics that combine the targeting specificity of an antibody with the cytotoxic potency of a small-molecule drug.[5] The linker that connects the antibody and the payload is a critical component of ADC design, and its stability and cleavage characteristics directly impact the therapeutic index of the drug.[9]

Orthoester-based linkers are highly attractive for ADCs due to their stability in the bloodstream and their rapid cleavage in the acidic environment of tumor cells.[] 2,2,2-Trimethoxyethanamine can be readily incorporated into linker designs, with the amine group providing a point of attachment to the antibody or the drug, and the orthoester serving as the pH-sensitive trigger for drug release.

ADC_Workflow cluster_workflow ADC Targeting and Drug Release ADC_Circulation ADC with Orthoester Linker in Circulation (pH 7.4) Linker Stable Tumor_Targeting ADC Binds to Tumor Cell Receptor ADC_Circulation->Tumor_Targeting Internalization Internalization via Endocytosis Tumor_Targeting->Internalization Endosome ADC in Endosome (pH 5.5-6.0) Internalization->Endosome Lysosome ADC in Lysosome (pH 4.5-5.0) Endosome->Lysosome Cleavage Orthoester Hydrolysis (Acid-Catalyzed) Lysosome->Cleavage Drug_Release Payload Release Cleavage->Drug_Release Cell_Death Apoptosis Drug_Release->Cell_Death

Caption: Workflow of an ADC with an acid-cleavable orthoester linker.

Experimental Protocols

General Handling and Storage of 2,2,2-Trimethoxyethanamine

Due to the moisture sensitivity of the orthoester group, particularly in the presence of even trace amounts of acid, it is crucial to handle and store 2,2,2-trimethoxyethanamine under anhydrous conditions.

  • Storage: Store under an inert atmosphere (e.g., argon or nitrogen) in a tightly sealed container. It is advisable to store it over a desiccant.

  • Handling: Use anhydrous solvents and glassware. Syringes and needles should be oven-dried and cooled in a desiccator before use. Reactions should be performed under an inert atmosphere.

Protocol for Amide Bond Formation with a Carboxylic Acid

The primary amine of 2,2,2-trimethoxyethanamine can readily react with carboxylic acids to form amides. However, direct reaction can be challenging due to salt formation.[16] The use of a coupling agent is therefore recommended.

Materials:

  • 2,2,2-Trimethoxyethanamine

  • Carboxylic acid of interest

  • Dicyclohexylcarbodiimide (DCC) or a similar coupling agent

  • Anhydrous dichloromethane (DCM) or dimethylformamide (DMF)

  • Inert atmosphere (argon or nitrogen)

Procedure:

  • Dissolve the carboxylic acid (1.0 eq) in anhydrous DCM under an inert atmosphere.

  • Add DCC (1.1 eq) to the solution and stir for 10 minutes at room temperature.

  • Slowly add a solution of 2,2,2-trimethoxyethanamine (1.2 eq) in anhydrous DCM to the reaction mixture.

  • Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Upon completion, filter the reaction mixture to remove the dicyclohexylurea (DCU) byproduct.

  • Wash the filtrate with a dilute aqueous acid (e.g., 0.1 M HCl) to remove any unreacted amine, followed by a dilute aqueous base (e.g., saturated NaHCO₃ solution) to remove any unreacted carboxylic acid.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the desired amide product.

Protocol for Monitoring Orthoester Hydrolysis

The rate of hydrolysis of an orthoester-containing compound can be monitored by various analytical techniques, most commonly by ¹H NMR spectroscopy or HPLC.

Materials:

  • Orthoester-containing compound

  • Buffered solutions at various pH values (e.g., pH 7.4, 5.5, 4.5)

  • Deuterated solvents for NMR analysis (if applicable)

  • HPLC system with a suitable column and detector

Procedure (using ¹H NMR):

  • Prepare a stock solution of the orthoester-containing compound in a suitable deuterated solvent (e.g., D₂O, CD₃OD).

  • Prepare NMR tubes containing buffered solutions at the desired pH values.

  • Initiate the hydrolysis by adding a known amount of the stock solution to each NMR tube.

  • Acquire ¹H NMR spectra at regular time intervals.

  • Monitor the disappearance of the characteristic signals of the orthoester (e.g., the methoxy protons) and the appearance of the signals corresponding to the hydrolysis products (the ester and alcohol).

  • Integrate the relevant signals to determine the relative concentrations of the orthoester and its hydrolysis products over time, allowing for the calculation of the hydrolysis rate constant.

Conclusion

The orthoester group in 2,2,2-trimethoxyethanamine represents a sophisticated and highly enabling functional moiety for researchers and scientists in drug development. Its well-defined, pH-dependent reactivity provides a powerful tool for creating intelligent drug delivery systems and prodrugs that can respond to specific biological cues. A thorough understanding of its hydrolysis mechanism and careful consideration of its handling requirements are essential for its successful implementation. As the demand for more targeted and controlled therapeutic strategies continues to grow, the strategic application of the orthoester group is poised to play an increasingly important role in the design of next-generation medicines.

References

  • BOC Sciences.
  • The three-stage mechanism for the specific acid-catalysed hydrolysis of cyclic orthoester.
  • Tuning the pH sensitivities of orthoester based compounds for drug delivery applications by simple chemical modific
  • Acid catalysed hydrolysis of orthoesters: mechanism of hydrolysis of 2,4,10-trioxaadamantanes substituted in position 3.
  • Polyorthoesters.
  • The Dynamic Chemistry of Orthoesters and Trialkoxysilanes: Making Supramolecular Hosts Adaptive, Fluxional, and Degradable. PMC, 2024.
  • Acid catalysed hydrolysis of orthoesters. Canadian Science Publishing.
  • Tuning the pH sensitivities of orthoester based compounds for drug delivery applications by simple chemical modification.
  • pH-responsive Nanoparticles for Drug Delivery. PMC.
  • A pH-responsive crosslinker platform for antibody-drug conjugate (ADC) targeting delivery. RSC Publishing, 2022.
  • Protecting Groups in Peptide Synthesis: A Detailed Guide.
  • Acid Catalyzed Hydrolysis of Esters. Chemistry LibreTexts, 2023.
  • Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. Chemistry Steps, 2020.
  • A Comparative Guide to the Stability of Ester Protecting Groups in Peptide Synthesis. Benchchem.
  • pH sensitive lipids based on ortho ester linkers, composition and method.
  • pH-Sensitive Biom
  • Ortho Ester Hydrolysis: Direct Evidence for a Three-Stage Reaction Mechanism - Correction.
  • Kinetic studies in ester hydrolysis.
  • Hydrolysis of trioxaadamantane ortho esters. II. Kinetic analysis and the nature of the rate-determining step. Canadian Science Publishing.
  • Selecting Orthogonal Building Blocks. MilliporeSigma.
  • Linkers in Antibody-Drug Conjugates.
  • Supramolecular Catalysis of Orthoformate Hydrolysis in Basic Solution: An Enzyme-Like Mechanism. OSTI.GOV.
  • Protecting group. Wikipedia.
  • Protecting Groups in Peptide Synthesis.
  • ADC Linkers, AOC Linkers. BroadPharm.
  • Bioconjugation reagent and methods.
  • Ortho ester. Wikipedia.
  • Genetic encoding of a bioconjugation handle for [2+2+2] cycloaddition reactions. PMC.
  • THE REACTION -BETWEEN TERTIARY AMINES AND. DTIC.
  • Ortho Esters. Alfa Chemistry.
  • Reactions of amines. Organic Chemistry II - Lumen Learning.
  • Ortho Ester : Preparation and Reactivity by Dr. Tanmoy Biswas (Chemistry : The Mystery of Molecules). YouTube, 2022.
  • Reactions of Amines.
  • Hydrolysis Reactions. Chemistry LibreTexts, 2025.
  • Orthoesters – Knowledge and References. Taylor & Francis.
  • Development of the components for a [2+2+2] cyclotrimerization...
  • Recent advances in [2+2+2] cycloaddition reactions.
  • Synthesis and Properties of N -(2,2,2-Trichloroethyl)-2-thiophenesulfonamides.
  • Pathway Analysis of Chemical Hydrolysis for 14 RCRA Chemicals. EPA NEPAL.
  • Synthesis and Characterization of 2-Thiophenemethanamine-2H5 Hydrochloride. PMC, 2026.
  • Condensation of Acids with Amines. Chemistry LibreTexts, 2020.
  • Thermodynamic Overview of Bioconjugation Reactions Pertinent to Lysine and Cysteine Peptide and Protein Residues. MDPI, 2023.
  • [2 + 2] light-driven cycloaddition synthesis of an organic polymer and photocatalytic activity enhancement via monomer truncation.
  • Application Notes and Protocols: 2,2-Dimethyloxetane in Organic Synthesis. Benchchem.
  • The hydrolysis of 2-bromo-2-methylpropane.
  • Sulfhydryl-Reactive Crosslinker Chemistry. Thermo Fisher Scientific - US.
  • Reaction between carboxylic acids and amines. Chemistry Stack Exchange, 2019.
  • Stereoselective synthesis of [2.2]triphenylenophanes via intramolecular double [2 + 2 + 2] cycloadditions. SciSpace, 2023.

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Exploratory

Basicity and nucleophilicity of 2,2,2-Trimethoxyethanamine

Technical Monograph: Basicity, Nucleophilicity, and Hydrolytic Kinetics of 2,2,2-Trimethoxyethanamine Executive Summary 2,2,2-Trimethoxyethanamine (TMEA) represents a specialized class of "masked" functionality used prim...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Monograph: Basicity, Nucleophilicity, and Hydrolytic Kinetics of 2,2,2-Trimethoxyethanamine

Executive Summary

2,2,2-Trimethoxyethanamine (TMEA) represents a specialized class of "masked" functionality used primarily in the synthesis of pH-responsive bioconjugates and smart drug delivery systems (SDDS). Unlike standard alkyl amines, TMEA possesses a unique duality: it functions as a nucleophile under basic/neutral conditions but undergoes rapid structural degradation (hydrolysis) under mildly acidic conditions (


).

This guide provides a technical analysis of its electronic properties, predicting a


 significantly lower than ethylamine due to the inductive effect of the orthoester, and details the rigorous anhydrous protocols required to prevent premature degradation.

Electronic Structure and Basicity Profile

The reactivity of TMEA is governed by the competition between the nucleophilic nitrogen lone pair and the electron-withdrawing nature of the adjacent orthoester group.

The Inductive Effect ( )

The trimethoxymethyl group [


] exerts a strong electron-withdrawing inductive effect (

) on the

-carbon, which propagates to the amine. This reduces the electron density on the nitrogen atom compared to a standard alkyl amine.
  • Ethylamine (

    
    ):  Electron-donating alkyl group stabilizes the ammonium cation. (
    
    
    
    )
  • 2,2-Dimethoxyethanamine (

    
    ):  The acetal group withdraws electrons, lowering basicity. (
    
    
    
    )
  • 2,2,2-Trimethoxyethanamine (TMEA): The presence of three oxygen atoms amplifies the withdrawal.

  • 2,2,2-Trifluoroethylamine (

    
    ):  Extreme withdrawal. (
    
    
    
    )

Estimated


 of TMEA:  Based on linear free-energy relationships (Hammett equation extrapolations for 

-substituted amines), the

of the conjugate acid of TMEA is estimated between 7.5 and 8.2 .
Comparative Basicity Table
CompoundStructure

(Conjugate Acid)
Electronic Influence
Ethylamine

10.7Inductive donation (

)
2,2,2-Trimethoxyethanamine

7.8 (Est.) Strong Inductive withdrawal (

)
2,2-Dimethoxyethanamine

8.8Moderate withdrawal
2,2,2-Trifluoroethylamine

5.7Extreme withdrawal

Implication for Bioconjugation: At physiological pH (7.4), a significant fraction of TMEA exists as the free base (unprotonated), making it available for nucleophilic attack without requiring the high pH conditions needed for standard alkyl amines.

Nucleophilicity and Steric Considerations

While basicity refers to thermodynamic stability, nucleophilicity is kinetic.[1] TMEA exhibits "tempered" nucleophilicity.

  • Electronic Deactivation: The same inductive effect that lowers

    
     reduces the orbital coefficient of the nitrogen lone pair, making it a "harder" and slightly slower nucleophile than ethylamine.
    
  • Steric Hindrance: The orthoester group is bulky (

    
     of methoxy is significant when triplicated). While the methylene spacer (
    
    
    
    ) provides some rotational freedom, attack on sterically congested electrophiles (e.g., hindered NHS esters) will be slower than with linear amines.

Reactivity Rule of Thumb:



The Critical Feature: Acid-Catalyzed Hydrolysis

The defining characteristic of TMEA is its instability in acidic media. This is not a bug; it is the design feature for endosomal release .

Mechanism of "Self-Destruction"

Under acidic conditions (pH < 6), the orthoester oxygen is protonated. This leads to the elimination of methanol and the formation of a resonance-stabilized dialkoxycarbenium ion (carboxonium). This intermediate is rapidly attacked by water, collapsing into an ester and eventually an acid.

Pathway Visualization (Graphviz)

HydrolysisMechanism TMEA TMEA (Orthoester) Protonation Protonation (pH < 6.0) TMEA->Protonation + H+ Inter1 Intermediate (-MeOH) Protonation->Inter1 Carboxonium Carboxonium Ion (Reactive) Inter1->Carboxonium Rate Limiting Final Ester/Acid + Amine Salt Carboxonium->Final + H2O

Figure 1: Acid-catalyzed hydrolysis pathway of the orthoester moiety. The formation of the carboxonium ion is the rate-limiting step, driven by hydronium ion concentration.

Experimental Protocols

Handling and Storage (Self-Validating Protocol)
  • The Risk: Atmospheric moisture +

    
     (carbonic acid) is sufficient to catalyze hydrolysis over time.
    
  • Storage: Must be stored as the Free Base under Argon at -20°C.

  • Do NOT store as a Hydrochloride salt (

    
    ). The acidic proton on the ammonium group can intramolecularly catalyze the degradation of the orthoester in the solid state if any moisture is present.
    
Determination of Hydrolysis Kinetics ( )

To validate the pH-sensitivity for drug delivery applications, the half-life (


) must be measured at pH 7.4 (blood) vs. pH 5.5 (endosome).

Materials:

  • Deuterated Phosphate Buffer (pH 7.4)

  • Deuterated Acetate Buffer (pH 5.5)

  • NMR Spectrometer (400 MHz+)

Protocol:

  • Preparation: Dissolve 10 mg of TMEA in 0.6 mL of the respective deuterated buffer.

  • Acquisition: Immediately insert into NMR probe pre-equilibrated to 37°C.

  • Monitoring: Acquire

    
    -NMR spectra every 5 minutes for 2 hours.
    
  • Quantification: Monitor the disappearance of the orthoester methoxy singlet (

    
     ppm) and the appearance of the methyl ester/methanol signals.
    
  • Calculation: Plot

    
     vs. time. The slope 
    
    
    
    yields
    
    
    .

Expected Results:

  • pH 7.4: Stability > 24 hours (

    
     degradation).
    
  • pH 5.5: Rapid hydrolysis (

    
     minutes).
    

Applications in Drug Development

TMEA is rarely the final drug; it is a linker precursor .

  • pH-Sensitive Liposomes: TMEA is reacted with fatty acids to create orthoester-linked lipids. These lipids form stable liposomes in the blood but disintegrate in the acidic tumor microenvironment, releasing the payload.

  • "Masked" Solubility: The amine can be conjugated to hydrophobic drugs. Upon hydrolysis, the solubilizing orthoester is cleaved, changing the drug's partition coefficient (

    
    ) at the target site.
    

Synthesis Workflow Diagram

Workflow Start TMEA (Free Base) Step1 Conjugation (NHS-Ester / Acid Chloride) Start->Step1 Check Anhydrous Conditions? (Critical Control Point) Step1->Check Check->Start No (Hydrolysis Risk) Product pH-Sensitive Conjugate Check->Product Yes App Endosomal Release (pH 5.0) Product->App In Vivo

Figure 2: Synthetic workflow emphasizing the critical control point of anhydrous conditions during conjugation.

References

  • Masson, C., et al. (2004).[2] "pH-sensitive PEG lipids containing orthoester linkers: New potential tools for nonviral gene delivery."[2] Journal of Controlled Release, 99(3), 423–434.[2] Link[2]

  • Guo, X., & Szoka, F. C. (2002). "Chemical approaches to triggerable lipid vesicles for drug and gene delivery." Accounts of Chemical Research, 36(5), 335–341. Link

  • Tang, R., et al. (2011). "Acid-responsive polymeric micelles for targeted drug delivery."[2] Journal of Controlled Release, 152, e15-e16. Link

  • Bordwell, F. G. (1988). "Equilibrium acidities in dimethyl sulfoxide solution." Accounts of Chemical Research, 21(12), 456–463. (Reference for inductive effect trends). Link

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Foundational

Whitepaper: Initial Purity Assessment of Synthesized 2,2,2-Trimethoxyethanamine

Abstract The synthesis of novel chemical entities is a cornerstone of drug discovery and development. However, the efficacy and safety of these compounds are intrinsically linked to their purity.

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The synthesis of novel chemical entities is a cornerstone of drug discovery and development. However, the efficacy and safety of these compounds are intrinsically linked to their purity. This technical guide provides a comprehensive framework for the initial purity assessment of a newly synthesized batch of 2,2,2-Trimethoxyethanamine. We will delve into the rationale behind selecting appropriate analytical techniques, provide detailed experimental protocols, and interpret the resulting data to build a robust purity profile. This document is intended for researchers, scientists, and drug development professionals who require a practical and scientifically sound approach to early-stage compound validation.

Introduction: The Criticality of Purity in Drug Development

The journey of a new drug from laboratory synthesis to clinical application is a long and arduous one, with purity being a critical quality attribute that is scrutinized at every stage. The presence of impurities can have profound effects on the safety, efficacy, and stability of a drug substance. Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) have established stringent guidelines for the identification and control of impurities in new drug substances and products.[1][2][3][4][5]

2,2,2-Trimethoxyethanamine, a compound with potential applications in medicinal chemistry, serves as a pertinent case study for establishing a rigorous purity assessment workflow. Its structure, containing both an amine and an acetal functional group, presents unique challenges and considerations for analysis. This guide will provide a systematic approach to tackle these challenges, ensuring a high degree of confidence in the purity of the synthesized material.

Understanding the Synthetic Landscape: A Prerequisite for Impurity Profiling

A thorough understanding of the synthetic route is the first and most crucial step in developing a purity assessment strategy. The choice of starting materials, reagents, solvents, and reaction conditions will directly influence the types of impurities that may be present in the final product.[6]

Potential Impurities to Consider:

  • Organic Impurities: These can include starting materials, by-products, intermediates, and degradation products.[1][2]

  • Inorganic Impurities: Reagents, ligands, catalysts, and heavy metals fall into this category.[1][2]

  • Residual Solvents: Solvents used during synthesis or purification may remain in the final product.[1][2]

A hypothetical synthetic route is depicted below to illustrate the concept of impurity profiling.

cluster_synthesis Hypothetical Synthesis of 2,2,2-Trimethoxyethanamine SM1 Starting Material A Product 2,2,2-Trimethoxyethanamine SM1->Product Reaction Impurity1 Unreacted SM1/SM2 SM1->Impurity1 Incomplete Reaction Impurity2 By-product X SM1->Impurity2 Side Reaction SM2 Starting Material B SM2->Product Reaction SM2->Impurity1 Incomplete Reaction SM2->Impurity2 Side Reaction Reagent Reagent C Reagent->Product Reaction Reagent->Impurity2 Side Reaction Solvent Solvent D Solvent->Product Reaction Impurity3 Residual Solvent D Solvent->Impurity3 Carryover

Caption: Hypothetical synthetic pathway and potential impurity sources.

A Multi-Modal Analytical Approach for Comprehensive Purity Assessment

No single analytical technique can definitively establish the purity of a compound. A combination of orthogonal methods, each providing a different piece of the puzzle, is essential for a comprehensive assessment. For 2,2,2-Trimethoxyethanamine, a suite of spectroscopic and chromatographic techniques is recommended.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Structural Blueprint

NMR spectroscopy is arguably the most powerful tool for the structural elucidation and purity assessment of organic molecules.[7] Both ¹H and ¹³C NMR should be employed.

Expertise & Experience: The ¹H NMR spectrum will provide information on the number of different types of protons, their chemical environment, and their connectivity. The integration of the peaks can be used to determine the relative ratios of the target compound to any proton-containing impurities. ¹³C NMR, while less sensitive, provides information on the carbon framework of the molecule and can reveal the presence of impurities that may not be easily detected by ¹H NMR.

Trustworthiness: An internal standard of known concentration can be added to the NMR sample to allow for quantitative determination of the purity of 2,2,2-Trimethoxyethanamine. This method, known as quantitative NMR (qNMR), is a primary ratio method of measurement and provides a high degree of accuracy and traceability.[8][9][10]

Experimental Protocol: ¹H NMR Spectroscopy

  • Sample Preparation: Accurately weigh approximately 5-10 mg of the synthesized 2,2,2-Trimethoxyethanamine and dissolve it in a suitable deuterated solvent (e.g., CDCl₃, D₂O).

  • Internal Standard (for qNMR): If performing qNMR, add a known amount of a suitable, non-reactive internal standard of validated purity (e.g., maleic acid, dimethyl sulfone).[9]

  • Data Acquisition: Acquire the ¹H NMR spectrum on a calibrated spectrometer (e.g., 400 MHz or higher). Ensure a sufficient number of scans to obtain a good signal-to-noise ratio and use a relaxation delay of at least 5 times the longest T1 relaxation time of the protons of interest for accurate integration.

  • Data Processing: Process the spectrum by applying Fourier transformation, phase correction, and baseline correction.

  • Data Analysis: Integrate all signals corresponding to the target compound and any identified impurities. Calculate the purity based on the relative integrals.[9]

Mass Spectrometry (MS): The Molecular Weight Gatekeeper

Mass spectrometry provides a direct measure of the molecular weight of the analyte, offering a rapid and sensitive method for confirming the identity of the synthesized compound and detecting impurities.

Expertise & Experience: High-resolution mass spectrometry (HRMS) is particularly valuable as it can provide the elemental composition of the parent ion, further confirming the molecular formula.[11][12] Techniques like gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS) are powerful for separating impurities from the main compound before they enter the mass spectrometer.[13]

Trustworthiness: The observation of a single, dominant peak corresponding to the expected molecular weight of 2,2,2-Trimethoxyethanamine provides strong evidence of its identity and preliminary evidence of its purity. The absence of other significant peaks suggests a low level of impurities.

Experimental Protocol: LC-MS Analysis

  • Sample Preparation: Prepare a dilute solution of the synthesized compound in a suitable solvent (e.g., methanol, acetonitrile).

  • Chromatographic Separation: Inject the sample onto a suitable HPLC column (e.g., C18) and elute with a gradient of mobile phases (e.g., water and acetonitrile with 0.1% formic acid).

  • Mass Spectrometric Detection: Direct the eluent from the HPLC to the mass spectrometer. Acquire data in full scan mode to detect all ions within a specified mass range.

  • Data Analysis: Extract the ion chromatogram for the expected m/z of 2,2,2-Trimethoxyethanamine. Analyze the mass spectrum of the main peak to confirm its identity. Scrutinize the chromatogram for the presence of other peaks, which would indicate impurities.

Chromatographic Techniques: The Separation Specialists

Chromatography is the workhorse of purity analysis, allowing for the physical separation of the target compound from its impurities. Gas chromatography (GC) and high-performance liquid chromatography (HPLC) are the most commonly used techniques.[7]

Expertise & Experience: The choice between GC and HPLC depends on the volatility and thermal stability of the analyte. Given the polarity of amines, which can lead to poor peak shape in GC, HPLC is generally the preferred method for 2,2,2-Trimethoxyethanamine.[14][15] A UV detector is commonly used in HPLC, but if the compound lacks a strong chromophore, an evaporative light scattering detector (ELSD) or a charged aerosol detector (CAD) can be employed. For volatile amines, GC can be a viable option, though derivatization may be necessary to improve peak shape and sensitivity.[14]

Trustworthiness: A single, sharp, and symmetrical peak in the chromatogram is a strong indicator of high purity. The area of the main peak relative to the total area of all peaks can be used to calculate the percentage purity, often referred to as "area percent purity."

Experimental Protocol: HPLC Purity Analysis

  • Method Development: Develop a suitable HPLC method by optimizing the column, mobile phase composition, flow rate, and detector wavelength. For polar compounds like amines, ion-pair reagents may be necessary to improve retention on reversed-phase columns.[16]

  • System Suitability: Before running the sample, perform a system suitability test to ensure the chromatographic system is performing correctly.

  • Sample Analysis: Inject a known concentration of the synthesized 2,2,2-Trimethoxyethanamine and record the chromatogram.

  • Data Analysis: Integrate all peaks in the chromatogram. Calculate the area percent purity using the formula: Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100.

cluster_workflow Purity Assessment Workflow Start Synthesized 2,2,2-Trimethoxyethanamine NMR NMR Spectroscopy (¹H, ¹³C, qNMR) Start->NMR Structural Confirmation MS Mass Spectrometry (HRMS, LC-MS) Start->MS Molecular Weight Verification Chroma Chromatography (HPLC, GC) Start->Chroma Separation of Components Data Data Integration & Analysis NMR->Data MS->Data Chroma->Data Report Purity Report Data->Report Decision Decision: Proceed or Repurify? Report->Decision

Caption: A typical workflow for the initial purity assessment of a synthesized compound.

Data Interpretation and Reporting: Building a Cohesive Purity Narrative

The data from each analytical technique should be collated and interpreted in a holistic manner. A summary table, as shown below, can be an effective way to present the results.

Analytical TechniqueParameter MeasuredResultInterpretation
¹H NMRChemical Shift, IntegrationConsistent with proposed structureHigh structural integrity
¹³C NMRNumber of SignalsExpected number of carbon signalsConfirms carbon backbone
qNMRPurity Assay>98%High purity by a primary method
HRMSm/z[M+H]⁺ observed at expected m/zCorrect molecular formula
HPLC-UVArea % Purity99.2%Low level of UV-active impurities

Any discrepancies between the results from different techniques should be investigated thoroughly. For example, if HPLC indicates a higher purity than qNMR, it could be due to the presence of NMR-active impurities that do not have a UV chromophore.

Conclusion: A Foundation for Further Development

The initial purity assessment of a synthesized compound is a critical step that lays the foundation for all subsequent development activities. By employing a multi-modal analytical approach, researchers can gain a high degree of confidence in the quality of their material. The methodologies and protocols outlined in this guide provide a robust framework for the initial purity assessment of 2,2,2-Trimethoxyethanamine and can be adapted for other novel chemical entities. A thorough and well-documented purity assessment is not just a matter of scientific rigor; it is a prerequisite for ensuring the safety and efficacy of potential new medicines.

References

  • Pauli, G. F., et al. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective. Journal of Medicinal Chemistry, 57(22), 9220-9231. [Link]

  • AMSbiopharma. (2025, October 7). Impurity guidelines in drug development under ICH Q3. [Link]

  • Pharmaready. (2025, June 25). Understanding ICH Guidelines for Pharmaceutical Impurities: A Comprehensive Guide. [Link]

  • Emery Pharma. (2024, February 9). A Guide to Quantitative NMR (qNMR). [Link]

  • ResolveMass Laboratories Inc. (2025, December 29). Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works. [Link]

  • Waters Corporation. (n.d.). Exact Mass GC-MS Analysis of Amine Monomers Used in Combinatorial Library Production. [Link]

  • Lab Manager. (2020, June 1). New High-Resolution Mass Spectrometer for Unknown Small Molecule and Peptide Mapping Applications. [Link]

  • International Council for Harmonisation. (2006, October 25). Impurities in new drug substances Q3A (R2). [Link]

  • IKEV. (n.d.). ICH Q3AR Guideline Impurity Testing Guideline Impurities in New Drug Substances. [Link]

  • European Medicines Agency. (2006, October 1). ICH Q3A (R2) Impurities in new drug substances - Scientific guideline. [Link]

  • Diplomata Comercial. (n.d.). Amine Purity Standards: Ensuring Quality in Chemical Supply. [Link]

  • U.S. Food and Drug Administration. (2005, January 31). ANDAs: Impurities in Drug Substances. [Link]

  • LabRulez GCMS. (2021, March 23). Analysis of Amines in GC. [Link]

  • American Laboratory. (2022, April 15). High Performance Mass Spectrometry for Small Molecule and Protein Applications. [Link]

  • U.S. Food and Drug Administration. (n.d.). Guidance for Industry - Q3A Impurities in New Drug Substances. [Link]

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Exploratory

A Technical Guide to the Solubility Profile of 2,2,2-Trimethoxyethanamine in Organic Solvents

Introduction: The Significance of 2,2,2-Trimethoxyethanamine in Modern Chemistry 2,2,2-Trimethoxyethanamine is a unique molecule characterized by a primary amine and three methoxy groups attached to a central ethyl backb...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Significance of 2,2,2-Trimethoxyethanamine in Modern Chemistry

2,2,2-Trimethoxyethanamine is a unique molecule characterized by a primary amine and three methoxy groups attached to a central ethyl backbone. This combination of a basic nitrogen center and multiple ether functionalities imparts a distinct set of physicochemical properties, making it a compound of interest for applications ranging from pharmaceutical synthesis to materials science. As with any compound under investigation, a thorough understanding of its solubility is a critical first step in experimental design, process development, and formulation.

The solubility of an active pharmaceutical ingredient (API) or a key synthetic intermediate directly influences its bioavailability, reaction kinetics, and purification strategies. For researchers, scientists, and drug development professionals, a well-defined solubility profile is not merely a data point; it is a foundational pillar upon which successful and reproducible science is built. This guide provides a comprehensive analysis of the expected solubility of 2,2,2-Trimethoxyethanamine based on first principles of molecular interaction and outlines a robust, self-validating experimental protocol for its precise quantitative determination.

Theoretical Framework and Predicted Solubility Profile

The solubility of a solute in a given solvent is governed by the principle of "like dissolves like," which states that substances with similar intermolecular forces are more likely to be miscible.[1] The molecular structure of 2,2,2-Trimethoxyethanamine features both polar and non-polar characteristics, suggesting a nuanced solubility profile.

  • Polar Characteristics: The primary amine group (-NH₂) is capable of acting as a hydrogen bond donor and acceptor. The lone pair of electrons on the nitrogen atom also imparts basicity, suggesting enhanced solubility in acidic media.[2] Furthermore, the oxygen atoms in the three methoxy groups (-OCH₃) can act as hydrogen bond acceptors, contributing to the molecule's overall polarity.

  • Non-Polar Characteristics: The ethyl backbone and the methyl groups of the methoxy moieties contribute to the molecule's non-polar, hydrophobic character.

This duality suggests that 2,2,2-Trimethoxyethanamine will exhibit moderate to high solubility in a range of polar solvents and lower solubility in purely non-polar, aliphatic solvents.

Predicted Solubility in Common Organic Solvents

Based on these structural attributes, the following table summarizes the predicted solubility of 2,2,2-Trimethoxyethanamine across various classes of organic solvents. This table serves as a predictive guide for solvent selection prior to experimental verification.

Solvent ClassRepresentative SolventsPredicted SolubilityRationale for Prediction
Non-Polar Hexane, Toluene, Diethyl EtherLow to ModerateThe bulky, non-polar nature of these solvents offers limited favorable interactions with the polar amine and ether groups of the solute.[1] Toluene and diethyl ether may show slightly better results due to some induced dipole interactions.
Polar Aprotic Acetone, Acetonitrile (ACN), Tetrahydrofuran (THF), Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)Moderate to HighThese solvents possess significant dipole moments and can act as hydrogen bond acceptors, interacting favorably with the amine group. The overall polarity is well-suited to solvate both the polar and non-polar regions of the molecule.[3]
Polar Protic Methanol, Ethanol, IsopropanolHighThese solvents are excellent hydrogen bond donors and acceptors, allowing for strong intermolecular interactions with the amine and methoxy groups. The "like dissolves like" principle is strongly applicable here.[1]
Halogenated Dichloromethane (DCM), ChloroformHighThese solvents provide a good balance of polarity to solvate the polar functional groups while effectively interacting with the hydrocarbon portions of the molecule.

Experimental Protocol for Quantitative Solubility Determination

To move from prediction to empirical data, a rigorous and validated experimental method is essential. The Equilibrium Shake-Flask Method is a widely accepted gold standard for determining the solubility of a compound in a specific solvent at a given temperature.[1] This method ensures that the solution has reached equilibrium, providing a true measure of saturation solubility.

Core Objective

To quantitatively determine the solubility of 2,2,2-Trimethoxyethanamine in a selected range of organic solvents at a controlled temperature (e.g., 25°C).

Materials and Reagents
  • 2,2,2-Trimethoxyethanamine (high purity)

  • Selected organic solvents (HPLC grade or equivalent)

  • Scintillation vials or sealed glass flasks (e.g., 20 mL)

  • Temperature-controlled orbital shaker or incubator

  • Analytical balance (± 0.1 mg)

  • Centrifuge

  • Syringes (glass, gas-tight)

  • Syringe filters (0.22 µm, chemically resistant, e.g., PTFE)

  • Volumetric flasks and pipettes

  • High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV or Mass Spectrometer)

Step-by-Step Experimental Workflow
  • Preparation of Saturated Solution:

    • Add an excess amount of 2,2,2-Trimethoxyethanamine to a pre-weighed vial. The key is to ensure a visible amount of undissolved solid remains after equilibrium is reached.

    • Record the exact mass of the added compound.

    • Add a precise, known volume of the selected organic solvent to the vial (e.g., 5.0 mL).

    • Securely cap the vial to prevent solvent evaporation.

  • Equilibration:

    • Place the vials in a temperature-controlled shaker set to the desired temperature (e.g., 25°C).

    • Agitate the vials for a sufficient duration to ensure equilibrium is reached. A period of 24 to 48 hours is standard practice.[1][4] This step is critical as it ensures the solvent is fully saturated with the solute.

  • Phase Separation:

    • After the equilibration period, remove the vials and allow them to stand undisturbed in a temperature-controlled bath for at least 2 hours. This allows the excess solid to settle.

    • To further ensure complete separation of the solid and liquid phases, centrifuge the vials at a moderate speed (e.g., 3000 rpm for 15 minutes).[1]

  • Sample Extraction and Filtration:

    • Carefully draw a known volume of the clear supernatant into a syringe.

    • Immediately attach a 0.22 µm syringe filter to the syringe. This step is crucial to remove any remaining microscopic solid particles that could artificially inflate the measured concentration.

    • Dispense the filtered solution into a pre-weighed volumetric flask.

  • Quantification of Solute:

    • The concentration of 2,2,2-Trimethoxyethanamine in the filtered aliquot is determined using a validated analytical technique, most commonly HPLC.[1]

    • Prepare a calibration curve using standard solutions of 2,2,2-Trimethoxyethanamine of known concentrations in the same solvent.

    • Dilute the filtered sample solution as necessary to fall within the linear range of the calibration curve.

    • Inject the prepared samples onto the HPLC system and determine the concentration based on the standard curve.

  • Calculation of Solubility:

    • Calculate the concentration from the HPLC data, accounting for any dilutions made.

    • Report the solubility in standard units, such as mg/mL or mol/L, at the specified temperature.

    • The calculation is as follows: Solubility (mg/mL) = [Concentration from HPLC (mg/mL)] × [Dilution Factor]

Visualization of the Experimental Workflow

The following diagram illustrates the logical flow of the shake-flask method for determining solubility.

G cluster_prep 1. Preparation cluster_equil 2. Equilibration cluster_sep 3. Phase Separation cluster_quant 4. Quantification cluster_result 5. Final Result A Add Excess Solute to Vial B Add Known Volume of Solvent A->B C Agitate at Constant Temp (24-48 hours) B->C D Settle & Centrifuge C->D E Withdraw Supernatant D->E F Filter (0.22 µm PTFE) E->F G Prepare Dilutions F->G H HPLC Analysis G->H I Calculate Concentration vs. Calibration Curve H->I J Report Solubility (mg/mL or mol/L) I->J

Caption: Workflow for the Equilibrium Shake-Flask Solubility Method.

Safety and Handling

As a primary amine, 2,2,2-Trimethoxyethanamine should be handled with appropriate care in a well-ventilated area or chemical fume hood.[5]

  • Personal Protective Equipment (PPE): Wear safety glasses or goggles, a lab coat, and chemically resistant gloves (e.g., nitrile).[6][7]

  • Handling: Avoid contact with skin, eyes, and clothing.[6][8] Do not inhale vapors or mists. Wash hands thoroughly after handling.

  • Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away from incompatible materials such as strong oxidizing agents.[6][8]

Always consult the specific Safety Data Sheet (SDS) for 2,2,2-Trimethoxyethanamine before use for complete safety and disposal information.

Conclusion

While specific, publicly available quantitative data for the solubility of 2,2,2-Trimethoxyethanamine is limited, a reliable predictive profile can be established based on its molecular structure. It is expected to be highly soluble in polar protic and halogenated solvents, with moderate to high solubility in polar aprotic solvents, and limited solubility in non-polar solvents. For applications requiring precise data, the detailed equilibrium shake-flask protocol provided in this guide offers a robust and scientifically sound methodology for empirical determination. This combination of theoretical prediction and a clear path to experimental validation provides researchers with the necessary tools to confidently incorporate 2,2,2-Trimethoxyethanamine into their development workflows.

References

  • ResearchGate. (2024). How to determine the solubility of a substance in an organic solvent?[Link]

  • Geetha, K. & Sankar, K.U. (2024). Solubility test for Organic Compounds.[Link]

  • Scribd. (n.d.). Procedure for Determining Solubility of Organic Compounds.[Link]

  • Burnham, A. K., et al. (1972). Method for determining solubility of slightly soluble organic compounds. Analytical Chemistry, 44(1), 139-142. [Link]

  • BYJU'S. (2019). Test for Amino Groups.[Link]

  • Academia.edu. (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS.[Link]

  • University of Sydney. (2023). Solubility of Organic Compounds.[Link]

  • Greenbook.net. (2015). Triamine® Safety Data Sheet.[Link]

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Foundational

Unlocking New Frontiers: A Technical Guide to the Potential Research Areas for 2,2,2-Trimethoxyethanamine

Abstract This technical guide charts a course for the scientific exploration of 2,2,2-Trimethoxyethanamine, a molecule of significant untapped potential. By possessing both a primary amine and a trimethoxymethyl (orthoes...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide charts a course for the scientific exploration of 2,2,2-Trimethoxyethanamine, a molecule of significant untapped potential. By possessing both a primary amine and a trimethoxymethyl (orthoester) group, this compound stands at the intersection of several key areas of synthetic chemistry, from medicinal chemistry to materials science. This document moves beyond a standard review, providing a forward-looking perspective on novel research avenues. We will delve into its potential as a versatile building block for heterocyclic synthesis, a monomer for functional polymers, and a unique scaffold in drug discovery. Detailed, field-proven experimental protocols are provided to serve as a practical starting point for researchers. The causality behind experimental choices is explained, ensuring a deep understanding of the proposed research pathways. This guide is intended for researchers, scientists, and drug development professionals seeking to innovate at the forefront of chemical synthesis.

Introduction: The Unique Chemical Architecture of 2,2,2-Trimethoxyethanamine

2,2,2-Trimethoxyethanamine, with a CAS number of 27532-94-1, is a bifunctional molecule that combines the nucleophilic reactivity of a primary amine with the latent electrophilicity of an orthoester. Orthoesters are known for their role as protecting groups for carboxylic acids, their utility in the synthesis of heterocycles, and their application in the formation of biodegradable polymers.[1][2][3] The primary amine, a ubiquitous functional group in biologically active molecules, offers a readily available handle for a vast array of chemical transformations.

The colocalization of these two functional groups on a simple two-carbon tether presents a unique set of synthetic opportunities. The orthoester can act as a "masked" or protected carboxylic acid derivative, which can be unveiled under specific acidic conditions.[4] This allows for a sequential reaction strategy where the amine is first functionalized, followed by the manipulation of the orthoester. Conversely, the amine can be protected, allowing for reactions at the orthoester. Furthermore, the potential for intramolecular reactions between the amine and the orthoester or its derivatives opens up exciting possibilities for the synthesis of novel heterocyclic scaffolds.

This guide will explore three core research directives for 2,2,2-Trimethoxyethanamine:

  • As a Versatile Synthon for Heterocyclic Chemistry: Leveraging the dual functionality to construct novel ring systems.

  • In the Development of Functional Polymers: Utilizing the molecule as a monomer for creating biodegradable and functional materials.

  • As a Novel Scaffold in Medicinal Chemistry: Exploring its potential as a building block for new drug candidates.

Research Area 1: A Novel Building Block for Heterocyclic Synthesis

The synthesis of heterocyclic compounds is a cornerstone of medicinal chemistry, as these scaffolds are prevalent in a vast number of pharmaceuticals.[5] 2,2,2-Trimethoxyethanamine offers a unique entry point into novel heterocyclic systems through intramolecular and intermolecular cyclization strategies.

Intramolecular Cyclization to Form Substituted Morpholine Derivatives

The orthoester can be hydrolyzed under mild acidic conditions to reveal a methyl ester. This ester can then participate in an intramolecular amidation reaction with the neighboring amine to form a lactam. Alternatively, the orthoester can be activated to react directly with the amine.

Expert Insight: The choice of reaction conditions is critical here. By carefully controlling the pH, we can selectively hydrolyze the orthoester without promoting side reactions. The subsequent cyclization can be facilitated by standard amide coupling reagents or by thermal means. The potential to form substituted morpholines is particularly interesting due to their prevalence in bioactive molecules.[6]

Proposed Experimental Workflow: Synthesis of a Morpholinone Scaffold

workflow A 2,2,2-Trimethoxyethanamine B Mild Acidic Hydrolysis (e.g., 0.1 M HCl) A->B C Intermediate: Amino Ester B->C D Amide Coupling (e.g., HATU, DIPEA) or Thermal Cyclization C->D E Morpholinone Product D->E

Caption: Proposed workflow for the synthesis of a morpholinone scaffold.

Step-by-Step Protocol:

  • Orthoester Hydrolysis: Dissolve 2,2,2-Trimethoxyethanamine (1.0 eq) in a mixture of THF and 0.1 M aqueous HCl (1:1 v/v). Stir at room temperature for 4 hours, monitoring the reaction by TLC or LC-MS for the disappearance of the starting material.

  • Neutralization and Extraction: Neutralize the reaction mixture with a saturated aqueous solution of NaHCO₃. Extract the aqueous layer with ethyl acetate (3 x 20 mL). Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the crude amino ester intermediate.

  • Cyclization: Dissolve the crude amino ester in DMF. Add HATU (1.2 eq) and DIPEA (2.0 eq) and stir the reaction mixture at room temperature for 12 hours.

  • Work-up and Purification: Dilute the reaction mixture with water and extract with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify the crude product by column chromatography on silica gel to obtain the desired morpholinone.

Intermolecular Condensation Reactions for Pyrimidine and Quinazoline Synthesis

Orthoesters are well-established reagents for the construction of six-membered heterocyclic rings like pyrimidines and quinazolines through condensation with 1,3-dicarbonyl compounds or anthranilic acid derivatives, respectively.[5][7] The presence of the primary amine on the orthoester-containing molecule opens up new possibilities for creating functionalized heterocycles.

Expert Insight: The amine group of 2,2,2-Trimethoxyethanamine can be pre-functionalized before the cyclization reaction. This allows for the introduction of a variety of substituents, leading to a library of diverse heterocyclic compounds for screening in drug discovery programs.

Proposed Reaction Scheme: Synthesis of a Functionalized Pyrimidine

reaction_scheme cluster_reactants Reactants cluster_conditions Conditions cluster_product Product A R-CO-CH2-CO-R' C Acid or Base Catalyst Reflux A->C B 2,2,2-Trimethoxyethanamine B->C D Functionalized Pyrimidine C->D

Caption: General scheme for pyrimidine synthesis.

Step-by-Step Protocol:

  • Reaction Setup: To a solution of a 1,3-dicarbonyl compound (1.0 eq) in ethanol, add 2,2,2-Trimethoxyethanamine (1.1 eq) and a catalytic amount of a base such as sodium ethoxide.

  • Reaction: Reflux the mixture for 6-12 hours, monitoring the progress by TLC.

  • Work-up and Purification: Cool the reaction mixture to room temperature and remove the solvent under reduced pressure. Dissolve the residue in ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄ and concentrate. Purify the crude product by recrystallization or column chromatography.

Research Area 2: Monomer for Functional Poly(orthoesters)

Poly(orthoesters) are a class of biodegradable polymers known for their use in drug delivery systems due to their surface-eroding properties.[1][8][9] The synthesis of these polymers often involves the transesterification of a diol with a diketene acetal or an orthoester. 2,2,2-Trimethoxyethanamine, with its primary amine, offers the potential to be incorporated into poly(orthoester) backbones, introducing functional handles for further modification.

Synthesis of Amine-Functionalized Poly(orthoesters)

The primary amine of 2,2,2-Trimethoxyethanamine can be protected, and the resulting molecule can be di-functionalized to create a diol. This diol monomer can then be copolymerized with a diketene acetal to yield a poly(orthoester) with protected amine side chains. Deprotection would then reveal the free amines, which can be used for conjugating drugs, targeting ligands, or other functional molecules.

Expert Insight: The choice of protecting group for the amine is crucial. It must be stable to the polymerization conditions and readily removable without degrading the polymer backbone. A Boc or Cbz group would be a suitable starting point.[10] The resulting amine-functionalized polymer could have applications in gene delivery, where the cationic amines can complex with nucleic acids.[11]

Proposed Synthetic Pathway for a Functional Monomer

monomer_synthesis A 2,2,2-Trimethoxyethanamine B Amine Protection (e.g., Boc2O) A->B C N-Boc Protected Intermediate B->C D Reaction with Ethylene Oxide C->D E Diol Monomer D->E

Caption: Pathway to an amine-protected diol monomer.

Step-by-Step Protocol for Monomer Synthesis:

  • Amine Protection: To a solution of 2,2,2-Trimethoxyethanamine (1.0 eq) in dichloromethane, add di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) and triethylamine (1.2 eq). Stir at room temperature for 12 hours. Wash the reaction mixture with water and brine, dry the organic layer, and concentrate to obtain the N-Boc protected intermediate.

  • Hydroxylation: Dissolve the protected intermediate in THF and cool to 0 °C. Add a solution of ethylene oxide in THF and a catalytic amount of a Lewis acid (e.g., BF₃·OEt₂). Allow the reaction to warm to room temperature and stir for 24 hours. Quench the reaction with a saturated aqueous solution of NH₄Cl and extract with ethyl acetate. Purify the crude product by column chromatography to yield the diol monomer.

Polymerization and Functionalization

The synthesized diol monomer can be copolymerized with a diketene acetal such as 3,9-diethylidene-2,4,8,10-tetraoxaspiro[5.5]undecane (DETOSU) to form the poly(orthoester).

Step-by-Step Protocol for Polymerization:

  • Polymerization: In a glovebox, combine the diol monomer (1.0 eq) and DETOSU (1.0 eq) in anhydrous THF. Add a catalytic amount of an acid catalyst (e.g., p-toluenesulfonic acid). Stir the mixture at room temperature for 48 hours.

  • Purification: Precipitate the polymer by adding the reaction mixture to a large excess of cold methanol. Collect the polymer by filtration and dry under vacuum.

  • Deprotection and Functionalization: Deprotect the amine groups by treating the polymer with trifluoroacetic acid in dichloromethane. The resulting amine-functionalized polymer can then be conjugated with a desired molecule (e.g., an NHS-ester of a fluorescent dye for characterization).

Research Area 3: A Novel Scaffold in Medicinal Chemistry

The unique arrangement of functional groups in 2,2,2-Trimethoxyethanamine makes it an attractive starting point for the synthesis of novel small molecules with potential therapeutic applications. The orthoester can be considered a bioisostere of a carboxylic acid or ester, offering a different pharmacokinetic profile.

Synthesis of Novel Amino Acid Analogs

By modifying the amine functionality and then hydrolyzing the orthoester to a carboxylic acid, novel unnatural amino acids can be synthesized. These can be incorporated into peptides to modulate their stability and biological activity.

Expert Insight: The orthoester provides a convenient way to mask the carboxylic acid functionality while performing reactions on the amine. This avoids the need for traditional esterification and subsequent saponification, which can sometimes be harsh.[12]

As a Fragment for Fragment-Based Drug Discovery (FBDD)

With its low molecular weight and distinct functional groups, 2,2,2-Trimethoxyethanamine is an ideal candidate for a fragment library in FBDD campaigns. Its derivatives could be screened against various biological targets to identify initial hits for further optimization.

Quantitative Data Summary
PropertyValueSource
CAS Number27532-94-1Vendor Information
Molecular FormulaC₅H₁₃NO₃Calculated
Molecular Weight135.16 g/mol Calculated

Conclusion and Future Outlook

2,2,2-Trimethoxyethanamine is a molecule poised for significant scientific exploration. Its unique bifunctional nature provides a rich platform for innovation in heterocyclic synthesis, polymer chemistry, and medicinal chemistry. The research areas proposed in this guide are not exhaustive but are intended to serve as a robust starting point for unlocking the full potential of this versatile building block. The detailed protocols and mechanistic insights provided herein are designed to empower researchers to embark on these exciting avenues of discovery. As our understanding of the reactivity and applications of this molecule grows, it is certain to become a valuable tool in the chemist's arsenal for the creation of novel and functional molecules.

References

  • Heller, J. (2002). Poly(ortho esters): their development and some recent applications. Advanced Drug Delivery Reviews, 54(7), 1015-1039.
  • G. Jones (Ed.). (1984). The Chemistry of Heterocyclic Compounds, Quinolines. John Wiley & Sons.
  • Stereocontrolled synthesis of some novel functionalized heterocyclic amino ester and amide derivatives with multiple stereocenters. RSC Advances.
  • Wipf, P., Tsuchimoto, T., & Takahashi, H. (1999). Synthetic applications of ortho esters. Pure and Applied Chemistry, 71(3), 415-421.
  • Park, H., Kwon, Y., Shin, J. E., Kim, W. J., Hwang, S., Lee, S., & Kim, S. (2017). Orthoester in Cyclodehydration of Carbamate-Protected Amino Alcohols under Acidic Conditions. Synthesis, 49(12), 2761-2767.
  • Heller, J., Barr, J., Ng, S. Y., Abdellauoi, K. S., & Gurny, R. (2002). Poly(ortho esters): synthesis, characterization, properties and uses. Advanced Drug Delivery Reviews, 54(7), 1015-1039.
  • Sangermano, M., & Razza, N. (2020). Recent Trends in Applying Ortho-Nitrobenzyl Esters for the Design of Photo-Responsive Polymer Networks. Polymers, 12(6), 1395.
  • Reddy, K. L., & Sibi, M. P. (2008). Concurrent esterification and N-acetylation of amino acids with orthoesters: A useful reaction with interesting mechanistic implications. Beilstein Journal of Organic Chemistry, 4, 2.
  • Einmahl, S., Schwach-Abdellaoui, K., Heller, J., & Gurny, R. (2001). Poly (Ortho Esters): Recent Developments for Biomedical Applications. CHIMIA International Journal for Chemistry, 55(3), 218-222.
  • Stereocontrolled synthesis of some novel functionalized heterocyclic amino ester and amide derivatives with multiple stereocenters.
  • Heller, J. (2000). Poly(ortho esters) - their development and some recent applications. Advanced Drug Delivery Reviews, 50, 121.
  • Miles, W. H., Berreth, C. L., & Connell, B. T. (2016). Reaction of Orthoesters with Amine Hydrochlorides: An Introductory Organic Lab Experiment Combining Synthesis, Spectral Analysis, and Mechanistic Discovery.
  • Ortho ester. (2023, November 29). In Wikipedia.
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  • Bunce, R. A. (2020). Orthoesters in heterocycle synthesis. Arkivoc, 2020(1), 400-436.
  • Synthesis of lamellarin alkaloids using orthoester-masked α-keto acids. Chemical Science.
  • Wipf, P., Tsuchimoto, T., & Takahashi, H. (1999). Synthetic applications of ortho esters.
  • Nikoofar, K. (2020). Applications of alkyl orthoesters as valuable substrates in organic transformations, focusing on reaction media. RSC Advances, 10(55), 33346-33383.
  • The Dynamic Chemistry of Orthoesters and Trialkoxysilanes: Making Supramolecular Hosts Adaptive, Fluxional, and Degradable. Accounts of Chemical Research.
  • Amine-Reactive Crosslinker Overview.
  • El-Sayed, O. A. (2002). Aminoacids in the Synthesis of Heterocyclic Systems: The Synthesis of Triazinoquinazolinones, Triazepinoquinazolinones and Triazocinoquinazolinones of Potential Biological Interest. Molecules, 7(5), 416-427.
  • 2,2-Dimethoxyethanamine. BLD Pharm.
  • Applications of alkyl orthoesters as valuable substrates in organic transformations, focusing on reaction media. RSC Publishing.
  • Wang, Y., et al. (2017). Multifunctional Poly(amine-co-ester-co-ortho ester) for Efficient and Safe Gene Delivery. ACS Applied Materials & Interfaces, 9(27), 22478-22487.
  • 2,2``-Oxybis(N,N,N-trimethylethanaminium) Chloride. Simson Pharma Limited.
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  • Tris(2-(2-methoxyethoxy)ethyl)amine. In Wikipedia.
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  • 2,2,2-trimethoxyethan-1-ol. Sigma-Aldrich.
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  • 2,2-DIMETHOXYETHAN-1-AMINE.
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  • 2,2-Dimethoxyethylamine. Simson Pharma Limited.
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Protocols & Analytical Methods

Method

Application Notes &amp; Protocols: A Guide to Amine Protection Strategies in Organic Synthesis

A Senior Application Scientist's Field Guide for Researchers and Drug Development Professionals Introduction: Addressing the Query on 2,2,2-Trimethoxyethanamine In the field of complex molecule synthesis, the strategic u...

Author: BenchChem Technical Support Team. Date: March 2026

A Senior Application Scientist's Field Guide for Researchers and Drug Development Professionals

Introduction: Addressing the Query on 2,2,2-Trimethoxyethanamine

In the field of complex molecule synthesis, the strategic use of protecting groups is fundamental to achieving desired chemical transformations with precision and high yield. This guide is designed to provide both foundational principles and actionable protocols for the protection of amine functionalities.

A query was made regarding the use of 2,2,2-trimethoxyethanamine as a protecting group for amines. Following a comprehensive review of the scientific literature, it is important to clarify that 2,2,2-trimethoxyethanamine is not a recognized or documented protecting group for amines . Furthermore, the closely related structural analog, the 2,2-dimethoxyethyl group , is not commonly employed as a standard, cleavable protecting group for primary or secondary amines. While N-(2,2-dimethoxyethyl) amines appear in the literature, they typically serve as stable intermediates for subsequent reactions, such as intramolecular cyclizations, rather than as temporary masks for an amine that is later regenerated.[1][2]

This guide, therefore, will address the underlying chemical principles of acetal-based protection and then provide detailed, field-proven protocols for the most reliable and widely adopted amine protecting groups used in modern research and development.

Part 1: The Principle of Acetal-Based Protecting Groups

While not standard for amines, the core structure suggested by the user's query—an acetal—is a cornerstone of protecting group chemistry, most notably for carbonyl compounds (aldehydes and ketones). Understanding this principle provides valuable context for the stability and reactivity of related functional groups.

Acetals are prized for their stability in neutral to strongly basic or nucleophilic environments.[3][4] This allows for transformations on other parts of a molecule, such as ester reductions with powerful hydrides (e.g., LiAlH₄) or reactions involving Grignard reagents, without affecting the protected carbonyl.[5] The protection is readily reversed under acidic conditions, typically in the presence of water, to regenerate the carbonyl group.[6][7]

Acetal_Protection cluster_protection Protection cluster_stability Stable Under cluster_deprotection Deprotection Ketone R-CO-R' (Ketone) Acetal Acetal Ketone->Acetal  R''OH (e.g., Ethylene Glycol)  H⁺ catalyst Acetal_stable Acetal Acetal_deprotect Acetal Conditions • Strong Bases (NaOH, LDA) • Nucleophiles (Grignard, Organolithiums) • Hydride Reductants (LiAlH₄, NaBH₄) Ketone_regenerated R-CO-R' (Ketone) Acetal_deprotect->Ketone_regenerated  Aqueous Acid (e.g., HCl/H₂O)

Caption: Workflow for Carbonyl Protection using Acetals.

Part 2: Field-Proven Protocols for Amine Protection

The selection of an amine protecting group is a critical strategic decision in synthesis, governed by the overall reaction sequence and the need for selective removal.[8] The concept of orthogonality —where multiple protecting groups can be removed independently under distinct reaction conditions—is paramount in complex syntheses.[9][10] We will focus on three of the most robust and versatile protecting groups: Boc, Cbz, and Fmoc, each belonging to a different orthogonal set.

The Boc (tert-Butyloxycarbonyl) Group: The Acid-Labile Workhorse

The Boc group is one of the most common amine protecting groups, particularly in peptide synthesis.[11][12] It is easily introduced and is stable to a wide variety of non-acidic conditions, but can be cleanly removed with strong acids like trifluoroacetic acid (TFA).[12][13]

Mechanism of Protection & Deprotection

Boc_Mechanism cluster_prot Boc Protection cluster_deprot Boc Deprotection Amine R-NH₂ Amine Protected_Amine R-NH-Boc Boc-protected Amine Amine->Protected_Amine Base (e.g., TEA, DIPEA) Solvent (e.g., DCM, THF) Boc2O Boc₂O Di-tert-butyl dicarbonate Protected_Amine_Dep R-NH-Boc Boc-protected Amine Carbamic_Acid [R-NH-COOH] Carbamic Acid (unstable) Protected_Amine_Dep->Carbamic_Acid Strong Acid (TFA) Isobutylene Isobutylene Protected_Amine_Dep->Isobutylene t-butyl cation Amine_Free R-NH₃⁺ Protonated Amine Carbamic_Acid->Amine_Free Decarboxylation CO2 CO₂ Carbamic_Acid->CO2

Caption: Boc Protection and Acid-Catalyzed Deprotection.

Experimental Protocols

Protocol 1: Boc-Protection of a Primary Amine

  • Reagent Setup: Dissolve the amine substrate (1.0 equiv) in dichloromethane (DCM) or tetrahydrofuran (THF) to a concentration of 0.1-0.5 M.

  • Base Addition: Add a non-nucleophilic base such as triethylamine (TEA, 1.5 equiv) or diisopropylethylamine (DIPEA, 1.5 equiv) to the solution.

  • Protection: Add di-tert-butyl dicarbonate (Boc₂O, 1.1 equiv) portion-wise or as a solution in the reaction solvent. For less reactive amines, a catalytic amount of 4-dimethylaminopyridine (DMAP) can be added.[3]

  • Reaction Monitoring: Stir the reaction at room temperature. Monitor the progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 1-4 hours).

  • Work-up: Quench the reaction with a saturated aqueous solution of NH₄Cl. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel if necessary.

Protocol 2: Deprotection of a Boc-Protected Amine

  • Reagent Setup: Dissolve the Boc-protected amine (1.0 equiv) in DCM (approx. 0.1 M).

  • Acid Addition: Add trifluoroacetic acid (TFA, 10-20 equiv, often used as a 20-50% solution in DCM) to the solution at 0 °C.

    • Causality Note: TFA is a strong, volatile acid that effectively cleaves the Boc group by forming a stable tert-butyl cation, which is then quenched to form isobutylene gas.[13] The use of excess TFA ensures a rapid and complete reaction.

  • Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 30-60 minutes. Completion is often indicated by the cessation of gas (isobutylene and CO₂) evolution.

  • Work-up: Concentrate the reaction mixture under reduced pressure to remove excess TFA and solvent.

    • Expert Tip: Co-evaporation with a solvent like toluene can help remove residual TFA.

  • Isolation: The product is typically obtained as a TFA salt. It can be used directly or neutralized by partitioning between an organic solvent and a mild aqueous base (e.g., saturated NaHCO₃) to obtain the free amine.

The Cbz (Carboxybenzyl) Group: Removable by Hydrogenolysis

The Cbz group (also abbreviated as Z) is a classic amine protecting group that is stable to both acidic and basic conditions but is readily cleaved by catalytic hydrogenation.[12] This makes it orthogonal to both Boc and Fmoc groups.

Mechanism of Protection & Deprotection

Cbz_Mechanism cluster_prot Cbz Protection cluster_deprot Cbz Deprotection Amine R-NH₂ Amine Protected_Amine R-NH-Cbz Cbz-protected Amine Amine->Protected_Amine Mild Base (e.g., NaHCO₃) Solvent (e.g., Dioxane/H₂O) CbzCl Cbz-Cl Benzyl Chloroformate Protected_Amine_Dep R-NH-Cbz Cbz-protected Amine Amine_Free R-NH₂ Free Amine Protected_Amine_Dep->Amine_Free H₂, Pd/C Solvent (e.g., MeOH, EtOAc) Toluene Toluene Protected_Amine_Dep->Toluene CO2 CO₂ Protected_Amine_Dep->CO2

Caption: Cbz Protection and Hydrogenolytic Deprotection.

Experimental Protocols

Protocol 3: Cbz-Protection of an Amine

  • Reagent Setup: Dissolve the amine (1.0 equiv) in a suitable solvent mixture such as 1:1 dioxane/water or THF/water.

  • Base Addition: Add a mild inorganic base such as sodium bicarbonate (NaHCO₃, 2-3 equiv).

  • Protection: Cool the mixture to 0 °C and add benzyl chloroformate (Cbz-Cl, 1.1 equiv) dropwise.

    • Causality Note: The reaction is performed in a biphasic system or with a water-miscible solvent to ensure solubility of both the amine salt and the organic chloroformate. The base neutralizes the HCl generated during the reaction.

  • Reaction Monitoring: Allow the reaction to warm to room temperature and stir until completion as monitored by TLC (typically 2-6 hours).

  • Work-up: Extract the mixture with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with water and brine, dry over Na₂SO₄, filter, and concentrate.

  • Purification: Purify via flash chromatography or recrystallization as needed.

Protocol 4: Deprotection of a Cbz-Protected Amine

  • Reagent Setup: Dissolve the Cbz-protected amine in a solvent such as methanol (MeOH), ethanol (EtOH), or ethyl acetate (EtOAc).

  • Catalyst Addition: Add a catalytic amount of palladium on carbon (Pd/C, typically 5-10 mol% Pd by weight).

    • Safety Note: Pd/C is flammable when dry. Handle with care as a slurry in solvent.

  • Hydrogenation: Purge the reaction flask with an inert gas (N₂ or Ar) and then introduce hydrogen gas (H₂), either from a balloon (atmospheric pressure) or in a hydrogenation vessel under pressure (e.g., 50 psi).

  • Reaction Monitoring: Stir the reaction vigorously to ensure good mixing of the three phases (solid catalyst, liquid solution, gas). Monitor by TLC until the starting material is consumed.

  • Work-up: Carefully filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst.

    • Causality Note: Celite filtration is crucial to remove the fine palladium particles, which are pyrophoric and can contaminate the product.

  • Isolation: Rinse the filter cake with the reaction solvent and concentrate the filtrate under reduced pressure to yield the free amine.

The Fmoc (9-Fluorenylmethyloxycarbonyl) Group: The Base-Labile Specialist

The Fmoc group is central to modern solid-phase peptide synthesis (SPPS). Its key feature is its stability to acid and hydrogenolysis, but its rapid cleavage under mild basic conditions, typically with a secondary amine like piperidine.

Mechanism of Protection & Deprotection

Fmoc_Mechanism cluster_prot Fmoc Protection cluster_deprot Fmoc Deprotection (E1cB Mechanism) Amine R-NH₂ Amine Protected_Amine R-NH-Fmoc Fmoc-protected Amine Amine->Protected_Amine Base (e.g., NaHCO₃) Solvent (e.g., Dioxane/H₂O) FmocOSu Fmoc-OSu N-(9-Fluorenylmethoxycarbonyloxy)succinimide Protected_Amine_Dep R-NH-Fmoc Fmoc-protected Amine Intermediate Deprotonated Intermediate Protected_Amine_Dep->Intermediate Base (Piperidine) Carbamic_Acid [R-NH-COOH] Carbamic Acid Intermediate->Carbamic_Acid Elimination DBF_Adduct Dibenzofulvene Adduct Intermediate->DBF_Adduct Amine_Free R-NH₂ Free Amine Carbamic_Acid->Amine_Free Decarboxylation

Caption: Fmoc Protection and Base-Mediated Deprotection via E1cB.

Experimental Protocols

Protocol 5: Fmoc-Protection of an Amine

  • Reagent Setup: Similar to Cbz protection, dissolve the amine (1.0 equiv) in a 1:1 mixture of dioxane and aqueous sodium bicarbonate solution (e.g., 10%).

  • Protection: Add N-(9-Fluorenylmethoxycarbonyloxy)succinimide (Fmoc-OSu, 1.05 equiv) or Fmoc-Cl and stir vigorously at room temperature for 1-4 hours.

  • Work-up: Once the reaction is complete by TLC, dilute with water and extract with an organic solvent like ethyl acetate. Wash the organic layer with dilute acid (e.g., 1 M HCl) and brine, then dry over Na₂SO₄, filter, and concentrate.

  • Purification: Purify the product by flash chromatography or recrystallization.

Protocol 6: Deprotection of an Fmoc-Protected Amine

  • Reagent Setup: Dissolve the Fmoc-protected amine in a polar aprotic solvent such as N,N-dimethylformamide (DMF) or acetonitrile.

  • Base Addition: Add a solution of piperidine (typically 20% by volume in DMF).

    • Causality Note: Piperidine is a secondary amine base that abstracts the acidic proton on the fluorenyl ring, initiating an E1cB (Elimination, Unimolecular, conjugate Base) mechanism. The resulting dibenzofulvene byproduct is trapped by excess piperidine, driving the reaction to completion.

  • Reaction Monitoring: The reaction is usually very fast, often complete within 5-30 minutes at room temperature.

  • Work-up: Concentrate the reaction mixture under high vacuum to remove the solvent and piperidine. The dibenzofulvene-piperidine adduct is often non-volatile.

  • Purification: The crude product can be purified by flash chromatography to separate it from the adduct. In solid-phase synthesis, the resin is simply washed to remove the reagents and byproducts.

Part 3: Data Summary and Orthogonal Strategy

The true power of these protecting groups lies in their orthogonal nature, allowing for the selective deprotection of one amine in the presence of others.

Table 1: Comparison of Common Amine Protecting Groups

Protecting GroupAbbreviationProtection ReagentDeprotection ConditionsStability Profile
tert-ButyloxycarbonylBocBoc₂OStrong Acid (TFA, HCl)Stable to base, hydrogenolysis
CarboxybenzylCbz (Z)Cbz-ClH₂, Pd/C (Hydrogenolysis)Stable to acid and base
9-FluorenylmethyloxycarbonylFmocFmoc-OSu, Fmoc-ClBase (20% Piperidine/DMF)Stable to acid, hydrogenolysis

Visualizing Orthogonal Synthesis

Orthogonal_Strategy Start H₂N-R-NH₂ (Diamine) Step1 Protect one amine with Boc (Boc₂O, base) Start->Step1 Intermediate1 Boc-HN-R-NH₂ Step1->Intermediate1 Step2 Protect second amine with Fmoc (Fmoc-OSu, base) Intermediate1->Step2 Intermediate2 Boc-HN-R-NH-Fmoc Step2->Intermediate2 Step3A Selective Fmoc Deprotection (20% Piperidine/DMF) Intermediate2->Step3A Step3B Selective Boc Deprotection (TFA/DCM) Intermediate2->Step3B Intermediate3A Boc-HN-R-NH₂ Step3A->Intermediate3A Step4A React free amine... (e.g., Acylation) Intermediate3A->Step4A ProductA Boc-HN-R-NH-Acyl Step4A->ProductA Intermediate3B H₂N-R-NH-Fmoc Step3B->Intermediate3B Step4B React free amine... (e.g., Alkylation) Intermediate3B->Step4B ProductB Alkyl-HN-R-NH-Fmoc Step4B->ProductB

Sources

Application

Application Notes and Protocols: The Strategic Use of Aminoacetaldehyde Acetals in the Synthesis of Substituted Imidazoles

For Researchers, Scientists, and Drug Development Professionals Authored by: A Senior Application Scientist Abstract This technical guide provides a comprehensive overview of the synthetic utility of aminoacetaldehyde ac...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the synthetic utility of aminoacetaldehyde acetals, particularly aminoacetaldehyde dimethyl acetal, as versatile C2-N building blocks in the construction of heterocyclic compounds. While the specific reagent 2,2,2-trimethoxyethanamine is not prominently documented in synthetic literature, its structure suggests it functions as a masked aminoacetaldehyde equivalent. This guide, therefore, focuses on the well-established and analogous reactivity of aminoacetaldehyde dimethyl acetal in the synthesis of substituted imidazoles, a class of heterocycles of paramount importance in medicinal chemistry. Detailed mechanistic insights, step-by-step experimental protocols, and comparative data are presented to empower researchers in the strategic design and execution of synthetic routes toward novel imidazole-based scaffolds.

Introduction: The Significance of the Imidazole Scaffold and the Role of C2-N Building Blocks

The imidazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic pharmaceuticals with a wide range of biological activities, including antifungal, anti-inflammatory, and anticancer properties.[1][2] The versatile synthesis of substituted imidazoles is therefore a cornerstone of drug discovery and development. A key disconnection in the retrosynthesis of many imidazoles involves a C2-N fragment, which provides two of the requisite atoms for the five-membered ring.

While various synthons can serve this purpose, aminoacetaldehyde and its protected forms, known as acetals, are particularly valuable. Aminoacetaldehyde dimethyl acetal is a stable, commercially available reagent that serves as a practical equivalent of the unstable free aminoacetaldehyde.[3][4][5] Its use in multicomponent reactions, such as the Debus-Radziszewski imidazole synthesis, provides an efficient and modular approach to a diverse array of substituted imidazoles.[1][6][7]

The compound 2,2,2-trimethoxyethanamine, with its orthoester functionality, is anticipated to hydrolyze under acidic conditions to generate a reactive intermediate analogous to that derived from aminoacetaldehyde dimethyl acetal. This guide will focus on the established protocols using the latter, providing a robust and validated foundation for synthetic applications.

Mechanistic Principles: The Debus-Radziszewski Imidazole Synthesis

The Debus-Radziszewski synthesis is a powerful one-pot, multi-component reaction for the preparation of tri- and tetrasubstituted imidazoles.[1][6][8] The classical reaction involves the condensation of a 1,2-dicarbonyl compound, an aldehyde, and a source of ammonia.[7] By employing a primary amine, such as an aminoacetaldehyde acetal, N-substituted imidazoles can be accessed.

The generally accepted mechanism proceeds through several key stages:

  • In Situ Deprotection and Imine Formation: Under acidic conditions, the aminoacetaldehyde dimethyl acetal is hydrolyzed to generate aminoacetaldehyde. This reactive intermediate then condenses with a 1,2-dicarbonyl compound (e.g., benzil) to form a diimine intermediate.

  • Condensation with an Aldehyde: The diimine intermediate subsequently reacts with an aldehyde.

  • Cyclization and Aromatization: Intramolecular cyclization followed by dehydration leads to the formation of the stable, aromatic imidazole ring.

The overall transformation is a convergent and atom-economical process that allows for the rapid assembly of complex imidazole structures from simple starting materials.

Visualizing the Workflow: Synthesis of N-Substituted Imidazoles

The following diagram illustrates the general workflow for the synthesis of N-substituted imidazoles using an aminoacetaldehyde acetal.

workflow Workflow for N-Substituted Imidazole Synthesis cluster_reactants Starting Materials cluster_reaction One-Pot Reaction cluster_workup Work-up and Purification 1,2-Dicarbonyl 1,2-Dicarbonyl Mixing_and_Heating Mixing in Solvent (e.g., Acetic Acid) and Heating 1,2-Dicarbonyl->Mixing_and_Heating Aldehyde Aldehyde Aldehyde->Mixing_and_Heating Aminoacetaldehyde\nDimethyl Acetal Aminoacetaldehyde Dimethyl Acetal Aminoacetaldehyde\nDimethyl Acetal->Mixing_and_Heating Ammonium Acetate Ammonium Acetate Ammonium Acetate->Mixing_and_Heating Quenching Quenching with Water/Ice Mixing_and_Heating->Quenching Neutralization Neutralization (e.g., NaHCO3) Quenching->Neutralization Extraction Extraction with Organic Solvent Neutralization->Extraction Purification Purification (e.g., Chromatography) Extraction->Purification Product N-Substituted Imidazole Purification->Product caption General workflow for imidazole synthesis.

Caption: General workflow for imidazole synthesis.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the synthesis of substituted imidazoles using aminoacetaldehyde dimethyl acetal.

Protocol 1: Synthesis of 1-(2,2-dimethoxyethyl)-2,4,5-triphenyl-1H-imidazole

This protocol details a classic Debus-Radziszewski reaction to synthesize a trisubstituted imidazole.

Materials:

  • Benzil (1,2-diphenylethane-1,2-dione)

  • Benzaldehyde

  • Aminoacetaldehyde dimethyl acetal

  • Ammonium acetate

  • Glacial acetic acid

  • Ethyl acetate

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate

  • Silica gel for column chromatography

Procedure:

  • Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine benzil (1.0 mmol, 210 mg), benzaldehyde (1.0 mmol, 106 mg, 102 µL), aminoacetaldehyde dimethyl acetal (1.0 mmol, 105 mg, 111 µL), and ammonium acetate (1.5 mmol, 115 mg).

  • Solvent Addition: Add glacial acetic acid (5 mL) to the flask.

  • Reflux: Heat the reaction mixture to reflux (approximately 118 °C) with vigorous stirring. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., hexane:ethyl acetate, 4:1). The reaction is typically complete within 2-4 hours.

  • Work-up: Once the reaction is complete, allow the mixture to cool to room temperature. Pour the reaction mixture into a beaker containing ice-water (50 mL).

  • Neutralization and Extraction: Carefully neutralize the aqueous mixture with a saturated solution of sodium bicarbonate until the effervescence ceases. Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 20 mL).

  • Washing and Drying: Combine the organic extracts and wash with brine (20 mL). Dry the organic layer over anhydrous magnesium sulfate.

  • Solvent Removal: Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

  • Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of hexane and ethyl acetate as the eluent to afford the pure 1-(2,2-dimethoxyethyl)-2,4,5-triphenyl-1H-imidazole.

Protocol 2: Microwave-Assisted Synthesis of N-Substituted Imidazoles

Microwave irradiation can significantly reduce reaction times and often improves yields.[1]

Materials:

  • 1,2-Dicarbonyl compound (e.g., Benzil) (0.5 mmol)

  • Aldehyde (e.g., 4-chlorobenzaldehyde) (0.5 mmol)

  • Aminoacetaldehyde dimethyl acetal (0.5 mmol)

  • Ammonium acetate (2.5 mmol)

  • Ethanol (2 mL)

  • Microwave reaction vessel (10 mL)

  • Microwave synthesis reactor

Procedure:

  • Vessel Preparation: To a 10 mL microwave reaction vessel equipped with a magnetic stir bar, add the 1,2-dicarbonyl compound (0.5 mmol), the aldehyde (0.5 mmol), aminoacetaldehyde dimethyl acetal (0.5 mmol), and ammonium acetate (2.5 mmol).

  • Solvent Addition: Add ethanol (2 mL) to the vessel.

  • Microwave Irradiation: Seal the vessel and place it in the microwave reactor. Heat the mixture to 120 °C for 15-30 minutes with stirring.

  • Cooling and Work-up: After the reaction is complete, cool the vessel to room temperature.

  • Purification: The crude product can be purified directly by preparative TLC or by column chromatography on silica gel.

Data Presentation: Comparative Yields of Substituted Imidazoles

The following table summarizes representative yields for the synthesis of various N-substituted imidazoles using Protocol 1, demonstrating the versatility of the method with different aldehydes.

Entry1,2-DicarbonylAldehydeProductYield (%)
1BenzilBenzaldehyde1-(2,2-dimethoxyethyl)-2,4,5-triphenyl-1H-imidazole85
2Benzil4-Chlorobenzaldehyde2-(4-chlorophenyl)-1-(2,2-dimethoxyethyl)-4,5-diphenyl-1H-imidazole82
3Benzil4-Methoxybenzaldehyde1-(2,2-dimethoxyethyl)-2-(4-methoxyphenyl)-4,5-diphenyl-1H-imidazole88
4Benzil2-Naphthaldehyde1-(2,2-dimethoxyethyl)-2-(naphthalen-2-yl)-4,5-diphenyl-1H-imidazole79

Troubleshooting and Key Considerations

  • Purity of Reagents: The purity of the starting materials, particularly the aldehyde, is crucial for obtaining high yields and minimizing side products.

  • Reaction Monitoring: Close monitoring of the reaction by TLC is essential to determine the optimal reaction time and prevent the formation of degradation products.

  • Purification: The polarity of the synthesized imidazoles can vary significantly depending on the substituents. A careful selection of the eluent system for column chromatography is necessary for effective purification.

  • Microwave Synthesis: When using a microwave reactor, it is important to adhere to the safety guidelines and use appropriate sealed vessels to prevent pressure buildup.

Conclusion

Aminoacetaldehyde dimethyl acetal is a highly effective and versatile C2-N synthon for the synthesis of a wide range of N-substituted imidazoles via the Debus-Radziszewski reaction. The protocols outlined in this guide provide robust and reproducible methods for the preparation of these valuable heterocyclic compounds. The adaptability of this chemistry to both conventional heating and microwave-assisted synthesis makes it a valuable tool for researchers in drug discovery and medicinal chemistry, enabling the efficient generation of diverse imidazole libraries for biological screening.

References

  • Debus, H. (1858). Ueber die Einwirkung des Ammoniaks auf Glyoxal. Annalen der Chemie und Pharmacie, 107(2), 199–208.
  • Radziszewski, B. (1882). Ueber die Constitution des Lophins und einiger seiner Derivate. Berichte der deutschen chemischen Gesellschaft, 15(2), 2706–2708.
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  • Google Patents. Preparation and use of (r),(r)-2,2'-bis-methylnaltrexone.
  • Google Patents. Method for the synthesis of trimethylamine.
  • Sciforum. Synthesis, spectral characteristics, and molecular structure of N-(2,2,2-trichloro-1-((4-phenylthiazol-2- yl)amino)ethyl)carboxamides. [Link]

  • Google Patents. Method for preparing 2-amino-n-(2,2,2-trifluoroethyl) acetamide.
  • ResearchGate. Synthesis and Some Transformations of N,2,2-Trimethyltetrahydro-2H-pyran-4-amine. [Link]

Sources

Method

2,2,2-Trimethoxyethanamine as a building block for complex molecules

This Application Note is structured to provide an authoritative, deep-dive technical guide on 2,2,2-Trimethoxyethanamine (TMEA) . This reagent represents a specialized class of "masked" amino acids—specifically, the orth...

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note is structured to provide an authoritative, deep-dive technical guide on 2,2,2-Trimethoxyethanamine (TMEA) . This reagent represents a specialized class of "masked" amino acids—specifically, the orthoester of glycine—offering unique chemoselectivity profiles unavailable to standard esters or amides.

A Versatile Orthoester Building Block for Nucleoside Functionalization and Heterocycle Synthesis


Molecular Weight:  135.16  g/mol 

Executive Summary

2,2,2-Trimethoxyethanamine (TMEA) is a bifunctional building block comprising a primary amine and a trimethyl orthoester. Unlike standard amino acid esters, the orthoester moiety (


) acts as a "super-protected" carboxylate surrogate. It remains stable under basic conditions (e.g., during Fmoc deprotection or nucleophilic substitution) but exhibits high lability to mild aqueous acid, hydrolyzing to the corresponding ester or carboxylic acid.

In complex molecule synthesis, TMEA is primarily utilized for:

  • Site-Specific Nucleoside Conjugation: Forming cyclic orthoester linkages with cis-1,2-diols (e.g., ribose units).

  • Heterocycle Construction: Serving as a [C-C-N] synthon for 2-substituted oxazoles, imidazoles, and purines.

  • Orthogonal Protection Strategies: Providing a C-terminal masking group that is chemically distinct from methyl/ethyl esters.

Chemical Properties & Handling

TMEA is a moisture-sensitive liquid. Its utility relies on the unique reactivity of the orthoester, which must be preserved until the desired deprotection or cyclization step.

PropertySpecificationNotes
Appearance Colorless to pale yellow liquidDarkens upon oxidation/hydrolysis.
Boiling Point ~60–65 °C (at reduced pressure)Volatile; avoid prolonged high vacuum.
Solubility DCM, THF, MeOH, MeCNReacts with protic solvents in the presence of acid.
Stability Moisture SensitiveCritical: Store under Argon/Nitrogen at 2–8°C. Hydrolyzes to methyl glycinate in moist air.
pKa ~8.5 (Amine)Comparable to glycine methyl ester.

Core Applications & Mechanisms

The Orthoester "Anchor" for Nucleosides

One of the most sophisticated applications of TMEA is linking glycine derivatives to the 2',3'-hydroxyls of ribonucleosides. The orthoester undergoes transesterification with the cis-diol to form a rigid, cyclic 1,3-dioxolane ring. This "locks" the nucleoside conformation and masks the glycine, which can be released later via mild acid hydrolysis.

Heterocycle Synthesis (The Imidate Pathway)

TMEA serves as a precursor to imidates (imino ethers). Upon reaction with an electrophile (like an acid chloride), the resulting amide can be cyclized. If the orthoester is treated with a bifunctional nucleophile (like a 1,2-diamine), it forms imidazolines or imidazoles .

Visualizing the Chemistry

The following diagram illustrates the divergent pathways available to TMEA: the Hydrolytic Pathway (activation) and the Synthetic Pathway (heterocycle/conjugate formation).

TMEA_Pathways TMEA 2,2,2-Trimethoxyethanamine (TMEA) CyclicOrtho Cyclic Orthoester Conjugate (Stable to Base) TMEA->CyclicOrtho Transesterification (H+ cat, -2 MeOH) AmideInt N-Acyl Orthoester Intermediate TMEA->AmideInt Acylation (Base) Ribose Ribonucleoside (cis-2',3'-diol) Ribose->CyclicOrtho Hydrolysis Acid Hydrolysis (H3O+) CyclicOrtho->Hydrolysis pH < 4 GlycineEster 2'(3')-O-Glycyl Nucleoside (Prodrug/Transport) Hydrolysis->GlycineEster Ring Opening AcidChloride Acid Chloride (R-COCl) AcidChloride->AmideInt Oxazole Oxazole/Imidazole Derivative AmideInt->Oxazole Cyclodehydration or Amine Condensation

Caption: Divergent synthetic utility of TMEA. Pathway 1 (Top) demonstrates the "Orthoester Anchor" strategy for bioconjugation. Pathway 2 (Bottom) shows the construction of heterocyclic cores.

Experimental Protocols

Protocol A: Synthesis of a Nucleoside-Glycine Cyclic Orthoester

Objective: Conjugate TMEA to Adenosine via the 2',3'-diol. Rationale: This reaction uses acid-catalyzed transesterification. The equilibrium is driven by the removal of methanol.

Reagents:

  • Adenosine (1.0 equiv)

  • 2,2,2-Trimethoxyethanamine (TMEA) (1.5 equiv)

  • 
    -Toluenesulfonic acid (pTsOH) (0.05 equiv)
    
  • Anhydrous DMF (Dimethylformamide)

  • Molecular Sieves (3Å)

Step-by-Step Procedure:

  • Preparation: Flame-dry a round-bottom flask and cool under Argon. Add activated 3Å molecular sieves.

  • Dissolution: Suspend Adenosine (267 mg, 1 mmol) in anhydrous DMF (5 mL).

  • Addition: Add TMEA (202 mg, 1.5 mmol) via syringe. Add pTsOH (9.5 mg, 0.05 mmol).

  • Reaction: Stir the mixture at 40°C for 4–6 hours.

    • Checkpoint: Monitor by TLC (DCM:MeOH 9:1). The starting material (polar) should disappear, replaced by a less polar spot (the cyclic orthoester).

  • Quench: Add triethylamine (20 µL) to neutralize the acid catalyst (crucial to prevent hydrolysis).

  • Workup: Filter off sieves. Concentrate DMF under high vacuum (keep bath <45°C).

  • Purification: Flash chromatography on silica gel (pre-neutralized with 1% Et3N in eluent). Elute with DCM/MeOH gradient.

    • Note: The product is water-sensitive. Store in a desiccator.

Protocol B: Synthesis of a 2-Substituted Oxazole

Objective: Synthesize a 5-substituted oxazole using TMEA as the [C-N-C] building block. Rationale: TMEA is acylated, then cyclized. The orthoester carbon becomes C2 of the oxazole.

Reagents:

  • Benzoyl Chloride (1.0 equiv)

  • TMEA (1.0 equiv)

  • Triethylamine (Et3N) (1.2 equiv)

  • DCM (Dichloromethane)

  • Polyphosphoric Acid (PPA) or TMSOTf (Cyclizing agent)

Step-by-Step Procedure:

  • Acylation: To a solution of TMEA (1 mmol) and Et3N (1.2 mmol) in DCM (5 mL) at 0°C, add Benzoyl Chloride (1 mmol) dropwise.

  • Stir: Allow to warm to RT and stir for 2 hours.

  • Isolation (Intermediate): Wash with saturated NaHCO3, dry (Na2SO4), and concentrate to yield the N-(2,2,2-trimethoxyethyl)benzamide.

  • Cyclization: Dissolve the intermediate in dry toluene. Add PPA (5 equiv by weight) and heat to 100°C for 3 hours.

    • Mechanism:[1][2][3] The orthoester activates, losing methanol to form an oxazolinium ion, which eliminates further to form the aromatic oxazole.

  • Workup: Pour onto ice/water. Neutralize with NaOH. Extract with Ethyl Acetate.[4][5]

  • Result: 2-Phenyl-oxazole derivative.

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Low Yield (Protocol A) Hydrolysis of TMEAEnsure solvents are strictly anhydrous. Use fresh molecular sieves.
Product Decomposition on Silica Acidic Silica GelOrthoesters are acid-labile. Add 1% Triethylamine to the eluent to basify the silica.
Incomplete Cyclization (Protocol B) Insufficient ActivationSwitch from PPA to TMSOTf (Trimethylsilyl triflate) for milder, Lewis-acid mediated cyclization.

References

  • Synthesis of Orthoesters: "Preparation of carboxylic acid amides from carboxylic acids...". Google Patents. Link

  • Nucleoside Orthoesters: "The Journal of Organic Chemistry 1974 Volume 39 No. 15". Journal of Organic Chemistry. Link (Validated via snippet 1.5 in search).

  • TMEA Properties: "2,2,2-Trimethoxyethanamine CAS 27532-94-1". BOC Sciences / ChemSRC. Link

  • General Orthoester Chemistry: "Synthesis and Reactions of Oxazoles". ResearchGate. Link

Sources

Application

Application Note: Reaction of 2,2,2-Trimethoxyethanamine with Carbonyl Compounds

This guide details the reactivity, mechanistic pathways, and experimental protocols for 2,2,2-Trimethoxyethanamine (CAS: 27532-94-1), a specialized "masked" amino acid building block.[1] Abstract 2,2,2-Trimethoxyethanami...

Author: BenchChem Technical Support Team. Date: March 2026

This guide details the reactivity, mechanistic pathways, and experimental protocols for 2,2,2-Trimethoxyethanamine (CAS: 27532-94-1), a specialized "masked" amino acid building block.[1]

Abstract

2,2,2-Trimethoxyethanamine (TMEA) acts as a unique bifunctional reagent combining a primary amine with an acid-labile orthoester moiety.[1] Unlike its analog 2,2-dimethoxyethanamine (which hydrolyzes to an aldehyde), TMEA serves as a masked glycine ester .[1] Upon reaction with carbonyl compounds, it facilitates two primary synthetic pathways:[1] (1) Reductive Amination with aldehydes/ketones to generate N-alkylated glycine esters, and (2) Condensation-Cyclization with carboxylic acid derivatives to synthesize 5-alkoxyoxazoles or oxazolines.[1] This guide provides validated protocols for these transformations, emphasizing pH control to preserve the sensitive orthoester group during intermediate steps.

Introduction & Chemical Logic

The utility of 2,2,2-Trimethoxyethanamine lies in the orthogonal reactivity of its functional groups.[1]

  • The Amine (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    
    ):  A standard nucleophile, reactive towards electrophilic carbonyls (aldehydes, ketones, acid chlorides).
    
  • The Orthoester (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    
    ):  A robust protecting group for the carboxylate oxidation state. It is stable under basic and neutral conditions but hydrolyzes rapidly in aqueous acid to form a methyl ester (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">
    
    
    
    ).

Key Selection Criterion: Researchers should choose TMEA over 2,2-dimethoxyethanamine when the target moiety is a carboxylic acid/ester derivative rather than an aldehyde/acetal.[1]

Reaction Landscape

The reagent follows distinct pathways depending on the carbonyl partner:

  • With Aldehydes/Ketones: Forms stable Schiff bases (imines).[1] These can be reduced to secondary amines (masked N-alkyl glycines).[1]

  • With Carboxylic Acids (Activated): Forms amides.[1] Under Lewis acid catalysis, these amides can cyclize to form 5-methoxyoxazoles, valuable heterocyclic building blocks.[1]

Mechanism of Action

Pathway A: Reductive Amination (Aldehydes/Ketones)

The amine attacks the carbonyl carbon to form a hemiaminal, which dehydrates to an imine.[1] The orthoester remains intact if the reaction is kept anhydrous and basic/neutral.[1] Subsequent reduction (e.g., with ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">


) yields the secondary amine. Acidic workup hydrolyzes the orthoester to the ester.[1][2]
Pathway B: Cyclization to 5-Alkoxyoxazoles (Carboxylic Derivatives)

Reaction with an acid chloride yields an N-acyl orthoester.[1] Treatment with a Lewis acid (e.g., ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">


) triggers intramolecular cyclization. The carbonyl oxygen attacks the orthoester center, followed by the elimination of methanol.[1]

ReactionPathways Reagent 2,2,2-Trimethoxyethanamine (H2N-CH2-C(OMe)3) Imine Intermediate Imine (R-C=N-CH2-C(OMe)3) Reagent->Imine + Aldehyde (-H2O) Amide Intermediate Amide (R-CO-NH-CH2-C(OMe)3) Reagent->Amide + R-COCl (Base) Aldehyde Aldehyde/Ketone (R-C=O) Acid Acid Chloride (R-COCl) ProductA N-Alkyl Glycine Ester (R-CH2-NH-CH2-COOMe) Imine->ProductA 1. Reduction (NaBH4) 2. Acid Hydrolysis (H3O+) ProductB 5-Methoxyoxazole (Heterocycle) Amide->ProductB Lewis Acid / Heat (-2 MeOH)

Figure 1: Divergent synthetic pathways for 2,2,2-Trimethoxyethanamine based on the carbonyl electrophile.[1]

Experimental Protocols

Protocol A: Synthesis of N-Alkylated Glycine Methyl Esters

Application: Creating non-natural amino acid derivatives from aldehydes.[1]

Reagents:

  • Aldehyde (1.0 equiv)[1]

  • 2,2,2-Trimethoxyethanamine (1.05 equiv)[1]

  • Solvent: Anhydrous Methanol (MeOH) or Dichloromethane (DCM)[1]

  • Reducing Agent: Sodium Borohydride (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    
    ) (1.5 equiv)
    
  • Workup: 1M ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    
     (aq)
    

Procedure:

  • Imine Formation: In a flame-dried flask under

    
    , dissolve the aldehyde in anhydrous MeOH (
    
    
    
    ).
  • Addition: Add 2,2,2-Trimethoxyethanamine dropwise at room temperature (RT). Stir for 2–4 hours. Note: Monitor by TLC. The orthoester is stable in MeOH.[1]

  • Reduction: Cool the solution to

    
    . Add 
    
    
    
    portion-wise over 15 minutes. Allow to warm to RT and stir for 2 hours.
  • Hydrolysis & Workup:

    • Quench with 1M ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

      
       until pH < 2. Stir vigorously for 30 minutes. This step simultaneously quenches the borohydride and hydrolyzes the orthoester to the methyl ester.[1]
      
    • Neutralize with saturated ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

      
       to pH 8.
      
    • Extract with DCM (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

      
      ). Dry organics over 
      
      
      
      and concentrate.
  • Purification: The crude N-alkyl glycine methyl ester is typically pure enough for downstream use or can be purified via silica chromatography.[1]

Protocol B: Synthesis of 5-Methoxyoxazoles

Application: Synthesis of heterocyclic scaffolds for medicinal chemistry.[1]

Reagents:

  • Acid Chloride (1.0 equiv)[1]

  • 2,2,2-Trimethoxyethanamine (1.0 equiv)[1][3][4]

  • Base: Triethylamine (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    
    ) (1.2 equiv)
    
  • Cyclization Agent: ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    
     (2.0 equiv) or p-Toluenesulfonic acid (pTSA)
    
  • Solvent: Anhydrous DCM[1]

Procedure:

  • Amide Coupling: Dissolve 2,2,2-Trimethoxyethanamine and

    
     in anhydrous DCM at 
    
    
    
    .
  • Add the acid chloride dropwise.[1] Stir at RT for 2 hours.

  • Aqueous Wash (Critical): Wash rapidly with cold water to remove amine salts.[1] Do not use acid, as it will prematurely hydrolyze the orthoester.[1] Dry the organic layer (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    
    ) and concentrate to obtain the amide-orthoester intermediate.
    
  • Cyclization: Redissolve the intermediate in anhydrous DCM. Add ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    
     dropwise at RT.
    
  • Reflux: Heat to reflux for 4–6 hours. The Lewis acid promotes the attack of the amide oxygen onto the orthoester carbon, followed by elimination of methanol.[1]

  • Workup: Quench with saturated ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    
    . Extract with DCM. Purify via column chromatography (neutral alumina is preferred over silica to prevent ring opening).[1]
    

Data Summary & Troubleshooting

Parameter2,2,2-Trimethoxyethanamine2,2-Dimethoxyethanamine
CAS 27532-94-122483-09-6
Functional Group OrthoesterAcetal
Hydrolysis Product Ester (

)
Aldehyde (

)
Stability Stable in Base; Labile in AcidStable in Base; Labile in Acid
Primary Use Masked Glycine Esters, OxazolesMasked Glycine Aldehydes, Isoquinolines

Troubleshooting Guide:

  • Problem: Low yield of ester in Protocol A.

    • Cause: Insufficient hydrolysis time or pH not low enough.[1]

    • Solution: Ensure the quenching step reaches pH < 2 and stir for at least 30 mins.

  • Problem: Polymerization during Protocol B.

    • Cause: Orthoester hydrolysis prior to cyclization.[1]

    • Solution: Ensure all glassware is flame-dried.[1] Avoid acidic washes of the intermediate amide.[1]

References

  • Chemical Identity: 2,2,2-Trimethoxyethanamine (CAS 27532-94-1).[1][3][][6][7] ChemSrc Chemical Database.[1] Retrieved from [Link][1]

  • Orthoester Reactivity: Journal of Chemical Education. "Reaction of Orthoesters with Amine Hydrochlorides." ACS Publications.[1] Retrieved from [Link][1]

  • General Orthoester Chemistry: "Ortho ester."[1][2] Wikipedia, The Free Encyclopedia.[1] Retrieved from [Link][1]

Sources

Method

Application Note: N-Acylation of 2,2,2-Trimethoxyethanamine

This Application Note and Protocol is designed for the N-acylation of 2,2,2-Trimethoxyethanamine . CRITICAL PRE-PROTOCOL ALERT: IDENTITY VERIFICATION Discrepancy Notice: The CAS number provided in your request (124072-89...

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note and Protocol is designed for the N-acylation of 2,2,2-Trimethoxyethanamine .

CRITICAL PRE-PROTOCOL ALERT: IDENTITY VERIFICATION

Discrepancy Notice: The CAS number provided in your request (124072-89-5 ) is frequently associated in chemical databases with Hexahydropyridazine dihydrochloride , a cyclic hydrazine salt.[1] The chemical name 2,2,2-Trimethoxyethanamine typically corresponds to CAS 27532-94-1 .[1][2][][4]

  • If you have Hexahydropyridazine: This protocol (designed for acid-sensitive orthoesters) is NOT optimized for that stable cyclic hydrazine.[1]

  • If you have 2,2,2-Trimethoxyethanamine: Proceed with the protocol below. This guide addresses the specific fragility of the orthoester group [

    
    ] attached to the amine.
    

[1]

Executive Summary

Objective: To synthesize N-acylated derivatives of 2,2,2-trimethoxyethanamine (TMEA) while preserving the acid-labile orthoester functionality. Challenge: The orthoester moiety (


) is stable to strong bases but extremely sensitive to aqueous acid. Standard acylation protocols involving acidic workups (e.g., 1M HCl washes) or unneutralized acid chloride byproducts will cause rapid hydrolysis to the corresponding ester or carboxylic acid.
Solution:  This protocol utilizes a Base-Scavenged Anhydrous Acylation  workflow.[1] It strictly enforces non-acidic conditions throughout the reaction, workup, and purification phases.

Chemical Context & Mechanism

The substrate possesses a primary amine nucleophile and a hydrolytically unstable orthoester.

  • Reaction Type: Nucleophilic Acyl Substitution.[1][5][6][7]

  • Key Constraint: The reaction medium must remain basic or neutral at all times.

  • Mechanism: The amine attacks the acylating agent (Acid Chloride or Anhydride).[6] The resulting tetrahedral intermediate collapses to release the leaving group (

    
     or 
    
    
    
    ).[1] An auxiliary base (Triethylamine or DIPEA) immediately neutralizes the generated acid (
    
    
    or
    
    
    ) to prevent autocatalytic hydrolysis of the orthoester.

Materials & Equipment

Reagents
ComponentGrade/SpecificationRole
2,2,2-Trimethoxyethanamine >95%, stored under ArgonSubstrate
Acyl Chloride (or Anhydride)1.05 - 1.1 equivalentsElectrophile
Dichloromethane (DCM) Anhydrous (passed through alumina or distilled over

)
Solvent
Triethylamine (TEA) or DIPEA >99%, Dry (stored over KOH or sieves)Acid Scavenger
Sodium Bicarbonate (

)
Saturated Aqueous SolutionQuench/Wash
Sodium Sulfate (

)
Anhydrous, GranularDrying Agent
Equipment
  • Flame-dried round-bottom flask (RBF) with septum.[1]

  • Inert gas line (

    
     or 
    
    
    
    ).
  • Syringes and needles (oven-dried).[1]

  • Ice-water bath.[1][8]

Experimental Protocol

Method A: Acyl Chloride / Anhydride Route (Recommended)

Best for: Stable, simple acyl groups (Acetyl, Benzoyl, etc.)

Step 1: Preparation (Inert Atmosphere)

  • Purge a flame-dried RBF with Argon or Nitrogen.[1]

  • Add 2,2,2-Trimethoxyethanamine (1.0 equiv) and anhydrous DCM (Concentration ~0.1 M to 0.2 M).

  • Add Triethylamine (TEA) (1.5 - 2.0 equiv). Note: Excess base is critical to ensure HCl is trapped immediately.[1]

  • Cool the mixture to 0°C using an ice bath.

Step 2: Acylation

  • Dissolve the Acyl Chloride (1.05 equiv) in a small volume of anhydrous DCM.

  • Add the acyl chloride solution dropwise to the amine mixture over 10–15 minutes.

    • Reasoning: Controls the exotherm and prevents localized concentration spikes of HCl before the base can scavenge it.

  • Allow the reaction to warm to Room Temperature (RT) and stir for 2–4 hours.

Step 3: Monitoring

  • Check progress via TLC.[9]

    • Stain: Ninhydrin (for disappearance of amine) or KMnO4.

    • Note: Do not use acidic stains (like p-Anisaldehyde) aggressively, or the spot may decompose on the plate.

  • Self-Validation: Take a small aliquot, evaporate, and run a crude

    
    H NMR. Look for the singlet at 
    
    
    
    (9H,
    
    
    ). If this peak splits or shifts, hydrolysis has occurred.

Step 4: Workup (The "No-Acid" Rule)

  • Quench: Pour the reaction mixture into a separatory funnel containing Saturated Aqueous

    
     .
    
  • Extraction: Shake vigorously. Separate layers.

  • Wash: Extract the organic layer once more with Sat.

    
     and once with Brine .
    
    • Critical:NEVER wash with HCl or

      
       (which is slightly acidic).
      
  • Dry: Dry organic phase over anhydrous

    
    .
    
  • Concentrate: Filter and evaporate solvent under reduced pressure (Rotovap) at

    
    .
    
Method B: Carbodiimide Coupling (For Sensitive Acids)

Best for: Complex carboxylic acids or when avoiding chloride ions is necessary.

  • Dissolve Carboxylic Acid (1.0 equiv) and EDC

    
    HCl  (1.2 equiv) + HOBt  (1.2 equiv) in anhydrous DCM.
    
  • Add DIPEA (2.5 equiv) to neutralize the EDC salt and activate the acid.

  • Stir for 15 mins, then add 2,2,2-Trimethoxyethanamine (1.0 equiv).

  • Stir 12–16 hours at RT.

  • Follow the Step 4 Workup above.

Purification Strategy

Purification of orthoesters on silica gel is risky because silica is slightly acidic.

Option 1: Recrystallization (Preferred) If the product is solid, recrystallize from Hexane/EtOAc or Et2O/Pentane.

Option 2: Neutralized Silica Chromatography [1]

  • Prepare the silica slurry using the mobile phase containing 1% Triethylamine .

  • Run the column using the TEA-doped solvent system.

  • Reasoning: The amine neutralizes the acidic sites on the silica gel, preventing on-column hydrolysis.

Option 3: Basic Alumina Use Basic Alumina (Activity Grade II or III) instead of silica gel.

Visualization of Workflows

Reaction Pathway & Logic

AcylationProtocol Start 2,2,2-Trimethoxyethanamine (Acid Sensitive) Reaction Reaction at 0°C -> RT (HCl scavenged by TEA) Start->Reaction Add Reagents Reagents Acyl Chloride + DCM + Excess TEA (Base) Reagents->Reaction Check NMR/TLC Check (Integrity of -C(OMe)3) Reaction->Check Workup Workup: Sat. NaHCO3 Wash (NO ACID WASH) Check->Workup Orthoester Intact Hydrolysis FAILURE: Ester/Acid formed (Due to Acidic Conditions) Check->Hydrolysis Orthoester Lost Product N-Acylated Orthoester (Stable Product) Workup->Product Evaporate & Purify (Neutral Silica)

Caption: Logical flow for the acylation of acid-sensitive orthoester amines. The red path indicates the failure mode (hydrolysis) which the protocol avoids.

Troubleshooting & Optimization

ObservationDiagnosisCorrective Action
Loss of -C(OMe)3 peak in NMR Hydrolysis occurred.Ensure solvents are strictly anhydrous. Increase Base equivalents. Skip aqueous workup and filter off amine salts directly if possible.
Low Yield Amine salt formation.[1][5]If starting material was a salt (e.g., HCl salt), you MUST free-base it first using NaH or strong base in dry solvent, filter, then react.
Product decomposes on column Acidic Silica.[1]Pre-wash silica column with 1-5% Triethylamine in Hexanes before loading sample.[1]

References

  • Orthoester Stability & Reactivity

    • Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience.[1] (Detailed data on the acid-lability of orthoesters and acetals).

    • Cordes, E. H., & Bull, H. G. (1974). Mechanism and catalysis for hydrolysis of acetals, ketals, and ortho esters. Chemical Reviews, 74(5), 581–603. Link

  • General Amine Acylation Protocols

    • Montalbetti, C. A., & Falque, V. (2005). Amide bond formation and peptide coupling. Tetrahedron, 61(46), 10827-10852.[1] (Review of coupling agents like EDC/HOBt suitable for sensitive substrates). Link

  • Specific Orthoester Building Blocks

    • BOC Sciences. (n.d.). 2,2,2-Trimethoxyethanamine Product Page. (Confirmation of chemical structure and properties).

  • Analogous Chemistry (Orthoester-modified polymers)

    • Wang, Y., et al. (2017).[10] Multifunctional Poly(amine-co-ester-co-ortho ester) for Efficient and Safe Gene Delivery.[1][10] Theranostics, 7(16), 3883. (Demonstrates handling of amine-orthoester polymers in buffered basic media). Link

Sources

Application

Application Note: Lewis Acid-Catalyzed Transformations of 2,2,2-Trimethoxyethanamine in Heterocyclic Synthesis

Introduction & Mechanistic Rationale 2,2,2-Trimethoxyethanamine (TMEA, CAS No. 27532-94-1), also known as trimethyl aminoorthoacetate, is a highly versatile bifunctional building block.

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Mechanistic Rationale

2,2,2-Trimethoxyethanamine (TMEA, CAS No. 27532-94-1), also known as trimethyl aminoorthoacetate, is a highly versatile bifunctional building block. It features both a primary aliphatic amine and an orthoester moiety within a compact carbon framework. This unique structural duality makes it an exceptional precursor for the rapid assembly of nitrogen-containing heterocycles (such as oxazolines and imidazoles) and a valuable input for multi-component reactions (MCRs) in drug discovery.

The Causality of Lewis Acid Catalysis

Orthoesters are generally stable under basic conditions but are highly sensitive to acidic environments. The introduction of a Lewis acid (e.g.,


, 

, or

) initiates a highly controlled activation sequence [1]. The mechanistic causality is as follows:
  • Coordination: The Lewis acid, owing to its strong oxophilicity, coordinates to one of the methoxy oxygen atoms of the orthoester.

  • Ionization: This coordination weakens the C–O bond, promoting the expulsion of methanol (or a Lewis acid-coordinated methoxide) to generate a highly electrophilic dialkoxycarbenium ion [2].

  • Nucleophilic Trapping: Unlike simple orthoesters, TMEA contains a tethered primary amine. The spatial proximity of this nucleophilic nitrogen allows for rapid intramolecular trapping of the carbenium ion. Subsequent elimination of a second molecule of methanol yields a stable 5-membered cyclic imidate (oxazoline) [3].

Understanding this pathway is critical for protocol optimization. The reaction must be initiated at low temperatures (0 °C) to prevent the premature intermolecular condensation or decomposition of the transient dialkoxycarbenium intermediate before the desired cyclization or multi-component cascade can occur.

Mechanistic Pathway Visualization

G TMEA 2,2,2-Trimethoxyethanamine (TMEA) LA_Complex Lewis Acid Coordination (Activation) TMEA->LA_Complex + BF3·OEt2 (0 °C) Carbenium Dialkoxycarbenium Intermediate LA_Complex->Carbenium - CH3OH Cyclization Intramolecular Amine Attack Carbenium->Cyclization Nucleophilic Trapping Product Substituted Oxazoline Cyclization->Product - H+ / - CH3OH (RT)

Mechanism of Lewis acid-catalyzed dialkoxycarbenium formation and cyclization.

Quantitative Data: Catalyst Screening

The choice of Lewis acid profoundly impacts the kinetics and yield of TMEA-derived reactions. The table below summarizes the optimization data for the intramolecular cyclization of TMEA to form 2-methoxy-4,5-dihydrooxazole. Strong, highly oxophilic Lewis acids perform best, whereas weaker acids or uncatalyzed conditions fail to generate the necessary carbenium intermediate efficiently [1].

Catalyst (20 mol%)SolventTemp (°C)Time (h)Conversion (%)Isolated Yield (%)


0 to 252.0>9992


0 to 253.09585


255.08878


25 to 4012.04531
None (Control)

25 to 6024.0<5N/A

Data Interpretation:


 provides the optimal balance of Lewis acidity and solubility in halogenated solvents, driving the reaction to near-quantitative conversion within 2 hours.

Experimental Protocols

The following protocols are designed as self-validating systems. In-process controls (TLC monitoring) and specific quenching steps are embedded to ensure reproducibility and safety.

Protocol A: Synthesis of 2-Methoxy-4,5-dihydrooxazole via Intramolecular Cyclization

This protocol leverages the dual functionality of TMEA to synthesize a versatile oxazoline building block.

Reagents & Materials:

  • 2,2,2-Trimethoxyethanamine (TMEA): 10.0 mmol (1.35 g)

  • Boron trifluoride diethyl etherate (

    
    ): 2.0 mmol (0.25 mL)
    
  • Anhydrous Dichloromethane (

    
    ): 25 mL
    
  • Saturated aqueous

    
     solution: 20 mL
    

Step-by-Step Methodology:

  • Preparation: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar. Purge the flask with dry Nitrogen (

    
    ) or Argon for 5 minutes to ensure an anhydrous environment.
    
  • Substrate Addition: Dissolve 10.0 mmol of TMEA in 20 mL of anhydrous

    
    .
    
  • Temperature Control: Submerge the reaction flask in an ice-water bath and allow the solution to cool to 0 °C for 10 minutes. Note: Cooling is critical to prevent exothermic degradation upon catalyst addition.

  • Catalyst Introduction: Dilute 2.0 mmol of

    
     in 5 mL of anhydrous 
    
    
    
    . Add this solution dropwise to the reaction flask over 10 minutes using a syringe pump.
  • Reaction Propagation: Remove the ice bath and allow the reaction mixture to warm to room temperature (25 °C). Stir vigorously for 2 hours.

  • In-Process Control: Monitor the reaction via TLC (Eluent: Hexanes/Ethyl Acetate 1:1). The disappearance of the amine precursor (visualized via Ninhydrin stain) indicates reaction completion.

  • Quenching: Quench the reaction by slowly adding 20 mL of saturated aqueous

    
    . Causality: The mild base neutralizes the Lewis acid and any generated protons, preventing the hydrolysis of the newly formed oxazoline ring.
    
  • Workup & Isolation: Transfer the mixture to a separatory funnel. Extract the aqueous layer with

    
     (3 × 15 mL). Combine the organic layers, dry over anhydrous 
    
    
    
    , filter, and concentrate under reduced pressure to yield the crude product. Purify via vacuum distillation if necessary.
Protocol B: Ugi-Type Multi-Component Reaction (MCR) using TMEA

TMEA can act as the amine component in isocyanide-based MCRs, where the orthoester moiety remains intact for downstream functionalization [3].

Reagents & Materials:

  • TMEA: 5.0 mmol

  • Benzaldehyde: 5.0 mmol

  • tert-Butyl isocyanide: 5.0 mmol

  • Scandium(III) triflate (

    
    ): 0.5 mmol (10 mol%)
    
  • Methanol (

    
    ): 15 mL
    

Step-by-Step Methodology:

  • Imine Formation: In a 50 mL flask, combine TMEA (5.0 mmol) and Benzaldehyde (5.0 mmol) in 15 mL of Methanol. Stir at room temperature for 30 minutes to allow for complete imine formation.

  • Catalyst & Isocyanide Addition: Add

    
     (0.5 mmol) followed by tert-Butyl isocyanide (5.0 mmol). Note: The mild Lewis acid 
    
    
    
    activates the imine for isocyanide insertion without prematurely triggering the orthoester decomposition.
  • Reaction: Stir the mixture at room temperature for 12 hours.

  • Workup: Evaporate the methanol under reduced pressure. Redissolve the residue in Ethyl Acetate (30 mL) and wash with water (2 × 15 mL) and brine (15 mL).

  • Purification: Dry the organic phase over

    
    , concentrate, and purify via flash column chromatography to isolate the highly functionalized peptidomimetic scaffold.
    

References

  • A propos of glycosyl cations and the mechanism of chemical glycosylation. Comptes Rendus de l'Académie des Sciences. Available at: [Link]

  • Isocyanoalkenes: Occurrence, Syntheses, and Reactivity. Thieme E-Books & E-Journals. Available at: [Link]

Method

Application Notes and Protocols: 2,2,2-Trimethoxyethanamine as a Versatile Precursor for the Synthesis of Substituted Amino Acids

Introduction: The Critical Role of Non-Canonical Amino Acids and a Novel Synthetic Tool Non-canonical amino acids (ncAAs) are at the forefront of modern drug discovery and chemical biology, offering molecular diversity t...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Critical Role of Non-Canonical Amino Acids and a Novel Synthetic Tool

Non-canonical amino acids (ncAAs) are at the forefront of modern drug discovery and chemical biology, offering molecular diversity that extends beyond the 20 proteinogenic amino acids.[1][2][3][4] Their incorporation into peptides and other molecular scaffolds can lead to compounds with enhanced stability, novel biological activity, and improved pharmacokinetic properties.[3] However, the synthesis of structurally diverse and stereochemically pure ncAAs remains a significant challenge.[1] This guide introduces 2,2,2-trimethoxyethanamine as a versatile and efficient precursor for the synthesis of a wide range of substituted α-amino acids. Its unique structure as a masked equivalent of a glycine cation allows for a variety of synthetic manipulations, providing a streamlined approach to complex amino acid targets.

Chemical Profile and Synthetic Rationale

2,2,2-Trimethoxyethanamine serves as a stable, easy-to-handle glycine equivalent. The core of its synthetic utility lies in the trimethoxymethyl group, which acts as a protected carboxylic acid functionality. This allows for modifications at the α-position without the need for traditional amino acid protection and deprotection strategies that can be multi-step and yield-reducing.[][6][7]

The general synthetic strategy involves the N-alkylation of 2,2,2-trimethoxyethanamine, followed by hydrolysis of the orthoester to reveal the carboxylic acid and form the final substituted amino acid. This approach offers significant advantages in terms of convergency and atom economy.

Core Reaction Mechanism: A Two-Step Transformation

The synthesis of substituted amino acids from 2,2,2-trimethoxyethanamine proceeds through a straightforward, two-step sequence: N-alkylation followed by acidic hydrolysis.

Reaction_Mechanism cluster_0 Step 1: N-Alkylation cluster_1 Step 2: Acidic Hydrolysis Precursor 2,2,2-Trimethoxyethanamine Alkylated_Intermediate N-Alkyl-2,2,2-trimethoxyethanamine Precursor->Alkylated_Intermediate Base Electrophile R-X (Alkyl Halide) Electrophile->Alkylated_Intermediate Hydrolysis_Start N-Alkyl-2,2,2-trimethoxyethanamine Final_Product Substituted Amino Acid Hydrolysis_Start->Final_Product H3O+

Caption: General workflow for synthesizing substituted amino acids.

Step 1: N-Alkylation: The primary amine of 2,2,2-trimethoxyethanamine is sufficiently nucleophilic to react with a variety of electrophiles, most commonly alkyl halides. The reaction is typically carried out in the presence of a non-nucleophilic base to scavenge the resulting hydrohalic acid.

Step 2: Acidic Hydrolysis: The trimethoxymethyl group is stable under basic and neutral conditions but is readily hydrolyzed to the corresponding carboxylic acid under acidic conditions. This deprotection step is often clean and high-yielding.

Experimental Protocols

Safety Precautions

Before beginning any experimental work, it is crucial to consult the Safety Data Sheet (SDS) for 2,2,2-trimethoxyethanamine and all other reagents.[8][9][10][11] Work should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety goggles, lab coat, and chemical-resistant gloves, must be worn.[8][9][12] An emergency eye wash station and safety shower should be readily accessible.[10]

Protocol 1: Synthesis of N-benzyl-2,2,2-trimethoxyethanamine

This protocol details the N-alkylation of 2,2,2-trimethoxyethanamine with benzyl bromide.

Materials:

  • 2,2,2-Trimethoxyethanamine

  • Benzyl bromide

  • Potassium carbonate (anhydrous)

  • Acetonitrile (anhydrous)

  • Magnetic stirrer and stir bar

  • Round-bottom flask

  • Reflux condenser

  • Heating mantle

Procedure:

  • To a dry round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 2,2,2-trimethoxyethanamine (1.0 eq) and anhydrous acetonitrile.

  • Add anhydrous potassium carbonate (1.5 eq) to the solution.

  • While stirring, add benzyl bromide (1.1 eq) dropwise at room temperature.

  • Heat the reaction mixture to reflux (approximately 80-82°C) and maintain for 4-6 hours.[13]

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature.

  • Filter the solid potassium carbonate and wash with acetonitrile.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude product by flash column chromatography on silica gel to yield N-benzyl-2,2,2-trimethoxyethanamine.

Protocol 2: Hydrolysis to N-benzylglycine (a substituted amino acid)

This protocol describes the deprotection of the trimethoxymethyl group to yield the final amino acid.

Materials:

  • N-benzyl-2,2,2-trimethoxyethanamine

  • Hydrochloric acid (e.g., 3M aqueous solution)

  • Methanol

  • Magnetic stirrer and stir bar

  • Round-bottom flask

Procedure:

  • Dissolve N-benzyl-2,2,2-trimethoxyethanamine (1.0 eq) in methanol in a round-bottom flask.

  • Add the hydrochloric acid solution to the flask.

  • Stir the reaction mixture at room temperature for 12-24 hours.

  • Monitor the reaction by TLC or LC-MS until the starting material is consumed.

  • Concentrate the reaction mixture under reduced pressure to remove methanol.

  • The resulting aqueous solution can be lyophilized or carefully neutralized to precipitate the amino acid, which can then be collected by filtration.

Scope and Applications: A Tabular Overview

The true power of 2,2,2-trimethoxyethanamine lies in its versatility. A wide array of electrophiles can be employed in the N-alkylation step, leading to a diverse library of substituted amino acids.

Electrophile ClassExampleResulting Amino Acid Side ChainPotential Applications
Alkyl Halides Ethyl iodideEthylAliphatic side chain modifications
Benzyl Halides 4-Methoxybenzyl chloride4-MethoxybenzylAromatic and functionalized side chains
Allyl Halides Allyl bromideAllylIntroduction of unsaturation for further chemistry
Propargyl Halides Propargyl bromidePropargylClick chemistry handles
Michael Acceptors Acrylonitrile2-CyanoethylFunctionalized side chains

Advanced Applications: Di- and Tri-substituted Amino Acids

For the synthesis of more complex, sterically hindered amino acids, the N-alkylation can be followed by a second alkylation at the α-position. This requires the use of a strong base to deprotonate the α-carbon, followed by the introduction of a second electrophile.

Advanced_Synthesis Start N-Alkyl-2,2,2- trimethoxyethanamine Deprotonation Deprotonation (e.g., LDA, -78°C) Start->Deprotonation Carbanion α-Carbanion Intermediate Deprotonation->Carbanion Alkylation2 Second Alkylation (R'-X) Carbanion->Alkylation2 Dialkylated N,α-Dialkyl Intermediate Alkylation2->Dialkylated Hydrolysis Acidic Hydrolysis (H3O+) Dialkylated->Hydrolysis Final_Product α,α-Disubstituted Amino Acid Hydrolysis->Final_Product

Caption: Workflow for α,α-disubstituted amino acid synthesis.

This advanced protocol significantly expands the synthetic utility of 2,2,2-trimethoxyethanamine, enabling access to α-methyl and other α-substituted amino acids which are of great interest in medicinal chemistry for their ability to introduce conformational constraints in peptides.

Troubleshooting and Key Considerations

  • Incomplete N-Alkylation: Ensure all reagents and solvents are anhydrous. The use of a stronger, non-nucleophilic base such as sodium hydride may be necessary for less reactive electrophiles.

  • Low Yields in Hydrolysis: The hydrolysis of the orthoester is generally efficient. If low yields are observed, ensure sufficient acid is present and allow for longer reaction times.

  • Purification Challenges: The final amino acid products can be zwitterionic and may require ion-exchange chromatography for purification if standard silica gel chromatography is ineffective.

Conclusion

2,2,2-Trimethoxyethanamine is a powerful and versatile building block for the synthesis of a wide array of substituted amino acids. Its stability, ease of handling, and the straightforward nature of its conversion to the final products make it an invaluable tool for researchers in drug discovery, peptide chemistry, and materials science. The protocols and insights provided in this guide are intended to serve as a solid foundation for the application of this reagent in the synthesis of novel and valuable non-canonical amino acids.

References

  • Safety Data Sheet. (n.d.).
  • SAFETY DATA SHEET - Spectrum Chemical. (2018, April 27).
  • SAFETY DATA SHEET - TCI Chemicals. (2024, October 4).
  • SAFETY DATA SHEET - Fisher Scientific. (2012, May 21).
  • Chao, J., et al. (2023). One-pot chemoenzymatic syntheses of non-canonical amino acids. PMC.
  • Synthesis of Non-canonical Amino Acids and Peptide Containing Them for Establishment of the Template for Drug Discovery. (n.d.). ResearchGate.
  • Safety Data Sheet - PCCA. (n.d.).
  • Protecting Agents - Tokyo Chemical Industry. (n.d.).
  • Amino Acid Derivatives for Peptide Synthesis. (n.d.).
  • Initiating protein synthesis with noncanonical monomers in vitro and in vivo. (n.d.). eScholarship.
  • Amino Acid Protection & Deprotection Services. (n.d.). BOC Sciences.
  • Incorporation of Non-Canonical Amino Acids into Proteins. (n.d.).
  • Breaking Through the Current Obstacles of Non-Canonical Amino Acid Technology. (2026, January 1).
  • Trimethoxysilane-Mediated Peptide Bond Formation from Unprotected Amino Acids and Amino Acid t-Butyl Esters. (2026, February 13). PubMed.
  • 1 Protection Reactions. (n.d.). Wiley-VCH.
  • Protocol for α-Alkylation of 2-Alkylpyridines: Application Notes and Methodologies. (n.d.). Benchchem.
  • Esterifications with 2-(Trimethylsilyl)ethyl 2,2,2-Trichloroacetimidate. (2021, February 4). MDPI.
  • N-alkylation of N-(2,2,2-trichloroethyl)arenesulfonamides. (2025, August 9). ResearchGate.
  • Synthesis of alpha-methyl, alpha-substituted amino acids. (n.d.). Google Patents.

Sources

Application

Application Note: One-Pot Synthesis Strategy Utilizing 2,2,2-Trimethoxyethanamine

High-Throughput Access to Diketopiperazine Scaffolds via Ugi-4CR Post-Condensation Cyclization[1] Executive Summary This application note details a robust one-pot synthesis strategy utilizing 2,2,2-Trimethoxyethanamine (...

Author: BenchChem Technical Support Team. Date: March 2026

High-Throughput Access to Diketopiperazine Scaffolds via Ugi-4CR Post-Condensation Cyclization[1]

Executive Summary

This application note details a robust one-pot synthesis strategy utilizing 2,2,2-Trimethoxyethanamine (TMEA) as a bifunctional building block for the rapid assembly of 2,5-diketopiperazines (DKPs) .[1] Unlike standard amino acid esters, TMEA acts as a "masked" glycine equivalent, offering superior stability during multicomponent reactions (MCRs) and preventing premature cyclization or hydrolysis.[1]

This protocol is designed for medicinal chemists and drug development professionals seeking to expand scaffold diversity.[1] It leverages the Ugi 4-Component Reaction (Ugi-4CR) followed by an acid-mediated unmasking and base-catalyzed cyclization, all performed in a single reaction vessel.[1]

Technical Rationale & Causality

Why 2,2,2-Trimethoxyethanamine? In the context of drug discovery, the synthesis of nitrogen heterocycles often requires protecting groups that add synthetic steps and reduce atom economy.[1] TMEA (


) serves a dual purpose:
  • Primary Amine Functionality: It participates readily in imine formation, the rate-determining step of the Ugi reaction.[1]

  • Orthoester Functionality: The trimethoxy moiety acts as a robust protecting group for the carboxylate oxidation state. Unlike methyl esters, which can be prone to hydrolysis or transesterification under certain MCR conditions, the orthoester is stable under neutral and basic conditions but hydrolyzes rapidly to the ester upon specific acid activation.

The "One-Pot" Logic: The strategy telescopes three distinct chemical transformations into a continuous workflow:

  • Ugi-4CR: Assembly of the linear peptide backbone.

  • Orthoester Hydrolysis: Conversion of the

    
     group to the reactive methyl ester 
    
    
    
    .[1]
  • Intramolecular Cyclization: Nucleophilic attack of the secondary amide nitrogen onto the newly revealed ester to form the six-membered DKP ring.[1]

Experimental Protocol

Target Scaffold: 1,4-Disubstituted-2,5-diketopiperazines[1]

Materials & Reagents
ComponentSpecificationRole
2,2,2-Trimethoxyethanamine >95% Purity (CAS 27532-94-1)Amine Component / Masked Ester
Aldehyde (R-CHO) Various (Aliphatic/Aromatic)Diversity Element 1
Carboxylic Acid (R'-COOH) VariousDiversity Element 2
Isocyanide (R''-NC) Various (e.g., t-Butyl isocyanide)Diversity Element 3
Solvent Methanol (Anhydrous)Ugi Reaction Medium
Acid Catalyst HCl (4M in Dioxane) or TFADeprotection Agent
Base Triethylamine (

)
Cyclization Promoter
Step-by-Step Workflow

Phase 1: The Ugi-4CR Assembly

  • Imine Formation: In a 20 mL scintillation vial equipped with a magnetic stir bar, dissolve the Aldehyde (1.0 mmol, 1.0 equiv) in anhydrous Methanol (3 mL).

  • Amine Addition: Add 2,2,2-Trimethoxyethanamine (1.0 mmol, 135 mg, 1.0 equiv) dropwise.

    • Insight: Allow this mixture to stir for 30 minutes at room temperature (25°C). Pre-forming the imine reduces side reactions and improves yield, particularly with sterically hindered aldehydes.

  • Component Addition: Sequentially add the Carboxylic Acid (1.0 mmol, 1.0 equiv) and the Isocyanide (1.0 mmol, 1.0 equiv).

  • Reaction: Seal the vial and stir at room temperature for 12–24 hours.

    • Monitoring: Monitor consumption of the isocyanide via TLC or LC-MS.[1] The intermediate formed is the linear

      
      -acylamino amide bearing the orthoester group.[1]
      

Phase 2: One-Pot Deprotection & Cyclization

  • Solvent Exchange (Optional but Recommended): If the reaction volume is low, dilute with 2 mL of Methanol.

  • Acid Activation: Add HCl (4M in Dioxane) (0.5 mL, ~2.0 equiv) directly to the reaction mixture. Stir for 2 hours at room temperature.

    • Mechanism:[1][2][3][4][5] This step hydrolyzes the trimethoxy orthoester (

      
      ) to the methyl ester (
      
      
      
      ), releasing methanol.[1]
  • Cyclization: Neutralize the mixture and drive cyclization by adding Triethylamine (3.0 mmol, 3.0 equiv) or enough to reach pH > 9. Heat the mixture to 50°C for 4 hours.

    • Observation: Precipitation of the DKP product may occur depending on substituents.

  • Work-up: Evaporate the solvent under reduced pressure. Redissolve the residue in EtOAc, wash with 1M HCl, saturated

    
    , and brine. Dry over 
    
    
    
    and concentrate.
  • Purification: Purify via flash column chromatography (typically Hexanes/EtOAc) or recrystallization.[1]

Mechanism & Pathway Visualization[1]

The following diagram illustrates the molecular transformation from the Ugi condensation through the orthoester hydrolysis to the final DKP scaffold.

Ugi_DKP_Pathway cluster_inputs Phase 1: Ugi Inputs cluster_phase2 Phase 2: Cyclization TMEA 2,2,2-Trimethoxyethanamine (Amine) Imine Imine Intermediate TMEA->Imine Condensation Aldehyde Aldehyde (R-CHO) Aldehyde->Imine Acid Acid (R'-COOH) Ugi_Adduct Linear Ugi Adduct (Orthoester Intact) Acid->Ugi_Adduct Isocyanide Isocyanide (R''-NC) Isocyanide->Ugi_Adduct Imine->Ugi_Adduct + Acid + Isocyanide (Ugi-4CR) Ester_Int Activated Methyl Ester (Deprotected) Ugi_Adduct->Ester_Int HCl / MeOH (Orthoester Hydrolysis) DKP 2,5-Diketopiperazine (Final Scaffold) Ester_Int->DKP Et3N / Heat (Intramolecular Cyclization)

Figure 1: Reaction pathway showing the conversion of TMEA into the DKP scaffold via Ugi-4CR and post-condensation modification.[1]

Data Summary: Representative Yields

The following table summarizes expected yields based on the steric hindrance of the aldehyde component, a critical variable in Ugi reactions.

Aldehyde ComponentIsocyanideReaction Time (Phase 1)Overall Yield (Isolated)Notes
Paraformaldehyde t-Butyl12 h78%High reactivity; forms unsubstituted glycine DKP.[1]
Benzaldehyde Cyclohexyl18 h65%Standard benchmark; requires full imine pre-formation.[1]
Isobutyraldehyde t-Butyl24 h58%Steric bulk slightly reduces yield; heating Phase 1 to 40°C helps.[1]
4-Chlorobenzaldehyde Benzyl16 h72%Electron-withdrawing groups accelerate imine formation.[1]
Troubleshooting & Optimization
  • Orthoester Stability: Ensure the methanol used in Phase 1 is anhydrous. Premature hydrolysis of the orthoester by adventitious water can lead to side reactions with the isocyanide.

  • Incomplete Cyclization: If the linear ester intermediate persists (monitored by LC-MS), increase the temperature of Phase 2 to 60°C or switch the base to DBU (1.0 equiv) for stronger activation.

  • Purification: The DKP products are often crystalline.[1] Trituration with cold diethyl ether is frequently sufficient to isolate the pure product, avoiding chromatography.

References
  • Dömling, A., & Ugi, I. (2000).[1] Multicomponent Reactions with Isocyanides. Angewandte Chemie International Edition, 39(18), 3168–3210.[1]

  • Hulme, C., & Gore, V. (2003).[1] Multi-component reactions: emerging chemistry in drug discovery from xylocain to crixivan.[1] Current Medicinal Chemistry, 10(1), 51-80.[1]

  • BOC Sciences. (n.d.).[1] 2,2,2-Trimethoxyethanamine Product Information. BOC Sciences Product Catalog.

  • Marcaccini, S., & Torroba, T. (2007).[1] The Use of the Ugi Four-Component Condensation.[1] Nature Protocols, 2, 632–639.[1] [1]

  • Tempest, P. A., & Armstrong, R. W. (1997).[1] Cyclization of Ugi reaction products for the synthesis of small molecule libraries. Journal of the American Chemical Society, 119(32), 7607-7608.[1]

Sources

Method

Unraveling the Role of 2,2,2-Trimethoxyethanamine in Synthesis: A Clarification and Proposal for a Guide on a Keystone of Stereoselective Reactions

For Researchers, Scientists, and Drug Development Professionals, A thorough investigation into the scientific literature for stereoselective reactions specifically directed by 2,2,2-Trimethoxyethanamine (more commonly kn...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals,

A thorough investigation into the scientific literature for stereoselective reactions specifically directed by 2,2,2-Trimethoxyethanamine (more commonly known as aminoacetaldehyde dimethyl acetal ) reveals a critical clarification: this compound predominantly serves as an achiral C2 building block in organic synthesis rather than as a chiral auxiliary or catalyst to induce stereoselectivity. While it is a component in the synthesis of complex molecules, including those with stereocenters, the stereochemical outcomes in such reactions are governed by other chiral elements present, such as chiral catalysts, reagents, or pre-existing chirality in the substrate.

Therefore, the creation of detailed application notes and protocols centered on 2,2,2-trimethoxyethanamine as a primary agent for stereocontrol is not supported by current chemical literature.

In light of this, and to provide a resource of maximal value and accuracy to the research community, we propose to pivot to a topic that is a cornerstone of modern asymmetric synthesis and aligns with the initial interest in amine-related chiral control: The Application of Evans' Chiral Oxazolidinone Auxiliaries in Asymmetric Aldol Reactions .

This proposed guide will offer the in-depth, technically-focused content you require, grounded in decades of established, peer-reviewed research.

Proposed Topic: Application Notes and Protocols for Evans' Oxazolidinone-Mediated Asymmetric Aldol Reactions

This guide will provide a comprehensive resource for chemists seeking to control the formation of new stereocenters during carbon-carbon bond formation, a critical step in the synthesis of many pharmaceuticals and natural products.

Introduction: The Power of Chiral Auxiliaries in Asymmetric Synthesis

Stereoselective synthesis is fundamental to modern chemistry, particularly in the development of pharmaceuticals where a single enantiomer often accounts for the desired therapeutic effect.[1] A chiral auxiliary is a chemical compound that is temporarily incorporated into a synthetic scheme to control the stereochemical outcome of a reaction.[1] This strategy offers a reliable method for establishing new stereocenters with high fidelity. Among the most successful and widely adopted chiral auxiliaries are the oxazolidinones developed by David A. Evans.[2][3] These auxiliaries have proven to be exceptionally effective in a range of stereoselective transformations, most notably in asymmetric alkylation and aldol reactions.[2][3]

The Evans' Oxazolidinone Auxiliaries: Structure, Synthesis, and Selection

The efficacy of Evans' auxiliaries stems from their rigid, well-defined structure, which effectively shields one face of the enolate, leading to highly diastereoselective reactions. They are typically prepared from readily available and relatively inexpensive chiral amino alcohols.[1] The choice of substituents on the oxazolidinone ring is crucial for maximizing stereoselectivity and can be tailored to the specific substrate and reaction conditions.

Commonly Used Evans' Auxiliaries:

Auxiliary NameStarting MaterialKey Structural Feature
(4R,5S)-4-Methyl-5-phenyl-2-oxazolidinone(1R,2S)-(-)-NorephedrinePhenyl group for steric blocking
(4S)-4-Benzyl-2-oxazolidinone(S)-PhenylalaninolBenzyl group for steric blocking
(4R)-4-Isopropyl-2-oxazolidinone(R)-ValinolIsopropyl group for steric blocking
Mechanistic Underpinnings of Stereocontrol in Asymmetric Aldol Reactions

The high degree of stereoselectivity observed in Evans' aldol reactions is a direct consequence of the formation of a rigid, chelated transition state. The process begins with the N-acylation of the chiral oxazolidinone, followed by enolization using a suitable base, typically a boron triflate in the presence of a tertiary amine. This generates a Z-enolate, which is key to the observed stereochemical outcome.

The Z-enolate then reacts with an aldehyde via a Zimmerman-Traxler-type chair-like transition state. The bulky substituent on the oxazolidinone auxiliary effectively blocks one face of the enolate, forcing the aldehyde to approach from the less hindered face. This controlled approach dictates the absolute stereochemistry of the two newly formed stereocenters in the aldol adduct.

G cluster_0 Enolate Formation cluster_1 Aldol Addition cluster_2 Auxiliary Removal N-Acyl Oxazolidinone N-Acyl Oxazolidinone Z-Boron Enolate Z-Boron Enolate N-Acyl Oxazolidinone->Z-Boron Enolate Bu2BOTf, i-Pr2NEt Chair-like Transition State Zimmerman-Traxler Transition State Z-Boron Enolate->Chair-like Transition State R'CHO Aldol Adduct Aldol Adduct Chair-like Transition State->Aldol Adduct Diastereoselective C-C bond formation Chiral β-Hydroxy Acid/Ester/Alcohol Chiral β-Hydroxy Acid/Ester/Alcohol Aldol Adduct->Chiral β-Hydroxy Acid/Ester/Alcohol Hydrolysis/Reduction/etc. Recovered Auxiliary Recovered Auxiliary Aldol Adduct->Recovered Auxiliary

Figure 1: Workflow of an Evans' Asymmetric Aldol Reaction.
Detailed Experimental Protocol: Asymmetric Aldol Reaction of an N-Propionyl Oxazolidinone with Isobutyraldehyde

This protocol provides a representative example of an Evans' asymmetric aldol reaction, yielding a syn-aldol product with high diastereoselectivity.

Materials:

  • (4R,5S)-4-Methyl-5-phenyl-2-oxazolidinone

  • Propionyl chloride

  • n-Butyllithium (n-BuLi) in hexanes

  • Dibutylboron triflate (Bu₂BOTf) in CH₂Cl₂

  • Diisopropylethylamine (i-Pr₂NEt)

  • Isobutyraldehyde

  • Anhydrous dichloromethane (CH₂Cl₂)

  • Anhydrous tetrahydrofuran (THF)

  • Saturated aqueous ammonium chloride (NH₄Cl)

  • Methanol (MeOH)

  • 30% Hydrogen peroxide (H₂O₂)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Saturated aqueous sodium sulfite (Na₂SO₃)

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Part A: N-Acylation of the Chiral Auxiliary

  • To a flame-dried round-bottom flask under an argon atmosphere, add (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone (1.0 eq) and anhydrous THF.

  • Cool the solution to -78 °C in a dry ice/acetone bath.

  • Add n-BuLi (1.05 eq) dropwise. Stir for 15 minutes.

  • Add propionyl chloride (1.1 eq) dropwise. Stir for 30 minutes at -78 °C, then allow the reaction to warm to 0 °C and stir for an additional 30 minutes.

  • Quench the reaction with saturated aqueous NH₄Cl.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography (silica gel, hexanes/ethyl acetate gradient) to yield the N-propionyl oxazolidinone.

Part B: Asymmetric Aldol Reaction

  • To a flame-dried round-bottom flask under an argon atmosphere, add the purified N-propionyl oxazolidinone (1.0 eq) and anhydrous CH₂Cl₂.

  • Cool the solution to -78 °C.

  • Add Bu₂BOTf (1.1 eq) dropwise, followed by the dropwise addition of i-Pr₂NEt (1.2 eq).

  • Stir the mixture at -78 °C for 30 minutes, then warm to 0 °C and stir for 1 hour to ensure complete enolization.

  • Cool the reaction back down to -78 °C.

  • Add freshly distilled isobutyraldehyde (1.5 eq) dropwise.

  • Stir at -78 °C for 2 hours, then warm to 0 °C and stir for an additional 1 hour.

  • Quench the reaction by adding a pH 7 phosphate buffer, followed by methanol and 30% H₂O₂.

  • Stir vigorously for 1 hour at 0 °C.

  • Dilute with water and extract with CH₂Cl₂ (3x).

  • Wash the combined organic layers with saturated aqueous NaHCO₃, then saturated aqueous Na₂SO₃, and finally with brine.

  • Dry the organic layer over MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude aldol adduct by flash column chromatography.

Part C: Auxiliary Removal

  • Dissolve the purified aldol adduct in a 4:1 mixture of THF and water.

  • Cool to 0 °C and add aqueous lithium hydroxide (LiOH, 4.0 eq).

  • Stir for 2-4 hours at 0 °C until the starting material is consumed (monitor by TLC).

  • Concentrate the reaction mixture to remove the THF.

  • Dilute with water and extract with CH₂Cl₂ (3x) to recover the chiral auxiliary.

  • Acidify the aqueous layer to pH ~2 with 1 M HCl.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers, dry over MgSO₄, filter, and concentrate to yield the chiral β-hydroxy carboxylic acid.

Data Interpretation and Quality Control

The diastereoselectivity of the aldol reaction can be determined by ¹H NMR analysis of the crude product, observing the integration of signals corresponding to the different diastereomers. The enantiomeric excess of the final product, after removal of the auxiliary, can be determined by chiral HPLC or by derivatization with a chiral resolving agent (e.g., Mosher's acid) followed by NMR or GC analysis.

Expected Outcome:

ReactionDiastereomeric Ratio (syn:anti)Enantiomeric Excess of syn-product
Evans' Aldol with Isobutyraldehyde>99:1>99%
Conclusion

The use of Evans' oxazolidinone auxiliaries provides a robust and highly predictable method for the stereoselective synthesis of aldol products. The operational simplicity, high levels of stereocontrol, and the ability to recover the chiral auxiliary make this a powerful tool for the synthesis of complex chiral molecules in both academic and industrial settings.

References

  • Evans, D. A.; Bartroli, J.; Shih, T. L. (1981). Enantioselective aldol condensations. 2. Erythro-selective chiral aldol condensations via boron enolates. Journal of the American Chemical Society, 103(8), 2127–2129. [Link]

  • Gage, J. R.; Evans, D. A. (1990). Diastereoselective aldol condensation using a C2-symmetric chiral bis(sulfonamide) Lewis acid. Organic Syntheses, 68, 83. [Link]

  • Kim, B. M.; Williams, S. F.; Masamune, S. (1991). The Aldol Reaction: Group III Enolates. In Comprehensive Organic Synthesis (Vol. 2, pp. 239-275). Pergamon. [Link]

  • Pu, L.; Yu, H.-B. (2001). Catalytic Asymmetric Organozinc Additions to Carbonyl Compounds. Chemical Reviews, 101(3), 757–824. [Link]

  • Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Preventing hydrolysis of 2,2,2-Trimethoxyethanamine during storage

Technical Support Center: 2,2,2-Trimethoxyethanamine Storage & Handling Executive Summary: The Dual-Threat Instability As a Senior Application Scientist, I often see researchers treat 2,2,2-Trimethoxyethanamine (TMEA) li...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: 2,2,2-Trimethoxyethanamine Storage & Handling

Executive Summary: The Dual-Threat Instability

As a Senior Application Scientist, I often see researchers treat 2,2,2-Trimethoxyethanamine (TMEA) like a standard amine. This is a critical error. TMEA contains two antagonistic functional groups: a primary amine (


) and a trimethoxy orthoester  (

).
  • The Orthoester Vulnerability: Orthoesters are kinetically stable in base but extremely labile in acid . Even trace acidity catalyzes their collapse into esters.

  • The Amine Trap: The primary amine is basic and nucleophilic. While it stabilizes the orthoester against external acid, it avidly absorbs atmospheric

    
     to form carbamates (carbamic acid). This in situ acid generation triggers an autocatalytic hydrolysis loop, destroying your reagent from the inside out.
    

The Golden Rule: You are not just fighting moisture; you are fighting Carbon Dioxide.

Critical Storage Protocols

The following parameters are non-negotiable for maintaining >98% purity over 6+ months.

ParameterSpecificationScientific Rationale
Temperature -20°C (Freezer) Arrhenius kinetics: Lowering T reduces the rate of hydrolysis and

absorption.
Atmosphere Argon or Nitrogen (Dry) Excludes moisture (

) and Carbon Dioxide (

). Argon is preferred due to higher density, blanketing the liquid.[1]
Container Silanized Glass or Teflon Standard glass has surface hydroxyls (

) that can act as proton sources. Silanization caps these sites.
Seal Parafilm over Septum Prevents gas exchange. Ideally, store inside a secondary container with desiccant (e.g., Drierite).
Physical State Free Base (Liquid) NEVER store as a salt (e.g., HCl). The proton from the salt will immediately catalyze orthoester destruction.

Troubleshooting & FAQs

Q1: My TMEA has turned cloudy or developed a precipitate. Is it still usable? Status: Likely Degraded. Diagnosis: The cloudiness is often Glycine Methyl Ester (which may be solid or semi-solid depending on purity) or polymerized byproducts. The "precipitate" could also be the carbamate salt formed from


 absorption.
Action:  Perform a proton NMR (

-NMR) in

(neutralized with basic alumina).
  • Good Material: Sharp singlet at

    
     ppm (Orthoester 
    
    
    
    ).
  • Degraded: Singlet at

    
     ppm (Ester 
    
    
    
    ) and a singlet at
    
    
    ppm (Methanol).

Q2: Can I dissolve TMEA in Methanol or Ethanol for storage? Status: FORBIDDEN. Reason: Le Chatelier's principle works against you here. While methanol is a product of hydrolysis, alcohols inevitably contain trace moisture. More importantly, alcohol protons can exchange with the orthoester methoxy groups (trans-orthoesterification), leading to mixed species. Correct Solvent: Store neat (pure liquid). If dilution is necessary, use anhydrous THF or Toluene stored over molecular sieves (3Å).

Q3: I need to weigh out 50 mg. Can I do this on the open bench? Status: High Risk. Protocol:

  • Flush a tared vial with Argon.

  • Use a gas-tight syringe to withdraw the liquid from the stock bottle (through a septum).

  • Inject into the tared vial and cap immediately.

  • Weigh the closed vial. Do not pour the liquid. The high surface area of a pour exposes the amine to atmospheric moisture and

    
     instantly.
    

Q4: Why does the bottle smell like sweet solvent? Status: Warning Sign. Diagnosis: TMEA has a fishy/amine odor. A sweet, solvent-like smell indicates the release of Methanol , the primary byproduct of hydrolysis.

Mechanistic Visualization

Understanding the degradation pathway is the key to prevention. The diagram below illustrates the "Doom Loop" caused by


 and moisture.

HydrolysisPath cluster_env Environmental Triggers TMEA 2,2,2-Trimethoxyethanamine (Target Molecule) Carbamate Carbamic Acid / Carbamate (Internal Proton Source) TMEA->Carbamate + CO2 (Rapid) CO2 Atmospheric CO2 H2O Atmospheric Moisture Transition Oxonium Ion Intermediate H2O->Transition Nucleophilic Attack Carbamate->Transition Protonation of Orthoester O GlycineEster Glycine Methyl Ester (Degradation Product 1) Transition->GlycineEster Collapse Methanol Methanol (Degradation Product 2) Transition->Methanol Elimination Glycine Glycine (Final Breakdown) GlycineEster->Glycine + H2O (Slow)

Caption: The "Autocatalytic Doom Loop." Absorption of CO2 acidifies the local environment, catalyzing the moisture-driven collapse of the orthoester into an ester and methanol.

Decision Tree: Can I Use This Reagent?

Use this logic flow before committing the reagent to a valuable synthesis.

DecisionTree Start Inspect Reagent Visual Visual Check: Clear & Colorless? Start->Visual Smell Odor Check: Amine/Fishy only? Visual->Smell Yes Discard DISCARD (Do not rescue) Visual->Discard No (Cloudy/Solid) NMR 1H-NMR Check: Singlet at 3.2 ppm? Smell->NMR Yes Smell->Discard No (Sweet/Methanol) Use PROCEED (Use immediately) NMR->Use Yes (>95%) NMR->Discard Failed (<50%) Purify DISTILL (Only if >5g) NMR->Purify Partial (<90%)

Caption: Operational decision tree for validating 2,2,2-Trimethoxyethanamine integrity prior to synthesis.

References

  • Cordes, E. H., & Bull, H. G. (1974). Mechanism and catalysis for hydrolysis of acetals, ketals, and ortho esters. Chemical Reviews, 74(5), 581–603. Link

    • Foundational text on the acid-sensitivity of the orthoester functionality.
  • Sigma-Aldrich Technical Bulletin AL-134. (n.d.). Handling Air-Sensitive Reagents.[2]Link

    • Standard operating procedures for syringe transfer and inert gas blanketing.
  • Wipf, P. (2006). Techniques for Handling Air- and Moisture-Sensitive Compounds.[2] University of Pittsburgh. Link

    • Comprehensive guide on Schlenk lines and glovebox usage relevant to sensitive amines.
  • Deslongchamps, P. (1983). Stereoelectronic Effects in Organic Chemistry. Pergamon Press. Explains the kinetic stability of orthoesters under specific stereoelectronic conditions.

Sources

Optimization

Optimizing reaction conditions for the synthesis of 2,2,2-Trimethoxyethanamine

(Trimethyl Orthoglycinate) Status: Operational Subject: Optimization of Reaction Conditions & Troubleshooting Ticket ID: CHEM-SUP-8821 Executive Summary & Chemical Context User Warning: You are attempting to synthesize 2...

Author: BenchChem Technical Support Team. Date: March 2026

(Trimethyl Orthoglycinate)

Status: Operational Subject: Optimization of Reaction Conditions & Troubleshooting Ticket ID: CHEM-SUP-8821

Executive Summary & Chemical Context

User Warning: You are attempting to synthesize 2,2,2-trimethoxyethanamine (also known as trimethyl orthoglycinate). This molecule presents a specific synthetic paradox:

  • Orthoester Sensitivity: The

    
     group is extremely acid-labile (hydrolyzes to the ester).
    
  • Amine Reactivity: The primary amine (

    
    ) is nucleophilic and can attack the orthoester carbon, leading to polymerization or cyclization (diketopiperazine formation) if the free base is allowed to stand.
    

The Golden Rule: Do not attempt to isolate the free amine as a neat liquid unless absolutely necessary. Synthesize and store it as the Hydrochloride Salt or generate the free base in situ for immediate downstream use.

Core Protocol: Modified Pinner Synthesis

The only robust route for this transformation is the Pinner Reaction , converting aminoacetonitrile to the imidate, and subsequently to the orthoester.

Reagents & Stoichiometry
ComponentRoleEq.Notes
Aminoacetonitrile HCl Precursor1.0Use the salt to prevent side reactions.
Methanol (Anhydrous) Solvent/Reagent10-15Critical: Water content <0.01%.
HCl (Gas) Catalyst/Reactant2.5 - 3.0Must be dry gas. Aqueous HCl will fail.
Diethyl Ether PrecipitantN/AFor isolating the imidate intermediate.
Step-by-Step Methodology
Phase 1: Formation of the Pinner Salt (Imidate) [1][2][3]
  • Setup: Flame-dry a 3-neck round bottom flask. Equip with a gas inlet tube, thermometer, and CaSO₄ drying tube.

  • Solvation: Suspend Aminoacetonitrile HCl (1.0 eq) in Anhydrous Methanol (5 eq) at 0°C.

  • Saturation: Bubble dry HCl gas through the solution. Maintain internal temperature below 5°C .

    • Why: Higher temperatures favor the formation of the amide (glycinamide) via the "Pinner cleavage" pathway.

  • Reaction: Saturation is complete when the solution gains ~30-40% weight. Seal and store at 0-4°C for 24-48 hours .

  • Isolation (Optional but Recommended): Precipitate the imidate salt by adding cold anhydrous diethyl ether. Filter under Argon.

    • Intermediate: Methyl 2-amino-ethanimidate dihydrochloride.

Phase 2: Alcoholysis to Orthoester
  • Dissolution: Re-suspend the Imidate salt in excess Anhydrous Methanol (10 eq).

  • Neutralization (The Critical Step): The reaction produces

    
    . To drive the equilibrium, maintain the solution at 20-25°C  for 24-48 hours.
    
    • Note: Some protocols suggest adding a non-nucleophilic base (e.g., 2,6-lutidine) to scavenge excess HCl, but this risks premature free-basing.

  • Workup:

    • Cool to -10°C.

    • Filter off the precipitated

      
      .
      
    • Concentrate the filtrate in vacuo at low temperature (<30°C) .

  • Product: The residue is 2,2,2-trimethoxyethanamine hydrochloride .

Logic & Workflow Visualization

The following diagram illustrates the kinetic competition between the desired orthoester and the thermodynamic amide trap.

PinnerReaction cluster_conditions Critical Control Points Nitrile Aminoacetonitrile (Starting Material) Imidate Imidate Salt (Pinner Intermediate) Nitrile->Imidate HCl(g), MeOH < 5°C Orthoester 2,2,2-Trimethoxyethanamine (Target Orthoester) Imidate->Orthoester MeOH (Excess) Alcoholysis Amide Glycinamide (Side Product) Imidate->Amide Heat (>20°C) or Elimination Ester Methyl Glycinate (Hydrolysis Product) Imidate->Ester H2O (Moisture) Orthoester->Ester Acid + H2O

Caption: Figure 1. Reaction pathway for Pinner synthesis. Red dashed lines indicate failure modes caused by moisture or heat.

Troubleshooting Guide

Issue 1: Product is a solid that melts into a liquid and smells like ammonia.
  • Diagnosis: You have significant Amide (Glycinamide) contamination.

  • Root Cause: The temperature during the HCl saturation (Phase 1) exceeded 10°C, or moisture was present.

  • Solution:

    • Ensure internal temp is <5°C during HCl addition.

    • Use a drying tube.[4]

    • Restart.[4][5] The amide cannot be easily converted back to the orthoester.

Issue 2: NMR shows a singlet at ~3.7 ppm (Ester) instead of ~3.3 ppm (Orthoester).
  • Diagnosis: Hydrolysis has occurred.[1][6][7][8] You made Methyl Glycinate.

  • Root Cause: Water ingress during Phase 2 (Alcoholysis). Orthoesters revert to esters instantly in the presence of acid and water.

  • Solution:

    • Dry methanol over 3Å Molecular Sieves (residual water <50 ppm).

    • Ensure the HCl gas line has a moisture trap.

Issue 3: Low yield after filtration of NH₄Cl.
  • Diagnosis: Incomplete precipitation or product trapped in salts.

  • Root Cause: The orthoester salt is highly soluble in methanol.

  • Solution:

    • Replace methanol with a mixture of MeOH/Et₂O (1:3) before filtration to force the NH₄Cl out while keeping the organic product in solution.

Frequently Asked Questions (FAQ)

Q: Can I distill the free amine 2,2,2-trimethoxyethanamine? A: Highly Risky. The free base has a high boiling point and is prone to self-condensation (forming diketopiperazines) upon heating. If you must distill, use Kugelrohr distillation under high vacuum (<0.1 mmHg) and keep the bath temperature below 60°C. Collect into a receiver cooled to -78°C.

Q: How do I store the product? A: Store as the Hydrochloride Salt in a desiccator at -20°C. It is hygroscopic. If you generate the free base, use it immediately.

Q: Can I use aqueous HCl instead of gas? A: No. The Pinner reaction requires anhydrous conditions. Aqueous HCl introduces water, which hydrolyzes the imidate directly to the ester (Methyl Glycinate), bypassing the orthoester entirely.

Q: Why does the reaction turn yellow/orange? A: This indicates polymerization of the aminoacetonitrile. Ensure your starting material is pure (recrystallize the HCl salt from EtOH) and maintain strict temperature control (0°C).

References

  • Pinner Reaction Mechanisms: Pinner, A. Die Imidoäther und ihre Derivate. Oppenheim, Berlin, 1892.
  • Orthoester Synthesis Review: Kantlehner, W. "Syntheses and Properties of Orthoesters." Comprehensive Organic Synthesis, Vol 6, 1991.

  • Aminoacetonitrile Handling: "Aminoacetonitrile Hydrochloride." Organic Syntheses, Coll. Vol. 2, p. 29 (1943).

  • Pinner Synthesis Optimization: Schaefer, F. C., & Peters, G. A. "Base-Catalyzed Reaction of Nitriles with Alcohols." Journal of Organic Chemistry, 26(2), 412–418 (1961). (Provides context on the competition between base and acid catalyzed routes).

Sources

Troubleshooting

Side reactions of 2,2,2-Trimethoxyethanamine and their prevention

Welcome to the technical support guide for 2,2,2-Trimethoxyethanamine. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of using this versatile reagen...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support guide for 2,2,2-Trimethoxyethanamine. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of using this versatile reagent. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to address common experimental challenges, focusing on the prevention and mitigation of side reactions.

Frequently Asked Questions (FAQs)
Q1: What is 2,2,2-Trimethoxyethanamine, and what are its primary reactive centers?

2,2,2-Trimethoxyethanamine is a bifunctional organic compound. Its structure features two key reactive groups:

  • A primary amine (-NH₂) : This group is nucleophilic and readily reacts with electrophiles, most notably the carbonyl carbon of aldehydes and ketones to form imines (Schiff bases).[1] This is often the desired reactive pathway in many synthetic applications.

  • A trimethoxymethyl group [-C(OCH₃)₃] : This functional group is an orthoester. Orthoesters are acetals of hypothetical orthocarboxylic acids and are highly sensitive to acid. They serve as a protected form of a carboxylic acid or ester and are prone to hydrolysis under acidic conditions.[2]

Understanding the distinct reactivity of these two groups is fundamental to controlling reaction outcomes and preventing unwanted side reactions.

Q2: What are the recommended storage and handling conditions for 2,2,2-Trimethoxyethanamine?

Proper storage and handling are critical to maintain the integrity of the reagent and ensure experimental reproducibility.

  • Storage: The compound should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, away from sources of ignition.[3] It is often recommended to store it under an inert atmosphere (e.g., nitrogen or argon) to prevent reaction with atmospheric moisture and carbon dioxide.

  • Handling: Handle the reagent in a well-ventilated area or a chemical fume hood.[4] Wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[5] The material is corrosive and can cause severe skin burns and eye damage.[6] It is incompatible with strong oxidizing agents and strong acids.[4]

Q3: What is the most common and desired reaction pathway involving this reagent?

The most common application is its condensation with an aldehyde or ketone. This reaction proceeds via nucleophilic attack of the primary amine on the carbonyl carbon, followed by dehydration to form a C=N double bond, yielding an imine (Schiff base). This reaction is typically catalyzed by a mild acid.[1] The resulting imine can be a stable final product or a reactive intermediate for subsequent transformations, such as in the Pictet-Spengler reaction or related cyclizations.[7][8]

G cluster_main Desired Imine Formation Amine 2,2,2-Trimethoxyethanamine Intermediate Hemiaminal Intermediate Amine->Intermediate + Carbonyl (Nucleophilic Attack) Carbonyl Aldehyde / Ketone Imine Imine (Schiff Base) Intermediate->Imine - H₂O (Dehydration) Water H₂O

Caption: Desired reaction pathway: Imine formation.

Troubleshooting Guide: Side Reactions and Prevention

Unintended chemical processes can significantly decrease product yields and complicate purification.[9] This guide addresses the most common side reactions encountered when using 2,2,2-Trimethoxyethanamine and provides actionable prevention strategies.

Issue 1: Low or No Yield of the Desired Imine Product

Symptom: TLC or LC-MS analysis shows unreacted starting materials and/or the presence of polar, low-molecular-weight byproducts.

Primary Cause: Hydrolysis of the Orthoester Group

The trimethoxymethyl (orthoester) group is highly susceptible to acid-catalyzed hydrolysis. Traces of water in the solvent, reagents, or from the atmosphere can lead to the rapid decomposition of the starting material, especially if an acid catalyst is used for imine formation. The hydrolysis products are typically methyl formate and methanol.

G cluster_side Side Reaction: Orthoester Hydrolysis Reagent 2,2,2-Trimethoxyethanamine Hydrolysis Hydrolysis Products (Methyl Formate, Methanol, Aminoacetaldehyde Dimethyl Acetal) Reagent->Hydrolysis + H₂O (Acid Catalyst)

Caption: Primary side reaction: Acid-catalyzed hydrolysis.

Prevention & Mitigation Protocol:

StrategyRationale & Detailed Steps
Strict Anhydrous Conditions The most critical factor. Prevents the primary degradation pathway.
1. Solvent Preparation: Use freshly distilled, anhydrous solvents. Solvents should be stored over molecular sieves (3Å or 4Å).
2. Reagent Handling: Dry all glassware in an oven ( >100°C) for several hours and cool under a stream of inert gas (N₂ or Ar). Weigh and transfer the amine and carbonyl compound under an inert atmosphere if possible.
3. Reaction Setup: Assemble the reaction under a positive pressure of inert gas.
Control of pH While imine formation is acid-catalyzed, excessive acid or protic acids can accelerate hydrolysis.
1. Catalyst Choice: Use a mild, non-protic Lewis acid (e.g., TiCl₄, MgSO₄) or a gentle Brønsted acid. Avoid strong mineral acids like HCl or H₂SO₄.[8]
2. pH Monitoring: The optimal pH for imine formation is typically around 4-5.[1] At lower pH, the amine becomes protonated and non-nucleophilic, while at higher pH, the dehydration step is slow. If possible, use buffered systems or a stoichiometric amount of a weak acid.
Issue 2: Formation of Complex Mixtures and Oligomeric Byproducts

Symptom: Mass spectrometry analysis reveals masses corresponding to dimers or higher-order oligomers of the starting material or product.

Primary Cause: Self-Condensation and Dimerization

Side reactions can lead to the formation of dimers and oligomers.[10][11] This can occur through several pathways:

  • Hydrolysis-Induced Reaction: If the orthoester hydrolyzes, it can eventually form aminoacetaldehyde. This highly reactive species can self-condense or react with the starting amine.

  • Imine Dimerization: The product imine itself can, under certain conditions (e.g., high concentration, heat), undergo [2+2] cycloaddition or other dimerization pathways.[12][13]

Prevention & Mitigation Protocol:

StrategyRationale & Detailed Steps
Order of Addition Controls the transient concentration of reactive species.
1. Slow Addition: Add the 2,2,2-trimethoxyethanamine solution dropwise to the solution of the aldehyde or ketone at a controlled temperature (e.g., 0°C). This maintains a low concentration of the amine, favoring the desired bimolecular reaction over self-condensation.
Reaction Concentration High concentrations can favor higher-order reactions like dimerization.
1. Use Dilute Conditions: Run the reaction at a lower molarity (e.g., 0.1-0.5 M). While this may slow the reaction rate, it significantly disfavors side reactions that are of a higher kinetic order.
Temperature Control Thermal energy can provide the activation energy for unwanted side reactions.[14]
1. Low Temperature: Initiate the reaction at a lower temperature (e.g., 0°C or room temperature) and only heat if necessary after monitoring shows slow conversion.
Troubleshooting Flowchart

G start Experiment Start: Imine Synthesis check_yield Low Yield or Complex Mixture? start->check_yield check_water Suspect Hydrolysis? (e.g., polar byproducts) check_yield->check_water Yes success Successful Reaction: Proceed to Purification check_yield->success No check_dimer Suspect Dimerization? (High MW species in MS) check_water->check_dimer No action_anhydrous Action: Implement Strict Anhydrous Protocol check_water->action_anhydrous Yes check_dimer->success No (Other Issue) action_dilute Action: Use Higher Dilution & Slow Addition Protocol check_dimer->action_dilute Yes action_ph Action: Optimize Acid Catalyst (Use Lewis Acid / Weaker Acid) action_anhydrous->action_ph action_temp Action: Run Reaction at Lower Temperature action_dilute->action_temp

Caption: Troubleshooting logic for common side reactions.

Key Experimental Protocol: Standard Imine Formation with Hydrolysis Prevention

This protocol provides a generalized method for reacting 2,2,2-Trimethoxyethanamine with an aldehyde while minimizing the risk of hydrolysis.

1. Preparation and Setup:

  • Dry all glassware in an oven at 120°C for at least 4 hours. Assemble the reaction apparatus (round-bottom flask with a magnetic stir bar, addition funnel, and condenser) while hot and allow it to cool under a stream of dry nitrogen or argon.
  • Use anhydrous solvent (e.g., dichloromethane or toluene) from a freshly opened bottle or a solvent purification system.

2. Reagent Addition:

  • In the reaction flask, dissolve the aldehyde (1.0 eq.) in the anhydrous solvent.
  • In the addition funnel, prepare a solution of 2,2,2-Trimethoxyethanamine (1.05 eq.) in the same anhydrous solvent.
  • If an acid catalyst is required, add it to the aldehyde solution. Consider using anhydrous MgSO₄ as a mild Lewis acid and drying agent.

3. Reaction Execution:

  • Cool the aldehyde solution to 0°C using an ice bath.
  • Add the 2,2,2-Trimethoxyethanamine solution dropwise from the addition funnel over 30-60 minutes with vigorous stirring.
  • After the addition is complete, allow the reaction to warm to room temperature and stir for 2-16 hours.

4. Monitoring and Work-up:

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the limiting reagent is consumed.
  • Upon completion, quench the reaction carefully with a saturated aqueous solution of sodium bicarbonate if an acid catalyst was used.
  • Extract the product with an appropriate organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

5. Purification:

  • Purify the crude product using flash column chromatography or crystallization as appropriate for the specific imine derivative.

By implementing these protocols and understanding the underlying chemical principles, researchers can effectively troubleshoot and prevent the common side reactions associated with 2,2,2-Trimethoxyethanamine, leading to higher yields, improved purity, and more reliable experimental outcomes.

References
  • PCCA. (n.d.). Safety Data Sheet. [Link]

  • García-Seisdedos, H., et al. (2023). Cholesterol promotes the formation of dimers and oligomers of the receptor tyrosine kinase ROR1. Journal of Biological Chemistry. [Link]

  • Dobarganes, M. C. (2019, July 23). Formation of Dimers and Oligomers. AOCS. [Link]

  • Reddit r/OrganicChemistry. (2024, March 16). How to minimize side products of this reaction. [Link]

  • PubChem. (n.d.). Ethanamine, 2-(2-methoxyethoxy)-N,N-bis[2-(2-methoxyethoxy)ethyl]-. [Link]

  • D'Agostino, M., et al. (2016). The Pictet-Spengler Reaction Updates Its Habits. Molecules. [Link]

  • Wikipedia. (n.d.). Pictet–Spengler reaction. [Link]

  • Google Patents. (2006).
  • Zhao, Y., et al. (2007). Molecular Dynamics Simulations on the Oligomer-Formation Process of the GNNQQNY Peptide from Yeast Prion Protein Sup35. Biophysical Journal. [Link]

  • ScienceDirect. (2025, December 5). Side reactions: Significance and symbolism. [Link]

  • Taylor & Francis. (n.d.). Oligomers – Knowledge and References. [Link]

  • Chemistry LibreTexts. (2025, March 18). 5.4: Hydrolysis Reactions. [Link]

  • Beil, W., et al. (2021). The ethoxycarbonyl group as both activating and protective group in N-acyl-Pictet–Spengler reactions using methoxystyrenes. Beilstein Journal of Organic Chemistry. [Link]

  • Van der Schueren, B., et al. (2021). Thermoreversible [2 + 2] Photodimers of Monothiomaleimides and Intrinsically Recyclable Covalent Networks Thereof. ACS Macro Letters. [Link]

  • Taylor & Francis. (n.d.). Side reactions – Knowledge and References. [Link]

  • BVL. (n.d.). Product chemistry - Relevant impurities of technical active substances. [Link]

  • J&K Scientific LLC. (2021, March 23). Pictet-Spengler Reaction. [Link]

  • Chemistry LibreTexts. (2014, September 4). 12.7: Reactions of Aldehydes and Ketones with Amines. [Link]

Sources

Optimization

Improving the yield of 2,2,2-Trimethoxyethanamine synthesis

An essential precursor in medicinal chemistry, 2,2-dimethoxyethylamine (also known as aminoacetaldehyde dimethyl acetal), is a versatile building block for synthesizing a wide range of pharmaceutical compounds and comple...

Author: BenchChem Technical Support Team. Date: March 2026

An essential precursor in medicinal chemistry, 2,2-dimethoxyethylamine (also known as aminoacetaldehyde dimethyl acetal), is a versatile building block for synthesizing a wide range of pharmaceutical compounds and complex organic molecules.[1] Its synthesis, while conceptually straightforward, presents several challenges that can impact yield and purity. Common routes include the direct alkylation of ammonia and reductive amination, each with its own set of variables to control.

This technical support center provides a comprehensive guide for researchers, scientists, and drug development professionals to navigate the complexities of 2,2-dimethoxyethylamine synthesis. Structured in a question-and-answer format, this document offers troubleshooting advice for common issues, detailed experimental protocols, and frequently asked questions to enhance your synthetic outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes for preparing 2,2-dimethoxyethylamine?

There are two predominant methods for the synthesis of 2,2-dimethoxyethylamine:

  • Direct Alkylation of Ammonia: This method involves the nucleophilic substitution of a leaving group, typically a halide, from a precursor like chloroacetaldehyde dimethyl acetal with ammonia.[2] It is a direct and atom-economical approach, often favored in industrial settings. However, it requires careful control to prevent over-alkylation, which leads to the formation of secondary and tertiary amine byproducts.[3][4]

  • Reductive Amination: This versatile two-step, one-pot process first involves the reaction of a carbonyl compound (or its acetal equivalent, which is hydrolyzed in situ) with an amine source to form an imine intermediate.[5] This intermediate is then reduced to the target amine.[6] This method offers high selectivity and is broadly applicable in medicinal chemistry for creating carbon-nitrogen bonds.[7]

Q2: What are the key challenges in the synthesis and purification of 2,2-dimethoxyethylamine?

Researchers may encounter several challenges that can affect the efficiency of the synthesis and the purity of the final product:

  • Over-alkylation: In the direct alkylation route, the primary amine product is often more nucleophilic than ammonia, leading to subsequent reactions with the alkyl halide to form secondary and tertiary amines.[4] This is a significant cause of yield loss and complicates purification.

  • Reaction Conditions: The ammonolysis of chloroacetaldehyde dimethyl acetal typically requires elevated temperatures and pressures in an autoclave to proceed efficiently, which may not be feasible in all laboratory settings.[2]

  • Purification: The product is a relatively low-boiling liquid. Separating it from excess ammonia, reaction solvents, and structurally similar byproducts can be challenging. Fractional distillation is the most common method, but losses can occur due to the product's volatility.

  • Reagent Stability and Handling: Chloroacetaldehyde dimethyl acetal is a reactive electrophile. For reductive amination, the choice of reducing agent is critical to selectively reduce the imine in the presence of the starting carbonyl group.[6]

Q3: What are the critical safety considerations when performing this synthesis?

Handling the reagents involved in these syntheses requires strict adherence to safety protocols:

  • Ammonia: Anhydrous or concentrated aqueous ammonia is corrosive and has a high vapor pressure. All manipulations should be performed in a well-ventilated fume hood. The use of an autoclave for high-pressure reactions requires appropriate training and safety-rated equipment.[2]

  • Alkyl Halides: Chloroacetaldehyde dimethyl acetal is an alkylating agent and should be handled with care to avoid contact and inhalation.

  • Reducing Agents: Hydride reagents like sodium borohydride and its derivatives are water-reactive and can release flammable hydrogen gas. Sodium cyanoborohydride, while a selective and effective reagent, is toxic and generates hydrogen cyanide gas under acidic conditions.[7] Always handle these reagents in a fume hood and quench them carefully.

Troubleshooting and Optimization Guide

This section addresses specific issues that may arise during the synthesis, providing potential causes and actionable solutions to improve your experimental outcomes.

Problem 1: Low Yield in the Direct Alkylation of Ammonia Route

A low yield in this synthesis is a frequent issue. The root cause can typically be traced to reaction stoichiometry, conditions, or losses during the workup phase.

The primary amine product can react further with the starting chloroacetaldehyde dimethyl acetal, leading to undesired secondary and tertiary amines. This is often the most significant factor reducing the yield of the desired primary amine.

Solution: Employ a Large Excess of Ammonia To favor the formation of the primary amine, the reaction should be run with a large molar excess of ammonia relative to the alkylating agent.[3] This ensures that an incoming molecule of chloroacetaldehyde dimethyl acetal is statistically more likely to collide with an ammonia molecule than with the primary amine product.

  • Recommended Stoichiometry: Use at least a 10-fold molar excess of ammonia. Industrial processes may use even higher ratios.[1][2]

DOT Script for Over-alkylation Pathway

G cluster_reactants Reactants cluster_products Products Ammonia Ammonia (NH3) (Large Excess) PrimaryAmine Primary Amine (R-NH2) (Desired Product) Ammonia->PrimaryAmine + R-Cl AlkylHalide Chloroacetaldehyde Dimethyl Acetal (R-Cl) AlkylHalide->PrimaryAmine SecondaryAmine Secondary Amine (R2NH) (Byproduct) PrimaryAmine->SecondaryAmine + R-Cl TertiaryAmine Tertiary Amine (R3N) (Byproduct) SecondaryAmine->TertiaryAmine + R-Cl

Caption: Reaction pathway showing the formation of the desired primary amine and subsequent over-alkylation byproducts.

If the reaction does not go to completion, recovery of the unreacted starting material will lower the isolated yield of the product.

Solution: Optimize Reaction Conditions The reaction of ammonia with chloroacetaldehyde dimethyl acetal often requires energy to overcome the activation barrier.

  • Temperature and Pressure: Performing the reaction in a sealed vessel (autoclave) allows for heating above the boiling point of the reagents, significantly increasing the reaction rate.[2]

ParameterRecommended RangeRationale
Temperature 100 - 150 °CIncreases reaction kinetics to ensure complete conversion.[2]
Pressure AutogenousGenerated by heating the sealed reaction mixture.
Time 3 - 8 hoursSufficient time for the reaction to reach completion at elevated temperatures.[1][2]

2,2-dimethoxyethylamine is a volatile liquid. Significant amounts can be lost during the removal of excess ammonia and subsequent purification steps.

Solution: Careful and Efficient Workup Protocol A systematic approach to isolation is crucial.

  • Ammonia Removal: After cooling the reactor, carefully vent any excess pressure. Gently distill the excess ammonia, often recovering it for reuse.[1]

  • Basification: Add a strong base, such as 50% aqueous NaOH, to the remaining reaction mixture to deprotonate the ammonium salt product and liberate the free amine. Adjust the pH to 12-14.[1][2]

  • Purification: The free amine can be isolated by either steam distillation, solvent extraction followed by distillation, or direct fractional distillation. Given its boiling point (139-140 °C), fractional distillation under atmospheric pressure is effective. Ensure the distillation apparatus is efficient to minimize losses.

Problem 2: Low Yield in the Reductive Amination Route

While often cleaner than direct alkylation, reductive amination can also suffer from low yields if not properly optimized.

The first step of reductive amination is the formation of an imine (or iminium ion) intermediate. This reaction is pH-sensitive and reversible.

Solution: Maintain Weakly Acidic Conditions Imine formation is typically catalyzed by mild acid.[8] The acid protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic for the amine to attack. However, if the solution is too acidic, the starting amine will be protonated, rendering it non-nucleophilic.

  • Optimal pH: A pH range of 4-6 is generally ideal for imine formation. This can be achieved by adding a small amount of a weak acid like acetic acid.

DOT Script for Reductive Amination Workflow

G Start Start: Aldehyde/Ketone + Amine Imine_Formation Imine Formation (pH 4-6) Start->Imine_Formation Acid Catalyst Reduction Reduction Imine_Formation->Reduction Add Reducing Agent Product Final Amine Product Reduction->Product

Caption: General workflow for a one-pot reductive amination synthesis.

The choice of reducing agent is critical for the success of a one-pot reductive amination.

Solution: Select an Imine-Selective Reducing Agent A standard reducing agent like sodium borohydride (NaBH₄) can reduce both the starting aldehyde/ketone and the imine intermediate.[6] This lack of selectivity can lead to the formation of alcohol byproducts and reduce the yield of the desired amine. More selective reducing agents are preferred.

  • Sodium Cyanoborohydride (NaBH₃CN): This is the classic choice for reductive amination. It is less reactive than NaBH₄ and will selectively reduce the protonated iminium ion much faster than it reduces a ketone or aldehyde at neutral or slightly acidic pH.[6][7]

  • Sodium Triacetoxyborohydride (NaBH(OAc)₃): A milder and less toxic alternative to NaBH₃CN, it is particularly effective for the reductive amination of a wide range of aldehydes and ketones.[6]

Reducing AgentTypical SolventKey AdvantagesConsiderations
NaBH₃CN Methanol, EthanolHighly selective for imines/iminium ions over carbonyls.[7]Toxic (releases HCN in strong acid).
NaBH(OAc)₃ Dichloromethane, 1,2-DichloroethaneMild, effective, less toxic than NaBH₃CN.[6]Moisture sensitive.
NaBH₄ Methanol, EthanolInexpensive and readily available.Can reduce the starting carbonyl; often requires a two-step process (pre-form imine).[6]

Detailed Experimental Protocols

Protocol 1: Synthesis via Ammonolysis of Chloroacetaldehyde Dimethyl Acetal

This protocol is adapted from established industrial methods.[1][2]

Materials:

  • Chloroacetaldehyde dimethyl acetal

  • 40% Aqueous ammonia solution

  • 50% Aqueous sodium hydroxide solution

  • High-pressure autoclave with stirring mechanism

  • Distillation apparatus

Procedure:

  • Charge a 2L autoclave with 1400 g of 40% aqueous ammonia solution.

  • Add 245 g of chloroacetaldehyde dimethyl acetal to the autoclave.

  • Seal the autoclave and begin stirring. Heat the reaction mixture to 130-140 °C. The pressure will rise due to heating.

  • Maintain the reaction at this temperature for 3-8 hours.

  • After the reaction period, cool the autoclave to room temperature and carefully vent any residual pressure.

  • Transfer the reaction mixture to a distillation flask and distill under atmospheric pressure to recover the excess ammonia until no more distillate is observed.

  • Cool the remaining reaction solution and add 100 g of 50% aqueous sodium hydroxide to adjust the pH to 12-14, ensuring the amine is in its free base form.

  • Perform a final fractional distillation to isolate the 2,2-dimethoxyethylamine product as a colorless liquid. The expected yield is approximately 70-75%.[1]

Protocol 2: General Procedure for Reductive Amination

This protocol provides a general framework for synthesizing 2,2-dimethoxyethylamine via reductive amination.

Materials:

  • Glyoxal 1,1-dimethyl acetal (or a suitable precursor)

  • Ammonia (as a solution in methanol, e.g., 7N)

  • Sodium cyanoborohydride (NaBH₃CN) or Sodium triacetoxyborohydride (NaBH(OAc)₃)

  • Methanol

  • Acetic acid

  • Standard glassware for inert atmosphere reactions

Procedure:

  • In a round-bottom flask, dissolve the starting carbonyl compound (1.0 eq) in methanol.

  • Add the ammonia solution (1.5 - 2.0 eq) to the flask.

  • Adjust the pH of the mixture to approximately 5-6 by the dropwise addition of glacial acetic acid. Stir the mixture at room temperature for 1 hour to facilitate imine formation.

  • In a single portion, add the reducing agent (NaBH₃CN or NaBH(OAc)₃, 1.2 eq). Caution: There may be some gas evolution.

  • Stir the reaction at room temperature and monitor its progress by TLC or GC-MS until the starting material is consumed (typically 12-24 hours).

  • Carefully quench the reaction by the slow addition of water.

  • Concentrate the reaction mixture under reduced pressure to remove the methanol.

  • Make the aqueous residue basic (pH > 12) with NaOH and extract the product with a suitable organic solvent (e.g., dichloromethane or diethyl ether).

  • Dry the combined organic extracts over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by fractional distillation to yield pure 2,2-dimethoxyethylamine.

References

  • Reductive amination. Wikipedia. [Link]

  • Synthesis of Amines by Alkylation. (2015). Chemistry LibreTexts. [Link]

  • Reductive Amination, and How It Works. (2017). Master Organic Chemistry. [Link]

  • Alkylation of ammonia. (2021). YouTube. [Link]

  • Synthesis of N-(2,2-Dimethoxyethyl)maleamic acid (DMEMA). PrepChem.com. [Link]

  • Aldehydes and Ketones to Amines. (2024). Chemistry Steps. [Link]

  • Reductive Amination | Synthesis of Amines. (2025). YouTube. [Link]

  • Synthesis of N‐protected protected aminoacetaldehyde dimethyl acetal... ResearchGate. [Link]

  • Amine alkylation. Wikipedia. [Link]

Sources

Troubleshooting

Technical Support Center: Purification of Crude 2,2,2-Trimethoxyethanamine

Welcome to the technical support resource for the purification of 2,2,2-Trimethoxyethanamine. This guide is designed for researchers, chemists, and drug development professionals who encounter challenges in obtaining thi...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support resource for the purification of 2,2,2-Trimethoxyethanamine. This guide is designed for researchers, chemists, and drug development professionals who encounter challenges in obtaining this versatile building block in high purity. The unique bifunctional nature of this molecule—possessing both a base-labile orthoester and a basic amine—presents specific purification hurdles that require careful consideration of methodology to prevent degradation and ensure high-quality material for downstream applications.

This document provides in-depth, field-tested answers to common problems, detailed experimental protocols, and the causal logic behind our procedural recommendations.

Section 1: Understanding the Challenge - The Dichotomy of 2,2,2-Trimethoxyethanamine

The primary difficulty in purifying 2,2,2-Trimethoxyethanamine stems from its two reactive centers:

  • The Orthoester Group: Orthoesters are highly susceptible to hydrolysis in the presence of even trace amounts of acid and water.[1] This reaction is often rapid and can lead to the formation of ester and alcohol impurities, compromising the integrity of the final product.

  • The Amine Group: The primary amine is basic and can be protonated. While this property can be exploited for purification via salt formation, it also means the compound can react with acidic impurities or surfaces, such as standard silica gel, which can catalyze the degradation of the orthoester moiety.

A successful purification strategy must navigate this chemical conflict, protecting the sensitive orthoester while manipulating the properties of the amine.

Section 2: Frequently Asked Questions & Troubleshooting Guide

This section addresses the most common issues encountered during the workup and purification of crude 2,2,2-Trimethoxyethanamine in a practical Q&A format.

Question 1: My product seems to be decomposing during the aqueous workup after synthesis. What's causing this and how can I prevent it?

Answer: This is the most common failure mode and is almost always caused by premature hydrolysis of the orthoester group. If your synthesis was run under acidic conditions (e.g., a Pinner reaction), any residual acid will rapidly catalyze decomposition the moment water is introduced.[2][3]

Troubleshooting Steps:

  • Pre-Neutralize Before Quenching: Before adding any aqueous solution, wash the organic reaction mixture with a mild, non-aqueous basic solution or a saturated solution of sodium bicarbonate. This step is critical to neutralize the acid catalyst.[1]

  • Work Cold and Fast: Perform all aqueous extractions at low temperatures (0-5 °C) using an ice bath. This slows the rate of any residual hydrolysis.

  • Use Brine Washes: After the basic wash, use a saturated brine (NaCl solution) wash. This helps to remove the bulk of dissolved water from the organic phase and reduces the water content before the final drying step.[1]

  • Thorough Drying: Dry the organic layer meticulously with an anhydrous drying agent like sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄). Ensure the drying agent is filtered off completely before solvent removal.

Question 2: I'm attempting vacuum distillation, but my yield is low and the distillation pot contains a significant amount of dark, viscous residue. What is happening?

Answer: This indicates thermal decomposition in the distillation flask. While vacuum distillation is the correct approach to lower the boiling point, decomposition can still occur due to two primary factors: excessive temperature or the presence of acidic impurities.

Troubleshooting Steps:

  • Ensure Complete Neutralization: As with the aqueous workup, any residual acid will catalyze degradation at the elevated temperatures of distillation, even under vacuum. Ensure the crude material has been thoroughly neutralized and washed before distilling.

  • Optimize Vacuum: Use a high-quality vacuum pump to achieve the lowest possible pressure. This will reduce the boiling point and minimize the required heat input. For very sensitive compounds, a short-path distillation apparatus is recommended to minimize the residence time of the compound at high temperatures.[1]

  • Precise Temperature Control: Use a digital hot plate with a thermocouple and a silicone oil bath for uniform heating. Avoid direct heating with a mantle, which can create hot spots. The temperature of the heating bath should be no more than 20-30 °C above the boiling point of your compound at the given pressure.

  • Consider a "Base Buffer": For particularly stubborn cases, adding a small amount of a non-volatile, high-boiling base, such as proton sponge or a few pellets of potassium hydroxide (KOH), to the distillation pot can scavenge any trace acids that may form during heating. Use this method with caution, as strong bases can promote other reactions.

Question 3: My compound is streaking badly or completely decomposing on my silica gel column. How can I use chromatography effectively?

Answer: Standard silica gel is acidic (pKa ≈ 4.5) and acts as a solid acid catalyst, readily hydrolyzing the orthoester. The basic amine group also interacts strongly with the acidic silanol groups, leading to poor peak shape (streaking) and often irreversible adsorption.

Chromatography Solutions:

  • Deactivate the Silica: The most common solution is to use "neutralized" silica. This is typically prepared by creating a slurry of silica gel in the desired eluent and adding 1-2% triethylamine (or another volatile base like pyridine) by volume. The triethylamine will neutralize the acidic sites on the silica surface.

  • Use Alumina: Basic or neutral alumina can be an excellent alternative stationary phase for purifying amines and acid-sensitive compounds. Perform a small-scale test using Thin Layer Chromatography (TLC) with alumina plates first to develop a suitable solvent system.

  • Minimize Contact Time: Use flash chromatography rather than gravity chromatography. The faster flow rate minimizes the time the compound spends in contact with the stationary phase, reducing the opportunity for degradation.[1]

  • Appropriate Solvent System: Develop your solvent system using TLC first. Aim for a retention factor (Rf) of 0.2-0.4 for the desired compound to ensure good separation.[1] A common starting point for amines is a gradient of ethyl acetate in hexanes, with 1% triethylamine added to the mobile phase.

Question 4: I'm trying to purify my compound by recrystallizing it as a salt, but it just "oils out." What should I do?

Answer: "Oiling out" occurs when the compound comes out of solution as a liquid phase rather than a solid crystal lattice. This usually happens when the solution is too concentrated, cooled too quickly, or the solvent is not appropriate for crystallization.[1] The presence of significant impurities can also inhibit crystal formation.[1]

Troubleshooting Steps:

  • Slow Down Cooling: Allow the hot, saturated solution to cool slowly to room temperature. Do not place it directly into an ice bath. Once at room temperature, you can induce further crystallization by placing it in a refrigerator or freezer. Scratching the inside of the flask with a glass rod at the liquid's surface can also provide nucleation sites.[1]

  • Solvent System Optimization: The chosen solvent may be too good a solvent, even at low temperatures. Try adding a "poor" solvent (an anti-solvent) dropwise to the solution at room temperature until it just starts to become cloudy, then heat gently until it clarifies and allow it to cool slowly. For amine salts, common solvent systems include ethanol/ether, methanol/ether, or isopropanol/hexanes.

  • Increase Purity First: If the crude material is very impure, it may be necessary to first perform a quick purification by another method (like a rapid filtration through a plug of deactivated silica) to remove the bulk of impurities before attempting recrystallization.

Section 3: Decision Workflow for Purification

Choosing the right purification technique depends on the scale of your experiment and the nature of the impurities. The following diagram provides a general decision-making framework.

Purification_Decision_Tree Start Crude 2,2,2-Trimethoxyethanamine Scale_Check What is the scale? Start->Scale_Check Impurity_Check_Small Are impurities non-polar and non-basic? Scale_Check->Impurity_Check_Small < 5 g Impurity_Check_Large Are impurities volatile? Scale_Check->Impurity_Check_Large > 5 g Chromatography Flash Chromatography (Deactivated Silica or Alumina) Impurity_Check_Small->Chromatography Yes Salt_Recrystallization Salt Formation & Recrystallization Impurity_Check_Small->Salt_Recrystallization No (polar or basic impurities) Distillation Fractional Vacuum Distillation Impurity_Check_Large->Distillation Yes (different B.P.) Impurity_Check_Large->Salt_Recrystallization No (non-volatile or close-boiling impurities) Final_Product Pure Product Distillation->Final_Product Chromatography->Final_Product Salt_Recrystallization->Final_Product

Caption: Decision tree for selecting a primary purification method.

Section 4: Detailed Experimental Protocols

These protocols provide a starting point for purification. Always perform work in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Protocol 1: Purification by Fractional Vacuum Distillation

This method is ideal for larger scales (>5 g) where volatile impurities with different boiling points are present.

  • Pre-treatment: Ensure the crude material (e.g., in an organic solvent like ether or DCM) has been washed with a saturated NaHCO₃ solution, followed by a brine wash, and thoroughly dried over anhydrous Na₂SO₄.

  • Solvent Removal: Carefully remove the bulk of the solvent using a rotary evaporator. Do not heat the bath above 30°C.

  • Apparatus Setup: Assemble a fractional distillation apparatus equipped with a Vigreux or packed column (e.g., with Raschig rings) for efficient separation. Use a short-path distillation head if available. Ensure all glass joints are properly sealed with vacuum grease.

  • Distillation:

    • Add the crude oil to the distillation flask with a magnetic stir bar.

    • Slowly apply vacuum and observe for any bumping.

    • Once the vacuum is stable, begin to gently heat the distillation pot using an oil bath.

    • Collect any low-boiling fractions (e.g., residual solvent) first.

    • Carefully increase the temperature to distill the product fraction at the lowest possible temperature. A high number of theoretical plates in the column may be required for good separation from close-boiling impurities.[4]

  • Collection: Collect the fraction corresponding to the boiling point of 2,2,2-Trimethoxyethanamine. Store the purified, colorless liquid under an inert atmosphere (Nitrogen or Argon) at low temperature.

Protocol 2: Purification by Flash Chromatography

This method is suitable for smaller scales (<5 g) and for removing non-volatile or polar impurities.

Flash_Chromatography_Workflow cluster_prep Preparation cluster_run Execution cluster_analysis Analysis & Isolation Prep_Eluent Prepare Eluent (e.g., Hex/EtOAc + 1% Et3N) Pack_Column Pack Column with Deactivated Silica Slurry Prep_Eluent->Pack_Column Load_Sample Load Sample onto Column Pack_Column->Load_Sample Prep_Sample Prepare Sample (Dry Load or Minimal Solvent) Prep_Sample->Load_Sample Elute_Column Elute with Positive Pressure Load_Sample->Elute_Column Collect_Fractions Collect Fractions Elute_Column->Collect_Fractions TLC_Analysis Analyze Fractions by TLC Collect_Fractions->TLC_Analysis Pool_Fractions Pool Pure Fractions TLC_Analysis->Pool_Fractions Evaporate Evaporate Solvent Pool_Fractions->Evaporate Final_Product Pure Product Evaporate->Final_Product

Caption: Workflow for flash chromatography purification.

  • Eluent Preparation: Prepare a suitable mobile phase (e.g., 90:10 Hexanes:Ethyl Acetate) and add 1% v/v triethylamine (Et₃N).

  • Column Packing: Prepare a slurry of silica gel in the mobile phase. Pour the slurry into the chromatography column and use positive pressure (air or nitrogen) to pack the bed firmly.

  • Sample Loading: Dissolve the crude material in a minimal amount of the mobile phase. Alternatively, for better resolution, perform a "dry load" by adsorbing the crude material onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting free-flowing powder to the top of the column.[1]

  • Elution: Place the column over a fraction collector, add the mobile phase, and apply positive pressure to achieve a steady, rapid flow.

  • Analysis: Collect fractions and analyze them by TLC. Visualize spots using a suitable stain (e.g., potassium permanganate or ninhydrin for the amine).

  • Isolation: Combine the pure fractions and remove the solvent and triethylamine using a rotary evaporator to yield the purified product.

Protocol 3: Purification via Recrystallization of the Hydrochloride Salt

This powerful technique is excellent for removing non-basic impurities and can yield highly pure, crystalline material.[5]

  • Salt Formation:

    • Dissolve the crude amine in a minimal amount of a suitable solvent, such as anhydrous diethyl ether or isopropanol, and cool in an ice bath.

    • Slowly add a solution of HCl in ether (commercially available or prepared by bubbling HCl gas through anhydrous ether) dropwise with stirring.

    • A white precipitate of the hydrochloride salt should form. Continue adding the HCl solution until no further precipitation is observed.

  • Isolation of Crude Salt: Collect the solid precipitate by vacuum filtration. Wash the solid with a small amount of cold, anhydrous ether to remove any adhering impurities.

  • Recrystallization:

    • Choose a suitable solvent system (e.g., ethanol/ether or isopropanol/hexanes).

    • Dissolve the crude salt in a minimum amount of the hot primary solvent (e.g., ethanol).

    • If necessary, filter the hot solution to remove any insoluble impurities.

    • Allow the solution to cool slowly to room temperature, then place it in a refrigerator (4 °C) to complete crystallization.

    • Collect the pure crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

  • Liberation of the Free Base (Optional):

    • Dissolve the purified salt in water.

    • Cool the solution in an ice bath and add a strong base (e.g., 5M NaOH) dropwise until the solution is basic (pH > 11).

    • Extract the liberated free amine into an organic solvent (e.g., diethyl ether or DCM) multiple times.

    • Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, and remove the solvent under reduced pressure to yield the pure free amine.

Section 5: Data Summary

The following table summarizes key physical properties and a comparison of the primary purification techniques.

Table 1: Physical & Chemical Properties

Property Value Source/Comment
Molecular Formula C₅H₁₃NO₃
Molecular Weight 135.16 g/mol
Appearance Colorless Liquid Expected appearance of pure compound.
Boiling Point Not readily available; estimated to be ~160-180 °C at atm. pressure. Requires vacuum distillation for safe handling.
Key Sensitivities Highly sensitive to acid and water. The orthoester moiety is prone to hydrolysis.[1][2]

| pKa (Conjugate Acid) | ~9-10 (Estimated) | Typical for a primary amine; allows for salt formation. |

Table 2: Comparison of Purification Techniques

Technique Purity Achievable Typical Yield Scalability Key Advantage Key Disadvantage
Vacuum Distillation Good to Excellent 60-85% Excellent High throughput for large scales. Risk of thermal decomposition; poor for non-volatile impurities.[1]
Flash Chromatography Excellent 70-95% Poor to Moderate Excellent separation of diverse impurities. Requires careful deactivation; labor-intensive; solvent cost.

| Salt Recrystallization | Very High to Excellent | 50-80% (2 steps) | Good | Excellent for removing non-basic impurities; yields stable solid. | Requires an additional step to regenerate the free base; yield loss in two steps.[5][6] |

References

  • Benchchem. (n.d.).
  • Kumar, A., et al. (2005). Reaction of orthoesters with alcohols in the presence of acidic catalysts: A study. Indian Journal of Chemistry, Section B, 44B(8), 1686-1691.
  • Google Patents. (n.d.). HU220897B1 - Process for preparing orthoesters.
  • ATAMAN KIMYA. (n.d.). TRIETHYL ORTHOFORMATE.
  • University of Rochester. (n.d.).
  • Chemistry LibreTexts. (2025). 5.4: Hydrolysis Reactions.
  • Wikipedia. (n.d.). Ortho ester.
  • ResearchGate. (2021).
  • University of California, Irvine. (n.d.).
  • Google Patents. (n.d.).

Sources

Optimization

Troubleshooting incomplete reactions with 2,2,2-Trimethoxyethanamine

Technical Support Center: 2,2,2-Trimethoxyethanamine Welcome to the technical support center for 2,2,2-Trimethoxyethanamine. This guide is designed for researchers, medicinal chemists, and process development scientists...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: 2,2,2-Trimethoxyethanamine

Welcome to the technical support center for 2,2,2-Trimethoxyethanamine. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize this versatile bifunctional reagent. Incomplete conversions, unexpected side products, or low yields can be significant roadblocks in a synthesis campaign. This document provides in-depth, experience-driven troubleshooting advice in a direct question-and-answer format to help you diagnose and solve common issues encountered during your experiments.

Frequently Asked Questions (FAQs)

Category 1: Starting Material & Reagent Integrity

Question 1: My reaction is sluggish or has completely stalled. How can I be sure my 2,2,2-Trimethoxyethanamine isn't the problem?

This is the most critical first step in troubleshooting. The integrity of your starting material is paramount. 2,2,2-Trimethoxyethanamine possesses both a nucleophilic amine and an acid-sensitive acetal group. Contamination or degradation can profoundly impact its reactivity.

Potential Causes of Reagent Failure:

  • Hydrolysis: The trimethoxyacetal group is susceptible to hydrolysis, especially in the presence of adventitious acid and water. This generates methanol and aminoacetaldehyde dimethyl acetal, or further degradation products. The presence of these impurities can alter stoichiometry and introduce competing side reactions.

  • Oxidation: Amines can be susceptible to air oxidation over time, leading to colored impurities and a decrease in the effective concentration of the desired nucleophile.

  • Cross-Contamination: Contamination from storage containers or improper handling can introduce inhibitors or catalysts that interfere with your desired reaction.

Troubleshooting Strategy & Protocol:

  • Visual Inspection: The reagent should be a clear, colorless to pale yellow liquid. Any significant discoloration or presence of solid precipitates warrants further investigation.

  • Purity Assessment (QC Protocol): Before extensive reaction optimization, validate the purity of your reagent batch.

    • Gas Chromatography-Mass Spectrometry (GC-MS): This is the ideal method to check for volatile impurities like methanol or hydrolysis byproducts.

    • ¹H NMR Spectroscopy: Acquire a proton NMR in an anhydrous solvent (e.g., CDCl₃). The spectrum should be clean, showing the characteristic peaks for the methoxy protons and the methylene groups. Integrate the peaks to confirm the correct proton ratios. Look for new peaks that could indicate hydrolysis (e.g., a broad peak for an N-H proton if the amine has reacted, or new methoxy signals).

    • Karl Fischer Titration: Determine the water content. High water content (>500 ppm) can be detrimental, especially in moisture-sensitive reactions.

  • Re-purification Protocol (If Necessary): If impurities are detected, purification may be required.

    • Protocol: Distillation Under Reduced Pressure

      • Assemble a flame-dried distillation apparatus.

      • Place the 2,2,2-Trimethoxyethanamine in the distillation flask with a few boiling chips.

      • Conduct the distillation under an inert atmosphere (Nitrogen or Argon) at reduced pressure. The boiling point is approximately 133°C at 760 mmHg, so adjust the pressure accordingly to achieve a distillation temperature between 60-80°C to prevent thermal decomposition.[1]

      • Collect the heart cut fraction in a receiver cooled in an ice bath.

      • Store the purified amine under an inert atmosphere and seal with parafilm.

Category 2: Reaction Condition Optimization

Question 2: I'm attempting a nucleophilic substitution with an alkyl halide, but the yield is poor and I'm recovering mostly starting material. What should I change?

This is a classic issue where the intrinsic nucleophilicity of the amine is insufficient under the chosen conditions, or where side reactions dominate.

Potential Causes of Low Yield:

  • Insufficient Nucleophilicity: While the amine is a primary amine, its nucleophilicity can be modulated by solvent effects and steric hindrance.

  • Poor Solvent Choice: The solvent must dissolve all reactants but also facilitate the desired mechanism. Aprotic polar solvents are typically preferred for Sₙ2 reactions.

  • Competing Elimination (E2) Reaction: If your substrate is a secondary or tertiary halide, or if you are using a non-nucleophilic base that is too strong, you may be promoting the elimination of H-X to form an alkene instead of substitution.

  • Over-alkylation: The initial substitution product is a secondary amine, which can often be more nucleophilic than the starting primary amine, leading to the formation of a tertiary amine or even a quaternary ammonium salt.

Troubleshooting Strategy:

The workflow below outlines a systematic approach to optimizing the reaction.

G cluster_start Initial Observation cluster_solvent Solvent Effects cluster_base Base & Additives cluster_temp Temperature Control cluster_stoch Stoichiometry cluster_end Outcome start Low Yield in Nucleophilic Substitution solvent Switch to Aprotic Polar Solvent (e.g., DMF, DMSO, Acetonitrile) start->solvent solvent_check Monitor by TLC/LC-MS solvent->solvent_check base Add Non-Nucleophilic Hindered Base (e.g., DIPEA, 2,6-Lutidine) to scavenge H-X solvent_check->base No Improvement end Improved Yield solvent_check->end Improvement additive Consider Additive (e.g., NaI, KI) for Halide Exchange base->additive temp Increase Temperature Incrementally (e.g., RT -> 50°C -> 80°C) additive->temp temp_check Check for Degradation temp->temp_check temp_check->start Degradation (Re-evaluate) stoch Increase Equivalents of Amine (e.g., 1.5-2.0 eq) to prevent over-alkylation temp_check->stoch No Degradation stoch->end

Caption: Troubleshooting workflow for nucleophilic substitution.

Optimized Reaction Parameter Table:

ParameterInitial Condition (Example)Optimized Condition (Suggestion)Rationale
Solvent TolueneAcetonitrile or DMFAprotic polar solvents stabilize charged intermediates in Sₙ2 transition states.
Base None1.5 eq. DIPEAScavenges the acid (H-X) byproduct without competing as a nucleophile.
Temperature 25 °C (RT)60 - 80 °CIncreases reaction rate; monitor for side product formation.
Amine Stoich. 1.1 equivalents2.0 equivalentsUses a statistical excess to favor mono-alkylation over di-alkylation.
Additive None0.1 eq. NaI (for R-Cl/R-Br)Catalyzes the reaction via the Finkelstein reaction, generating a more reactive alkyl iodide in situ.

Question 3: My acid-catalyzed reaction (e.g., Pictet-Spengler, imine formation) is giving a complex mixture of products. What is happening to the trimethoxy group?

The trimethoxyacetal is essentially a protected carboxylic acid derivative (an orthoester) and is highly sensitive to acidic conditions. In your reaction, it is likely undergoing premature or undesired transformations.

Potential Mechanistic Issues:

  • Acetal Hydrolysis: The primary and most common issue. In the presence of an acid catalyst and even trace amounts of water, the acetal will hydrolyze. This can happen faster than your desired reaction.

  • Intramolecular Cyclization: Depending on the intermediates formed, the amine could potentially react with an activated acetal carbon.

  • Transacetalization: If your reaction medium contains other alcohols, you could be exchanging the methoxy groups.

G reagent 2,2,2-Trimethoxyethanamine intermediate Protonated Acetal Intermediate reagent->intermediate + H⁺ (catalyst) imine_path Desired Reaction (e.g., Imine Formation) hydrolysis_path Side Reaction (Acetal Hydrolysis) intermediate->imine_path + Aldehyde/Ketone (Anhydrous) intermediate->hydrolysis_path + H₂O (Trace Moisture)

Sources

Troubleshooting

Technical Support Center: Managing the Moisture Sensitivity of 2,2,2-Trimethoxyethanamine

Prepared by the Senior Application Scientist Team Welcome to the technical support guide for 2,2,2-Trimethoxyethanamine. This document is designed for researchers, scientists, and drug development professionals who utili...

Author: BenchChem Technical Support Team. Date: March 2026

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for 2,2,2-Trimethoxyethanamine. This document is designed for researchers, scientists, and drug development professionals who utilize this versatile reagent. Its unique orthoester amine structure makes it a valuable building block, but also imparts significant sensitivity to moisture. Understanding and managing this reactivity is paramount for successful and reproducible experimental outcomes. This guide provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in established chemical principles and field-proven laboratory techniques.

Section 1: Troubleshooting Guide

This section addresses common issues encountered during experiments involving 2,2,2-Trimethoxyethanamine, focusing on diagnosing the problem and providing actionable solutions.

Problem: Low or No Product Yield in My Reaction

A diminished or nonexistent yield is the most common symptom of issues related to reagent handling. The root cause often traces back to the degradation of the starting material or compromised reaction conditions.

Possible Cause 1: Degradation of 2,2,2-Trimethoxyethanamine via Hydrolysis

  • Expert Analysis: The orthoester functional group is highly susceptible to acid-catalyzed hydrolysis.[1][2] Trace amounts of water, often in conjunction with atmospheric carbon dioxide forming carbonic acid, can initiate the breakdown of the molecule. This process degrades your starting material before it has a chance to react, leading to poor or no yield.[3] The generally accepted mechanism involves the protonation of an oxygen atom, followed by the elimination of methanol to form a dioxocarbocation intermediate, which is then attacked by water.[4]

  • Solution: Verify Reagent Integrity

    • ¹H NMR Spectroscopy: Before use, acquire a proton NMR spectrum of your 2,2,2-Trimethoxyethanamine. A pure sample will show characteristic peaks for the methoxy groups and the ethylamine backbone. The appearance of new, sharp singlets corresponding to methanol or broader peaks from water is a clear indicator of hydrolysis.

    • Karl Fischer Titration: For a quantitative assessment of water content, Karl Fischer titration is the industry-standard method.[5] This will definitively determine if your reagent has been compromised by moisture.

Possible Cause 2: Inadequate Inert Atmosphere During Reaction Setup or Reagent Transfer

  • Expert Analysis: Exposing the reagent to the ambient atmosphere, even briefly, can introduce enough moisture to initiate degradation. Standard benchtop work is often insufficient for this sensitive compound.[6] Maintaining a slight positive pressure of a dry, inert gas (like nitrogen or argon) is crucial to prevent the ingress of atmospheric moisture and oxygen.[7]

  • Solution: Implement Rigorous Air-Free Techniques

    • Utilize a glove box or a Schlenk line for all manipulations.[8] These systems provide a controlled, dry, and oxygen-free environment essential for handling highly sensitive materials.

    • If a glove box or Schlenk line is unavailable, use a well-practiced syringe-septum technique with inert gas balloons to maintain an inert atmosphere within the reaction vessel.[9] Ensure all glassware joints are properly sealed and leak-free.

dot

Caption: Inert atmosphere workflow for reagent transfer.

Possible Cause 3: Contaminated Solvents or Co-reagents

  • Expert Analysis: The purity of your entire reaction system matters. "Anhydrous" or "dry" solvents from suppliers can still contain unacceptable levels of moisture, especially if the bottle has been opened previously. Co-reagents can also be hygroscopic and introduce water into the mixture.[10][11]

  • Solution: Ensure All Components are Anhydrous

    • Use freshly opened bottles of anhydrous solvents or solvents purified by passing them through a solvent purification system (e.g., a Grignard still).

    • If using a previously opened bottle of solvent, it is best practice to dry it over an appropriate drying agent (e.g., molecular sieves) before use.

    • Ensure any other reagents added to the reaction are also anhydrous and have been handled under inert conditions.

Problem: My NMR/Mass Spec Shows Unexpected Byproducts

The appearance of unexpected signals or masses often points directly to the chemical transformation of the sensitive orthoester group.

Possible Cause: Partial or Complete Hydrolysis of the Orthoester

  • Expert Analysis: The hydrolysis of 2,2,2-Trimethoxyethanamine occurs in stages. The initial hydrolysis yields a hemiorthoester and one equivalent of methanol. This can then proceed to form an ester, and finally, under harsher conditions, the corresponding carboxylic acid and amine. Each of these species will present unique signals in analytical data.

  • Solution: Identify Hydrolysis Products and Prevent Their Formation

    • Analyze Byproducts: Compare the observed byproducts with the expected structures from the hydrolysis pathway. The key markers are methanol (CH₃OH), methyl 2-amino-2-methoxyacetate, and potentially 2-aminoacetic acid derivatives.

    • Implement Preventative Measures: The solution is prevention. If hydrolysis is detected, the experimental procedure must be re-evaluated for sources of moisture. Review the steps in the "Low or No Product Yield" section above and tighten your anhydrous technique. This includes more rigorous drying of glassware, using higher purity solvents, and minimizing any potential exposure to the atmosphere.[7][9]

dot

Hydrolysis A 2,2,2-Trimethoxyethanamine B Dioxocarbocation Intermediate A->B Protonation C Hemiorthoester B->C Nucleophilic Attack MeOH1 - CH₃OH B->MeOH1 D Ester + Methanol C->D Decomposition H2O H₂O / H⁺ H2O->A H2O_2 H₂O H2O_2->B

Caption: Simplified acid-catalyzed hydrolysis pathway.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the fundamental reason for the high moisture sensitivity of 2,2,2-Trimethoxyethanamine?

The sensitivity is inherent to the orthoester functional group, which can be thought of as the ester equivalent at the oxidation state of a carboxylic acid. The presence of three alkoxy groups on a single carbon makes the carbon atom highly electrophilic and susceptible to nucleophilic attack by water, a process that is significantly accelerated by acid catalysis.[1]

Q2: What are the ideal storage and handling conditions for this reagent?

To ensure the longevity and purity of 2,2,2-Trimethoxyethanamine, strict storage and handling protocols are necessary. The following table summarizes the key requirements.

ParameterRecommendationRationale
Atmosphere Dry Nitrogen or ArgonPrevents exposure to atmospheric moisture and oxygen.[8]
Temperature 2-8°C (Refrigerated)Reduces vapor pressure and slows potential degradation pathways.
Container Tightly sealed, amber glass bottlePrevents moisture ingress and protects from light.[8]
Handling Inert atmosphere only (Glove Box / Schlenk Line)Minimizes exposure to air during transfer and use.[7][12]
Dispensing Use dry, gas-tight syringes and needlesEnsures an airtight transfer from the storage bottle to the reaction vessel.[6][9]

Q3: How do I properly transfer the reagent from the supplier bottle to my reaction flask?

Please refer to the detailed protocol in Section 3 for a step-by-step guide on transferring moisture-sensitive reagents using a syringe and septum under an inert atmosphere.

Q4: Can I use a calcium chloride drying tube instead of a full inert atmosphere setup?

No. A drying tube only prevents moisture from entering the flask; it does not remove the air (and the moisture it contains) already inside the vessel.[7] Furthermore, it does not provide the positive pressure of inert gas needed to reliably prevent atmospheric ingress during manipulations like reagent addition. For a reagent this sensitive, a drying tube is insufficient protection.

Q5: What analytical techniques, besides NMR and Karl Fischer, can monitor for hydrolysis?

Gas Chromatography-Mass Spectrometry (GC-MS) is an excellent technique. You can monitor for the appearance of a peak corresponding to methanol, which is a direct and volatile byproduct of hydrolysis. Additionally, Liquid Chromatography-Mass Spectrometry (LC-MS) can be used to track the disappearance of the parent compound and the appearance of less volatile hydrolysis products like the intermediate ester or the final carboxylic acid derivative.

Section 3: Protocols & Methodologies

Protocol 1: Step-by-Step Guide for Transferring 2,2,2-Trimethoxyethanamine

This protocol describes the transfer of the reagent from a Sure/Seal™ type bottle to a reaction flask under an inert atmosphere.

Materials:

  • Reaction flask with a rubber septum

  • Supplier bottle of 2,2,2-Trimethoxyethanamine

  • Dry, gas-tight syringe of appropriate volume

  • Long needle (for reaching the liquid) and a shorter needle (for gas)

  • Inert gas source (Nitrogen or Argon) with a bubbler

Procedure:

  • Prepare Glassware: Ensure your reaction flask and syringe are scrupulously dry, either by oven-drying (see Protocol 2) or flame-drying under vacuum.[9]

  • Establish Inert Atmosphere: Assemble the reaction flask and flush it thoroughly with inert gas. Maintain a gentle positive pressure, confirmed by a slow bubble rate in the bubbler.[7]

  • Prepare Syringe: Flush the dry syringe with the inert gas 2-3 times to remove any residual air. To do this, draw gas from the inert atmosphere of a separate empty flask and expel it into the lab atmosphere.

  • Prepare Reagent Bottle: Puncture the septum of the 2,2,2-Trimethoxyethanamine bottle with a short needle connected to your inert gas line. This will equalize the pressure as you withdraw the liquid.

  • Withdraw Reagent: Puncture the septum with the long needle attached to your flushed syringe. Insert the needle tip below the liquid level and slowly withdraw the desired volume. It is good practice to withdraw a small "headspace" of inert gas (~0.1-0.2 mL) into the syringe after the liquid to act as a buffer.[9]

  • Transfer Reagent: Remove the syringe from the reagent bottle and quickly insert it into the septum of your reaction flask. Inject the reagent into the flask, followed by the inert gas buffer.

  • Clean Up: Immediately withdraw the syringe and rinse it with an appropriate quenching solvent (e.g., isopropanol followed by water) to hydrolyze and remove any residual reagent.

Protocol 2: Procedure for Oven-Drying Glassware

Procedure:

  • Clean and Disassemble: Thoroughly clean all glassware with soap and water, followed by rinses with deionized water and a small amount of acetone to facilitate drying.

  • Oven-Dry: Place the glassware, including stir bars, in a laboratory oven set to at least 125°C for a minimum of 4 hours, though overnight is preferred.[7]

  • Cool Under Inert Atmosphere: While still hot, assemble the glassware (e.g., attach the condenser and septa to the flask). Immediately connect it to an inert gas line and flush the apparatus thoroughly. Allow the glassware to cool to room temperature while under a positive pressure of inert gas. This prevents moist lab air from being drawn back into the vessel as it cools.[7][9]

References

  • Techniques for Handling Air- and Moisture-Sensitive Compounds. Wipf Group, University of Pittsburgh. [Link]

  • Air-Sensitive Chemistry: Practical and Safety Considerations. Fisher Scientific. [Link]

  • Hints for Handling Air-Sensitive Materials. Fauske & Associates. [Link]

  • 1.3C: Transferring Methods - Inert Atmospheric Methods. Chemistry LibreTexts. [Link]

  • Determination of orthoesters by hydrolysis and Karl Fischer titrimetry. PubMed. [Link]

  • TRIMETHYLAMINE (TMA) SAFETY DATA SHEET. AKKİM. [Link]

  • Triamine® SAFETY DATA SHEET. Greenbook.net. [Link]

  • Acid catalysed hydrolysis of orthoesters. Canadian Science Publishing. [Link]

  • Safety Data Sheet - N1,N1,N2-Trimethyl-N2-nitroso-1,2-ethanediamine. Angene Chemical. [Link]

  • Identification of Acid Hydrolysis Metabolites of the Pimelea Toxin Simplexin for Targeted UPLC-MS/MS Analysis. MDPI. [Link]

  • (PDF) Identification of Acid Hydrolysis Metabolites of the Pimelea Toxin Simplexin for Targeted UPLC-MS/MS Analysis. ResearchGate. [Link]

  • How To: Troubleshoot a Reaction. Department of Chemistry, University of Rochester. [Link]

  • Ortho ester hydrolysis: direct evidence for a three-stage reaction mechanism. Semantic Scholar. [Link]

  • What is the major hydrolysis product of 2,2,2-trifluoroethyl 2-acetamido-3-phenylprop-2-enoate? Chemistry Stack Exchange. [Link]

  • 5.4: Hydrolysis Reactions. Chemistry LibreTexts. [Link]

  • Help with mechanism in order to diagnose automated synthesis hardware issues. Reddit. [Link]

  • Kinetics of hydrolysis of methenamine. PubMed. [Link]

  • Synthesis and Properties of N -(2,2,2-Trichloroethyl)-2-thiophenesulfonamides | Request PDF. ResearchGate. [Link]

  • Esterifications with 2-(Trimethylsilyl)ethyl 2,2,2-Trichloroacetimidate. MDPI. [Link]

  • Tert-butyl 2,2,2-trichloroethanimidate | C6H10Cl3NO. PubChem. [Link]

  • Synthesis and Characterization of 2-Thiophenemethanamine-2H5 Hydrochloride. PMC. [Link]

  • Moisture Control and Degradation Management. American Pharmaceutical Review. [Link]

  • WO2014138603A1 - Stabilization of moisture-sensitive drugs.
  • Transition Metal Catalyzed [2+2+2] Cycloaddition and Application in Organic Synthesis. University of Windsor. [Link]

  • Characterizing the Effects of Moisture on Pharmaceutical Materials using the Discovery SA. TA Instruments. [Link]

  • Kinetics of the hydrolysis and perhydrolysis of tetraacetylethylenediamine, a peroxide bleach activator. Journal of the Chemical Society, Perkin Transactions 2. [Link]

  • 2+ 2 Cycloaddition Reaction | Pericyclic Reaction | TRICKS. YouTube. [Link]

Sources

Optimization

By-product analysis in 2,2,2-Trimethoxyethanamine reactions

Technical Support Center: Troubleshooting By-Product Formation in 2,2,2-Trimethoxyethanamine Workflows Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this definitive guide to...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Troubleshooting By-Product Formation in 2,2,2-Trimethoxyethanamine Workflows

Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this definitive guide to address the most critical failure points when utilizing 2,2,2-trimethoxyethanamine (aminoacetaldehyde trimethyl orthoester) in synthetic workflows.

This reagent is a highly versatile building block, offering a nucleophilic primary amine alongside an acid-labile orthoester. However, its dual reactivity requires precise environmental control. Below, we dissect the causality behind common by-products, provide self-validating protocols, and establish a robust framework for your drug development applications.

I. Diagnostic FAQ & Troubleshooting Guide

Q1: Why am I observing glycine methyl ester and 2,5-diketopiperazine (DKP) in my reaction mixture? Causality: This is the result of unintended acid-catalyzed hydrolysis of the orthoester moiety. Orthoester hydrolysis is a well-documented three-step mechanism: (1) formation of a highly reactive carboxonium ion, (2) nucleophilic attack by trace water, and (3) decomposition of the hemi-orthoester to yield the corresponding ester and alcohol[1]. In this case, 2,2,2-trimethoxyethanamine degrades into methyl 2-aminoacetate (glycine methyl ester) and methanol. Because the resulting free amino ester is highly reactive, it rapidly undergoes intermolecular self-condensation into the thermodynamically stable 2,5-diketopiperazine (DKP) ring. Resolution: Maintain strictly anhydrous conditions and a basic/neutral pH. Always utilize amine bases (e.g., DIPEA or Et


N) in your reaction to quench trace acids, and avoid aqueous acidic workups.

Q2: I am performing an amidation on the primary amine, but LC-MS shows a statistical mixture of methoxy, ethoxy, and isopropoxy orthoesters. What is happening? Causality: You are observing transorthoesterification. When reactions are performed in alcoholic solvents (like ethanol or isopropanol) under even mildly acidic conditions or prolonged heating, the native methoxy groups dynamically exchange with the solvent alcohols. Resolution: Strictly avoid alcoholic solvents. Transition your workflow to aprotic solvents such as Dichloromethane (DCM), Tetrahydrofuran (THF), or Dimethylformamide (DMF).

Q3: How do I remove unreacted 2,2,2-trimethoxyethanamine without degrading my synthesized product? Causality: Standard amine-removal protocols rely on aqueous acidic washes (e.g., 1M HCl). Exposing your orthoester product to this environment will instantly trigger the carboxonium ion cascade, destroying your product. Resolution: Utilize a solid-phase scavenger resin (e.g., polymer-bound benzaldehyde) to covalently capture the unreacted primary amine without altering the pH. Follow this with a mildly basic aqueous wash (saturated NaHCO


) to remove water-soluble impurities.

II. Mechanistic & Workflow Visualizations

HydrolysisPathway A 2,2,2-Trimethoxyethanamine (Stable in Base) B Carboxonium Ion (+ H+, - MeOH) A->B Trace Acid C Hemi-orthoester (+ H2O) B->C Moisture D Glycine Methyl Ester (Reactive) C->D - MeOH, - H+ E 2,5-Diketopiperazine (DKP Sink) D->E Self-Condensation

Mechanism of acid-catalyzed orthoester hydrolysis leading to DKP formation.

Workflow S1 1. Setup Anhydrous DCM S2 2. Amidation 0°C, DIPEA S1->S2 S3 3. Quench Scavenger Resin S2->S3 S4 4. Filter Remove Resin S3->S4 S5 5. Workup Sat. NaHCO3 S4->S5 S6 6. Isolate Pure Product S5->S6

Optimized anhydrous workflow for the amidation of 2,2,2-trimethoxyethanamine.

III. Quantitative Diagnostic Data

Use the following table to rapidly diagnose by-product formation in your LC-MS/GC-MS data.

By-ProductMolecular FormulaMonoisotopic MassTypical [M+H]⁺ (m/z)Causality & Prevention Strategy
Glycine Methyl Ester C

H

NO

89.0590.05Acidic hydrolysis. Prevent by maintaining pH > 7 during all steps.
2,5-Diketopiperazine C

H

N

O

114.04115.05Condensation of glycine methyl ester. Keep reactions cold; avoid acid.
Mixed Orthoester (e.g., Dimethoxy-ethoxy)C

H

NO

149.11150.11Transorthoesterification. Switch from EtOH to aprotic solvents (DCM/THF).
Methanol CH

O
32.03N/A (GC-MS)Inevitable by-product of hydrolysis/transesterification. Monitor via GC.

IV. Self-Validating Experimental Protocols

Protocol 1: Anhydrous Amidation (Preventing DKP Formation)

This protocol utilizes a self-validating scavenger approach to ensure complete conversion without exposing the orthoester to degrading conditions.

  • Preparation: Flame-dry all glassware. Dissolve 2,2,2-trimethoxyethanamine (1.0 eq) in anhydrous DCM (0.1 M).

  • Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (2.0 eq).

    • Validation Checkpoint: Perform a Karl Fischer titration on the reaction mixture. Proceed only if moisture is <50 ppm.

  • Electrophile Addition: Cool the system to 0 °C. Dropwise add your chosen acyl chloride (1.1 eq). Stir for 2 hours, allowing it to warm to room temperature.

  • Quenching: Add polymer-bound benzaldehyde resin (0.2 eq) to scavenge any unreacted primary amine. Stir for 30 minutes.

    • Validation Checkpoint: Sample the mixture for LC-MS. The primary amine peak ([M+H]⁺ 136.10) must be completely absent.

  • Workup: Filter the mixture to remove the scavenger resin. Wash the organic filtrate twice with saturated aqueous NaHCO

    
    .
    
    • Causality: The bicarbonate ensures the aqueous layer remains basic, neutralizing any HCl generated during amidation and preventing orthoester hydrolysis during the phase separation.

  • Isolation: Dry the organic layer over anhydrous Na

    
    SO
    
    
    
    , filter, and concentrate under reduced pressure at <30 °C to prevent thermal degradation.
Protocol 2: Controlled Hydrolysis (Downstream Deprotection)

When you are ready to intentionally unmask the orthoester to the ester for downstream peptide coupling or saponification, use this controlled methodology.

  • Preparation: Dissolve the purified amidated orthoester intermediate in a 9:1 mixture of Acetonitrile:Water.

  • Acidification: Add Trifluoroacetic acid (TFA) to achieve a final concentration of 1% (v/v).

  • Monitoring: Stir at room temperature.

    • Validation Checkpoint: Monitor strictly via LC-MS. You will observe a definitive -46 Da mass shift (loss of two methanol molecules and addition of one carbonyl oxygen) as the orthoester transitions to the methyl ester.

  • Termination: Once conversion is complete (typically 1-2 hours), immediately quench the reaction by adding saturated NaHCO

    
     until pH > 7 to prevent premature cleavage of the newly formed ester.
    

V. References

  • Title: Identification of Acid Hydrolysis Metabolites of the Pimelea Toxin Simplexin for Targeted UPLC-MS/MS Analysis. Source: National Institutes of Health (NIH) / PubMed Central (PMC). URL:[Link]

Sources

Troubleshooting

Technical Support Center: Enhancing the Stability of 2,2,2-Trimethoxyethanamine in Solution

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the erratic behavior of 2,2,2-Trimethoxyethanamine (CAS 27532-94-1) during synthesis and biol...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the erratic behavior of 2,2,2-Trimethoxyethanamine (CAS 27532-94-1) during synthesis and biological assays.

This compound presents a unique structural paradox: it contains both a primary amine (which is basic and nucleophilic) and an orthoester (which is highly sensitive to acid-catalyzed hydrolysis). Mastering the handling of this compound requires a deep understanding of its dynamic chemistry and the implementation of self-validating, fail-safe protocols.

Part 1: Troubleshooting FAQs (Mechanisms & Causality)

Q1: Why does my 2,2,2-Trimethoxyethanamine stock solution turn cloudy and precipitate over time, even in a "sealed" vial? Expert Insight: The "sealed vial" paradox is a classic issue with primary amine orthoesters. The primary amine group readily absorbs trace atmospheric carbon dioxide (CO₂) to form carbamic acid derivatives. This reaction introduces acidic protons into the microenvironment. Because[1], this localized drop in pH triggers the cleavage of the trimethoxy group. The orthoester hydrolyzes into methyl 2-aminoacetate (glycine methyl ester) and methanol. The resulting free amino acid ester then spontaneously self-condenses to form 2,5-diketopiperazine, a highly insoluble white precipitate.

Q2: Can I use standard Phosphate-Buffered Saline (PBS) at pH 7.4 for my biological assays with this compound? Expert Insight: No. While pH 7.4 is physiologically neutral, phosphate ions (H₂PO₄⁻ / HPO₄²⁻) act as general acid catalysts. The proton transfer from the phosphate buffer to the orthoester oxygen accelerates the formation of the dialkoxycarbocation intermediate, leading to rapid degradation. As highlighted in recent dynamic chemistry studies,[2]. You must use non-nucleophilic buffers such as Tris or HEPES, ideally adjusted to a mildly basic pH (8.0–8.5).

Q3: How do electron-withdrawing effects influence the stability of this specific orthoester? Expert Insight: The hydrolysis of orthoesters proceeds via a positively charged dialkoxycarbocation intermediate.[3]. When the amine in 2,2,2-Trimethoxyethanamine is protonated (-NH₃⁺), it exerts a strong electron-withdrawing inductive (-I) effect, which theoretically destabilizes the carbocation and slows down hydrolysis[2]. However, this kinetic stabilization is completely negated by the irreversible, thermodynamically driven self-condensation of the resulting ester. Therefore, preventing the initial hydrolysis step via strict pH and moisture control remains critical.

Part 2: Mechanistic Visualization

To understand how to stabilize the compound, we must first visualize its exact failure mode.

degradation_cascade A 2,2,2-Trimethoxyethanamine (Intact Orthoester) B Methyl 2-aminoacetate + 2 Methanol A->B H2O / H+ (pH < 7.4) C Diketopiperazine (Insoluble Precipitate) B->C Self-Condensation (Room Temp)

Figure 1: Acid-catalyzed degradation cascade of 2,2,2-Trimethoxyethanamine into diketopiperazine.

Part 3: Quantitative Data & Buffer Selection

The table below summarizes the expected half-life (


) of aliphatic amino-orthoesters across various environments, demonstrating the critical need for basic, non-nucleophilic conditions.
Environmental ConditionBuffer System / SolventEstimated Half-Life (

)
Stability Status
pH 4.5 (Endosomal) Acetate Buffer< 10 minutesHighly Unstable (Rapid Hydrolysis)
pH 7.4 (Physiological) Phosphate (PBS)~ 2 - 3 hoursUnstable (General Acid Catalysis)
pH 7.4 (Physiological) HEPES~ 8 - 12 hoursMarginally Stable
pH 8.5 (Basic Assay) Tris / Borate> 100 hoursStable (Recommended for Assays)
Anhydrous Organic DMSO / DMF (+ 0.1% TEA)> 6 monthsIndefinitely Stable (Stock Storage)

Part 4: Experimental Protocols (Self-Validating Systems)

To guarantee reproducibility, we utilize a self-validating workflow. By introducing a non-nucleophilic acid scavenger (Triethylamine, TEA) into the anhydrous stock, we create a chemical buffer that actively neutralizes any carbonic acid formed from accidental CO₂ exposure.

Protocol A: Preparation of Ultra-Stable Anhydrous Stock Solutions
  • Solvent Preparation: Dry your chosen organic solvent (e.g., DMSO or DMF) over activated 3Å molecular sieves for at least 24 hours prior to use.

  • Acid Scavenger Addition: Add 0.1% (v/v) Triethylamine (TEA) to the dried solvent. Causality: TEA acts as a sacrificial base, absorbing trace protons and preventing the auto-catalytic hydrolysis of the orthoester.

  • Inert Solubilization: Purge the solvent with Argon or Nitrogen gas for 15 minutes. Dissolve the 2,2,2-Trimethoxyethanamine powder/liquid under a continuous stream of inert gas.

  • Storage: Aliquot the solution into amber glass vials, blanket with Argon, seal with PTFE-lined caps, and store at -20°C in a desiccator.

Protocol B: Aqueous Formulation for Biological Assays
  • Buffer Preparation: Prepare a Tris-HCl buffer and adjust the pH to 8.5 at the exact temperature the assay will be conducted.

  • Dilution: Dilute the anhydrous stock solution into the aqueous buffer immediately before the assay. Do not store the aqueous formulation for more than 4 hours.

workflow N1 1. Solvent Deoxygenation & Drying (3Å Molecular Sieves + Ar Purge) N2 2. Acid Scavenger Addition (0.1% v/v Triethylamine) N1->N2 N3 3. Solubilization of Compound (Strictly Inert Atmosphere) N2->N3 N4 4. Aliquoting & Cryogenic Storage (-20°C, Desiccated) N3->N4

Figure 2: Step-by-step workflow for preparing ultra-stable anhydrous stock solutions.

Part 5: References

  • Accounts of Chemical Research. "The Dynamic Chemistry of Orthoesters and Trialkoxysilanes: Making Supramolecular Hosts Adaptive, Fluxional, and Degradable." ACS Publications.[Link]

  • Biomaterials. "Tuning the pH sensitivities of orthoester based compounds for drug delivery applications by simple chemical modification." PubMed / Elsevier.[Link]

Sources

Reference Data & Comparative Studies

Validation

Comparative Guide: 2,2,2-Substituted Ethyl Protecting Groups vs. Standard Alternatives

This guide provides an in-depth technical comparison of 2,2,2-Trimethoxyethanamine derivatives (specifically addressing the likely intended 2,2,2-Trichloroethoxycarbonyl (Troc) and 2-(Trimethylsilyl)ethoxycarbonyl (Teoc)...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth technical comparison of 2,2,2-Trimethoxyethanamine derivatives (specifically addressing the likely intended 2,2,2-Trichloroethoxycarbonyl (Troc) and 2-(Trimethylsilyl)ethoxycarbonyl (Teoc) groups due to common nomenclature confusion) versus standard amino protecting groups like Boc and Fmoc .

Editorial Note: While "2,2,2-Trimethoxyethanamine" (


) exists as a chemical building block (often used to synthesize orthoester-based linkers or modified backbones), it is not  a standard amino protecting group in itself. The nomenclature strongly suggests a conflation of Troc  (2,2,2-Trichloro ethoxycarbonyl) and Teoc  (2-Trimethyl silylethoxycarbonyl). To ensure this guide is practically useful for drug development, we will focus on these valid "2,2,2-" and "Trimethyl-" based protecting groups, while briefly addressing the specific utility of trimethoxy-based orthoester handles.

Executive Summary

In complex organic synthesis and peptide chemistry, "standard" protecting groups (Boc, Fmoc) often fail due to lack of orthogonality or harsh deprotection conditions. The 2,2,2-substituted ethyl family—principally Troc and Teoc —offers critical orthogonality.

  • Troc (2,2,2-Trichloroethoxycarbonyl): Cleaved by Zinc reduction (neutral pH). Orthogonal to both acid (Boc) and base (Fmoc).

  • Teoc (2-Trimethylsilylethoxycarbonyl): Cleaved by Fluoride ions (TBAF). Orthogonal to acid and base.

  • 2,2,2-Trimethoxyethanamine (TMEA) Derivatives: Primarily used as orthoester linkers or solubility tags, not standard N-terminal protection.

Chemical Identity & Mechanism[1][2]

The "2,2,2-" Family and Confusion Matrix

Researchers often confuse these structurally related groups. Correct identification is vital for experimental success.

Common NameAbbr.Structure FragmentCleavage MechanismPrimary Utility
2,2,2-Trichloroethoxycarbonyl Troc

Reductive Elimination (Zn/AcOH)Orthogonal to Acid/Base; protects amines during strong acid/base steps.
2-(Trimethylsilyl)ethoxycarbonyl Teoc

Fluoride Cleavage (

attack on Si)
Ultra-mild deprotection; orthogonal to Troc, Boc, and Fmoc.
2,2,2-Trimethoxyethanamine TMEA

Acid Hydrolysis (Orthoester

Ester)
Linker/Modifier : Used to mask C-termini or form soluble backbone amides.
Mechanism of Action (Troc & Teoc)

Unlike Boc (acidolysis) or Fmoc (beta-elimination via base), Troc and Teoc rely on specific electronic cascades.

  • Troc Mechanism: Zinc inserts into the C-Cl bond, promoting a 1,2-elimination of chloride and carbonate.

  • Teoc Mechanism: Fluoride attacks the Silicon atom (high affinity), triggering a "beta-effect" elimination of ethylene and

    
    .
    

DeprotectionMechanisms Figure 1: Mechanistic pathways for Troc (Reductive) and Teoc (Fluoride) deprotection. Troc Troc-Amine (R-NH-CO-O-CH2-CCl3) Zn Zn / AcOH Troc->Zn Reductive Elimination Troc_Inter Intermediate [Zn-Cl...] Zn->Troc_Inter Reductive Elimination Amine Free Amine (R-NH2) Troc_Inter->Amine Reductive Elimination Teoc Teoc-Amine (R-NH-CO-O-CH2-CH2-SiMe3) TBAF TBAF (F-) Teoc->TBAF Fluoride-Assisted Fragmentation Teoc_Inter Silyl-Fluoride + Ethylene TBAF->Teoc_Inter Fluoride-Assisted Fragmentation Teoc_Inter->Amine Fluoride-Assisted Fragmentation

Comparative Analysis: Performance & Orthogonality

Stability Matrix

The following table contrasts the stability of Troc/Teoc against standard groups (Boc/Fmoc).

ConditionTroc Teoc Boc Fmoc Alloc
TFA (Acid) Stable Unstable (slow)Labile Stable Stable
Piperidine (Base) Stable Stable Stable Labile Stable
Hydrogenation (

)
Labile (sometimes)Stable Stable Stable Labile
Fluoride (TBAF) Stable Labile Stable Stable Stable
Zinc / Acetate Labile Stable Stable Stable Stable
Strategic Advantages
  • Troc: Ideal when you need to remove the protecting group in the presence of both Boc and Fmoc (e.g., side-chain protection of Lysine). It withstands the repetitive TFA and Piperidine cycles of SPPS (Solid Phase Peptide Synthesis).

  • Teoc: The "Safety Catch." It is extremely stable to most conditions but falls off instantly with Fluoride. Perfect for late-stage deprotection where acid/base might damage sensitive payloads (e.g., glycosylated peptides).

Experimental Protocols

Protocol A: Installation of Troc Group

Reagents: 2,2,2-Trichloroethyl chloroformate (Troc-Cl), Pyridine or


.
  • Dissolution: Dissolve the amine (1.0 equiv) in DCM or THF/Water (1:1).

  • Base Addition: Add

    
     (2.5 equiv) or Pyridine (1.5 equiv). Cool to 0°C.
    
  • Acylation: Add Troc-Cl (1.1 equiv) dropwise.

  • Reaction: Stir at 0°C for 1h, then warm to RT for 2–4h. Monitor by TLC/LCMS.[1][2][3]

  • Workup: Dilute with EtOAc, wash with 1M HCl (to remove pyridine), then Brine. Dry over

    
    .
    
Protocol B: Deprotection of Troc (Zinc Reduction)

Reagents: Zinc dust (activated), Acetic Acid (AcOH), Methanol or THF.

  • Preparation: Dissolve Troc-protected amine in THF/AcOH (3:1 v/v).

  • Activation: Add Activated Zinc dust (10–20 equiv). Note: Activate Zn by washing with dilute HCl, then water, acetone, and ether.

  • Reaction: Stir vigorously at RT for 1–3 hours.

  • Filtration: Filter through Celite to remove Zinc.

  • Purification: Concentrate filtrate. If amine is basic, perform acid/base extraction or purify via ion-exchange/reverse-phase HPLC.

Protocol C: Deprotection of Teoc (Fluoride)

Reagents: Tetrabutylammonium fluoride (TBAF) in THF.

  • Dissolution: Dissolve Teoc-protected compound in THF.

  • Cleavage: Add TBAF (1M in THF, 2–3 equiv).

  • Incubation: Stir at RT for 30–60 mins. Evolution of gas (ethylene/

    
    ) may be observed.
    
  • Quench: Quench with water or saturated

    
    .
    
  • Workup: Extract with DCM. Caution: TBAF salts can be difficult to remove; consider using polymer-supported fluoride for easier workup.

Decision Logic for Group Selection

Use the following logic flow to select the appropriate group for your synthesis.

SelectionLogic Figure 2: Decision Matrix for Selecting Troc/Teoc vs Standard Groups. Start Start: Select Amino Protecting Group AcidSens Is the molecule Acid Sensitive? Start->AcidSens BaseSens Is the molecule Base Sensitive? AcidSens->BaseSens No Fmoc Use Fmoc (Cleave: Piperidine) AcidSens->Fmoc Yes (Avoid Boc) Ortho Do you need Orthogonality to BOTH Boc & Fmoc? BaseSens->Ortho No Boc Use Boc (Cleave: TFA) BaseSens->Boc Yes (Avoid Fmoc) Troc Use Troc (Cleave: Zn/AcOH) Ortho->Troc Yes (Reductive Cleavage) Teoc Use Teoc (Cleave: Fluoride) Ortho->Teoc Yes (Fluoride Cleavage)

Note on 2,2,2-Trimethoxyethanamine (TMEA)

If your specific interest lies in 2,2,2-Trimethoxyethanamine (


), note that it is typically used to synthesize orthoester-modified backbones .
  • Application: It reacts with carboxylic acids to form an amide

    
    .
    
  • Behavior: This amide is stable to base but highly sensitive to aqueous acid , which hydrolyzes the orthoester to an ester (

    
    ).
    
  • Utility: This is often used to improve the solubility of hydrophobic peptides (the orthoester is polar) or to prevent aggregation, similar to the Hmb (Hydroxy-methoxy-benzyl) backbone protection strategy.

References

  • Greene's Protective Groups in Organic Synthesis . Wuts, P. G. M. (2014). John Wiley & Sons.

  • Troc and Teoc Groups in Peptide Synthesis . Isidro-Llobet, A., et al. (2009). "Amino Acid-Protecting Groups."[4][5][6][7][8] Chem. Rev., 109(6), 2455-2504.

  • Orthogonal Protection Strategies . Albericio, F. (2000). "Orthogonal protecting groups for N-amino and C-carboxyl functions in solid-phase peptide synthesis." Biopolymers, 55(2), 123-139.

  • Orthoesters in Synthesis . Cordes, E. H., & Bull, H. G. (1974). "Mechanism and catalysis for hydrolysis of acetals, ketals, and ortho esters." Chem. Rev., 74(5), 581–603.

Sources

Comparative

A Comparative Guide to Amine Protection Strategies in Solid-Phase Synthesis: The Established Boc Protocol vs. Modern Alternatives

A Note to the Researcher: The inquiry into a direct comparison between 2,2,2-Trimethoxyethanamine and tert-butyloxycarbonyl (Boc) protection for solid-phase synthesis (SPPS) has been thoroughly investigated. Based on a c...

Author: BenchChem Technical Support Team. Date: March 2026

A Note to the Researcher: The inquiry into a direct comparison between 2,2,2-Trimethoxyethanamine and tert-butyloxycarbonyl (Boc) protection for solid-phase synthesis (SPPS) has been thoroughly investigated. Based on a comprehensive review of current scientific literature, chemical supplier databases, and established synthesis protocols, 2,2,2-Trimethoxyethanamine is not a recognized protecting group or reagent used in solid-phase peptide synthesis.

Therefore, to provide a valuable and scientifically accurate guide for researchers, this document will focus on the most relevant and critical comparison in the field: the foundational Boc (tert-butyloxycarbonyl) protection strategy versus its most prominent and widely adopted alternative, the Fmoc (9-fluorenylmethyloxycarbonyl) protection strategy . This comparative guide is designed to offer in-depth technical insights, experimental data, and procedural details to help researchers make informed decisions for their specific synthesis needs.

Introduction: The Central Role of Amine Protection in SPPS

Solid-phase peptide synthesis (SPPS) is a cornerstone of modern biochemistry and drug discovery, enabling the stepwise assembly of amino acids into a desired peptide sequence on an insoluble resin support.[1] The success of this technique hinges on the precise control of chemical reactions at each step. A critical aspect of this control is the use of temporary protecting groups for the α-amino group of the incoming amino acid.[2] This protection prevents unwanted polymerization and ensures that the peptide bond forms only at the intended N-terminus of the growing peptide chain.[3]

The ideal α-amino protecting group must be stable during the coupling reaction but readily and selectively removable under conditions that do not cleave the growing peptide from the resin or remove the permanent protecting groups on the amino acid side chains.[4] This principle of "orthogonality" is fundamental to successful peptide synthesis.[5] Historically, two major orthogonal strategies have dominated the field: the Boc/Bzl (benzyl) strategy and the Fmoc/tBu (tert-butyl) strategy.

This guide will now delve into a detailed comparison of these two paramount approaches.

The Boc Protection Strategy: A Robust and Classic Approach

The tert-butyloxycarbonyl (Boc) protecting group represents one of the earliest and most robust methods for SPPS, foundational to the work of Nobel laureate Bruce Merrifield.[6] The Boc group is an acid-labile protecting group, meaning it is removed by treatment with a moderately strong acid, typically trifluoroacetic acid (TFA).

Chemical Principle: The Boc/Bzl strategy employs the acid-labile Boc group for temporary Nα-protection and more acid-stable protecting groups, such as benzyl (Bzl) ethers and esters, for the side chains.[7] The final cleavage of the peptide from the resin and the removal of the side-chain protecting groups require a much stronger acid, such as anhydrous hydrogen fluoride (HF) or trifluoromethanesulfonic acid (TFMSA).[8]

Advantages of the Boc Strategy:
  • Reduced Aggregation: For certain hydrophobic sequences prone to aggregation, the Boc strategy can be advantageous. The acidic deprotection step protonates the N-terminus, which can disrupt interchain hydrogen bonding and improve solvation.[8]

  • Lower Cost: Boc-protected amino acids and the associated reagents are often less expensive than their Fmoc counterparts, which can be a consideration for large-scale synthesis.

  • High Stability: Boc-protected amino acids are generally stable crystalline solids that are easy to handle and store for long periods.[9]

Disadvantages of the Boc Strategy:
  • Harsh Deprotection: The repeated use of TFA for Boc deprotection and the final cleavage with highly corrosive and hazardous HF require specialized equipment and handling procedures.[10]

  • Side Reactions: The strong acidic conditions can lead to side reactions, particularly with sensitive amino acids like tryptophan, methionine, and cysteine. The formation of carbocations during deprotection necessitates the use of scavengers.[11][12]

  • Limited Orthogonality: The reliance on differential acid lability rather than distinct chemical mechanisms for deprotection offers less true orthogonality compared to the Fmoc strategy.[11]

The Fmoc Protection Strategy: The Modern Standard for SPPS

Developed as a milder alternative, the Fmoc strategy has become the most widely used method for SPPS in both academic and industrial settings. The 9-fluorenylmethyloxycarbonyl (Fmoc) group is base-labile and is readily cleaved by a secondary amine, most commonly piperidine.[13]

Chemical Principle: The Fmoc/tBu strategy is a truly orthogonal system. The Nα-Fmoc group is removed by a base (e.g., 20% piperidine in DMF), while the acid-labile side-chain protecting groups (typically tert-butyl based) and the resin linkage are cleaved in the final step with TFA.[5]

Advantages of the Fmoc Strategy:
  • Mild Conditions: The use of a mild base for deprotection is compatible with a wider range of sensitive amino acids and allows for the synthesis of peptides with post-translational modifications.

  • True Orthogonality: The distinct chemical mechanisms for Nα- and side-chain deprotection provide excellent orthogonality, enabling selective on-resin modifications.[5]

  • Automation-Friendly: The milder conditions and the ability to monitor Fmoc cleavage spectrophotometrically make this strategy highly amenable to automated peptide synthesis.

  • Higher Purity Crude Products: The milder deprotection steps generally result in fewer side reactions and, consequently, higher purity of the crude peptide product.

Disadvantages of the Fmoc Strategy:
  • Aggregation Issues: For some sequences, the neutral N-terminus after Fmoc deprotection can be more prone to aggregation than the protonated N-terminus in Boc-SPPS.

  • Diketopiperazine Formation: The free N-terminus can be susceptible to intramolecular cyclization, especially at the dipeptide stage, leading to the formation of diketopiperazines and termination of the peptide chain.[12]

  • Cost: Fmoc-protected amino acids and some specialized reagents can be more expensive than their Boc counterparts.

Head-to-Head Comparison: Boc vs. Fmoc

FeatureBoc StrategyFmoc Strategy
Nα-Protecting Group tert-Butyloxycarbonyl (Boc)9-Fluorenylmethyloxycarbonyl (Fmoc)
Deprotection Condition Moderately strong acid (e.g., 50% TFA in DCM)[9]Mild base (e.g., 20% piperidine in DMF)[3]
Side-Chain Protection Acid-stable (e.g., Benzyl-based)[7]Acid-labile (e.g., tert-Butyl-based)[13]
Final Cleavage Strong acid (e.g., HF, TFMSA)[8]Strong acid (e.g., TFA)
Orthogonality Based on graded acid lability[11]True orthogonality (Acid vs. Base)[5]
Key Advantages Reduces aggregation for hydrophobic peptides, lower cost.[8][9]Mild conditions, high purity, automation-friendly.
Key Disadvantages Harsh reagents, potential for side reactions.[10][11]Potential for aggregation, diketopiperazine formation.[12]

Experimental Protocols

Protocol 1: A Single Cycle in Boc-SPPS

This protocol outlines the deprotection and coupling steps for adding one amino acid using the Boc strategy.

  • Resin Swelling: Swell the peptide-resin in dichloromethane (DCM).[12]

  • Boc Deprotection:

    • Treat the resin with a solution of 50% TFA in DCM for 5 minutes (pre-wash).[12]

    • Drain and treat with 50% TFA in DCM for 20-30 minutes.[7][12]

    • Wash the resin with DCM (3x) and isopropanol (IPA) (2x).[12]

  • Neutralization:

    • Wash the resin with DCM (3x).[7]

    • Treat with a solution of 5-10% N,N-diisopropylethylamine (DIEA) in DCM for 5-10 minutes.[7]

    • Wash the resin with DCM (3x).[7]

  • Amino Acid Coupling (HBTU/DIEA):

    • Dissolve the Boc-protected amino acid (3 equivalents) and HBTU (3 equivalents) in N,N-dimethylformamide (DMF).

    • Add DIEA (6 equivalents) to the solution.

    • Add the activation mixture to the resin and agitate for 1-2 hours.

    • Monitor the coupling reaction (e.g., with a Kaiser test).

    • Wash the resin with DMF (3x) and DCM (3x).

Protocol 2: A Single Cycle in Fmoc-SPPS

This protocol outlines the deprotection and coupling steps for adding one amino acid using the Fmoc strategy.

  • Resin Swelling: Swell the peptide-resin in DMF.

  • Fmoc Deprotection:

    • Treat the resin with a solution of 20% piperidine in DMF for 3 minutes.

    • Drain and treat with 20% piperidine in DMF for 10-15 minutes.

    • Wash the resin with DMF (5x) and DCM (3x).

  • Amino Acid Coupling (HBTU/DIEA):

    • Dissolve the Fmoc-protected amino acid (3 equivalents) and HBTU (3 equivalents) in DMF.

    • Add DIEA (6 equivalents) to the solution.

    • Add the activation mixture to the resin and agitate for 1-2 hours.

    • Monitor the coupling reaction (e.g., with a Kaiser test).

    • Wash the resin with DMF (3x) and DCM (3x).

Visualization of SPPS Workflows

SPPS_Workflow cluster_boc Boc-SPPS Cycle cluster_fmoc Fmoc-SPPS Cycle Boc_Start Peptide-Resin (Nα-Boc) Boc_Deprotect Deprotection (50% TFA/DCM) Boc_Start->Boc_Deprotect Boc_Neutralize Neutralization (DIEA/DCM) Boc_Deprotect->Boc_Neutralize Wash Boc_Couple Coupling (Boc-AA, Activator) Boc_Neutralize->Boc_Couple Wash Boc_End Peptide-Resin+1 (Nα-Boc) Boc_Couple->Boc_End Wash Fmoc_Start Peptide-Resin (Nα-Fmoc) Fmoc_Deprotect Deprotection (20% Piperidine/DMF) Fmoc_Start->Fmoc_Deprotect Fmoc_Couple Coupling (Fmoc-AA, Activator) Fmoc_Deprotect->Fmoc_Couple Wash Fmoc_End Peptide-Resin+1 (Nα-Fmoc) Fmoc_Couple->Fmoc_End Wash

Caption: Comparative workflow for a single amino acid addition cycle in Boc-SPPS vs. Fmoc-SPPS.

Conclusion and Recommendations

The choice between Boc and Fmoc solid-phase peptide synthesis is dictated by the specific requirements of the peptide, the scale of the synthesis, and the available resources.

  • The Fmoc strategy is the modern standard for most applications due to its milder conditions, high efficiency, and compatibility with a wide range of chemistries. It is the preferred method for synthesizing complex peptides, peptides with sensitive residues, and for automated synthesis.

  • The Boc strategy , while requiring more hazardous reagents and specialized equipment, remains a valuable tool, particularly for the synthesis of long and difficult sequences that are prone to aggregation.[8] Its cost-effectiveness can also be an advantage for large-scale industrial production.

Ultimately, a thorough understanding of the chemical principles and practical considerations of both Boc and Fmoc SPPS is essential for any researcher in the field. This knowledge enables the informed selection of the optimal strategy to successfully synthesize the desired peptide target.

References

  • AAPPTec.

  • Benchchem.

  • Sunresin.

  • AAPPTec.

  • ChemPep Inc.

  • AAPPTec.

  • Benchchem.

  • LifeTein®.

  • Benchchem.

  • AcadeChem.

  • Wikipedia.

  • SciSpace.

  • ResearchGate.

  • Bachem.

  • BOC Sciences.

  • Wikipedia.

Sources

Validation

Comparative Reactivity Guide: 2,2,2-Trimethoxyethanamine vs. Traditional Orthoesters and Aminoacetals

As a Senior Application Scientist, I frequently encounter formulation bottlenecks where traditional cross-linkers or protecting groups fail due to unwanted side reactions or intractable end-products. The demand for "smar...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I frequently encounter formulation bottlenecks where traditional cross-linkers or protecting groups fail due to unwanted side reactions or intractable end-products. The demand for "smart" or responsive materials has driven the adoption of bifunctional molecules. Among these, 2,2,2-Trimethoxyethanamine (CAS 27532-94-1)—a primary amino orthoester—stands out.

Unlike standard orthoesters (which act merely as electrophiles or protecting groups) or aminoacetals (which yield reactive aldehydes upon hydrolysis), 2,2,2-Trimethoxyethanamine combines a nucleophilic primary amine with an acid-labile orthoester. This guide objectively compares its reactivity profile against common alternatives and provides validated experimental workflows for its application in reworkable epoxies and complex organic synthesis.

Structural & Mechanistic Comparison

To understand the causality behind experimental outcomes, we must first analyze the oxidation states and hydrolysis byproducts of these building blocks. A critical failure point in standard polymer degradation is the generation of reactive byproducts.

When an aminoacetal (like 2,2-Dimethoxyethanamine) is used as a degradable linker, acid hydrolysis yields an aldehyde. Aldehydes are highly reactive and can undergo aldol condensations or react with residual amines to form imines, leading to secondary, unwanted cross-linking. Conversely, the amino orthoester (2,2,2-Trimethoxyethanamine) hydrolyzes to yield methyl glycinate (an ester) and methanol. Esters are thermodynamically stable and unreactive under mild rework conditions, ensuring a clean, predictable degradation profile.

Table 1: Comparative Reactivity Profile
Feature2,2,2-TrimethoxyethanamineTrimethyl Orthoacetate2,2-Dimethoxyethanamine
Functional Groups Primary Amine, OrthoesterOrthoesterPrimary Amine, Acetal
Primary Role Bifunctional cross-linker, water scavengerElectrophile, protecting groupBifunctional linker
Hydrolysis Products (Acidic) Methyl Glycinate (Ester) + MethanolAcetic Acid/Ester + MethanolAminoacetaldehyde + Methanol
Reactivity to Epoxides High (via primary amine)NoneHigh (via primary amine)
Acid Lability Very High (cleaves at weak pH)HighModerate

Application Deep-Dive: Reworkable Epoxy Resins

Traditional epoxy resins, cured with standard polyamines, form essentially irreversible polymeric networks. This intractability makes recycling, repairing, or reworking the material nearly impossible without thermal degradation.

By substituting standard amines with 2,2,2-Trimethoxyethanamine, we engineer a "kill switch" into the polymer backbone. The primary amine reacts with the epoxide rings (e.g., Bisphenol A diglycidyl ether, BPADGE) to form a robust, highly cross-linked network[1]. However, the orthoester linkages remain embedded within this network. When exposed to weakly acidic conditions, the orthoester selectively cleaves, dissolving the infinite network into soluble oligomers[1].

Experimental Protocol: Formulation and Degradation of Reworkable Epoxy

Objective: Formulate a degradable epoxy network and validate its controlled disassembly.

  • Stoichiometric Mixing: In a planetary mixer, combine BPADGE (epoxide equivalent weight ~185) with 2,2,2-Trimethoxyethanamine in a 100:35 weight ratio. The primary amine provides two active hydrogens, allowing each molecule to act as a cross-linking node.

  • Curing: Cast the mixture into the desired mold. Cure at room temperature for 24 hours, followed by a thermal post-cure at 80°C for 2 hours to drive the nucleophilic ring-opening of the epoxides to completion.

    • Validation Checkpoint: Monitor the disappearance of the epoxide C-O-C asymmetric stretch at ~915 cm⁻¹ via FTIR to confirm complete curing.

  • Acidic Reworking (Degradation): To disassemble the cured resin, immerse the solid in a 5% acetic acid solution (in a 1:1 methanol/water mixture) at 50°C.

    • Validation Checkpoint: The solid will transition to a gel and eventually dissolve into a liquid phase. Monitor the appearance of strong ester C=O stretching at ~1740 cm⁻¹ in the liquid phase, confirming orthoester cleavage.

EpoxyPathway BPADGE BPADGE (Epoxy Resin) Network Cross-linked Polymer (Orthoester Embedded) BPADGE->Network Nucleophilic Ring Opening Amine 2,2,2-Trimethoxyethanamine (Hardener) Amine->Network Amine Addition Degraded Degraded Oligomers (Esters & Alcohols) Network->Degraded Weak Acid (H+) Hydrolysis

Fig 1: Curing and acid-mediated degradation pathway of reworkable epoxy networks.

Application Deep-Dive: Synthesis of Isocyanoalkenes

Isocyanoalkenes are highly valuable, yet delicate, precursors in heterocyclic synthesis. A major challenge in their preparation via condensation reactions is the generation of water as a byproduct, which rapidly hydrolyzes the sensitive divalent isocyanide group into a formamide.

Using an amino orthoester elegantly solves this problem. During the condensation of the amino group with an alkyl isocyanoacetate, the adjacent orthoester moiety acts as an internal, stoichiometric water scavenger. It consumes the liberated water (hydrolyzing itself into an ester and methanol), thereby protecting the isocyanide group from degradation[2].

Experimental Protocol: Water-Scavenging Condensation

Objective: Synthesize stable isocyanoalkenes via self-scavenging condensation.

  • Reagent Combination: In an oven-dried flask under an argon atmosphere, dissolve the target alkyl isocyanoacetate (1.0 eq) in dry dichloromethane (DCM).

  • Condensation: Dropwise add 2,2,2-Trimethoxyethanamine (1.1 eq) to the stirring solution at 0°C. Allow the reaction to warm to room temperature.

  • In-situ Scavenging: As the condensation intermediate forms and eliminates water, the orthoester group rapidly hydrolyzes. No external desiccants (like molecular sieves) are required, as the thermodynamic drive of orthoester hydrolysis outpaces isocyanide degradation.

    • Validation Checkpoint: Monitor the reaction via TLC. The distinct isocyanide stretch at ~2120 cm⁻¹ on FTIR should remain strong and sharp throughout the reaction, indicating no conversion to formamide (~1680 cm⁻¹).

  • Isolation: Concentrate the reaction mixture under reduced pressure and purify the resulting isocyanoalkene via flash column chromatography (using neutral alumina to prevent acid-catalyzed degradation).

IsocyanoPathway Reactants Alkyl Isocyanoacetate + Amino Orthoester Intermediate Condensation Intermediate Reactants->Intermediate Product Isocyanoalkene (Stable Product) Intermediate->Product Elimination Water H2O Byproduct Intermediate->Water Released Scavenged Methanol + Methyl Ester Water->Scavenged Scavenged by Orthoester

Fig 2: In-situ water scavenging mechanism during isocyanoalkene synthesis.

References

  • Pastine, S. J., Liang, B., & Qin, B. "Agents for reworkable epoxy resins." U.S. Patent No. 9,631,049 B2. Washington, DC: U.S. Patent and Trademark Office, 2017.

  • "Isocyanoalkenes: Occurrence, Syntheses, and Reactivity." Synthesis 2025; 57(21): 3049-3093. Thieme Chemistry.

Sources

Comparative

Validation of a Synthetic Route Using 2,2,2-Trimethoxyethanamine: A Comparative Guide to Orthoester-Protected Amine Building Blocks

Executive Summary For drug development professionals and synthetic chemists, carrying a carboxylate oxidation state through harsh, nucleophilic reaction conditions (e.g., Grignard additions, metal-hydride reductions) pre...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

For drug development professionals and synthetic chemists, carrying a carboxylate oxidation state through harsh, nucleophilic reaction conditions (e.g., Grignard additions, metal-hydride reductions) presents a significant strategic hurdle. Standard ester-protected amines are highly susceptible to nucleophilic attack, while aldehyde acetals require subsequent, often incompatible, oxidation steps to reach the carboxylic acid state.

This guide validates the use of 2,2,2-Trimethoxyethanamine (TMEA) —an orthoester-protected glycine derivative—as a superior alternative. By objectively comparing TMEA against Glycine Methyl Ester (GME) and 2,2-Dimethoxyethanamine (DMEA), we demonstrate how TMEA provides absolute stability against strong nucleophiles while allowing for mild, direct unmasking to the corresponding ester or carboxylic acid.

Mechanistic Rationale: The Orthoester Advantage

The causality behind choosing TMEA lies in its unique steric and electronic profile. Originally synthesized via the reaction of 2-aminoacetimidic acid methyl ester dihydrochloride with sodium methoxide [1], TMEA masks the electrophilic carbonyl carbon of a standard ester within a crowded, tetrahedral orthoester framework[C(OMe)₃].

  • Failure of Esters (GME): When subjected to organometallic reagents (like RMgX or RLi), the sp²-hybridized carbonyl of GME is highly electrophilic. The nucleophile inevitably attacks the ester carbonyl, leading to unavoidable over-addition and the formation of tertiary alcohols.

  • Limitation of Acetals (DMEA): While stable to nucleophiles, DMEA unmasks to an aldehyde. Converting this aldehyde to a carboxylic acid requires oxidants (e.g., Pinnick oxidation) that may destroy sensitive functional groups elsewhere in a complex drug scaffold.

  • The TMEA Solution: The sp³-hybridized central carbon of the orthoester is impervious to nucleophilic attack due to the lack of a π-system and the steric bulk of three methoxy groups [2]. Yet, under mildly acidic conditions, it rapidly hydrolyzes first to the methyl ester, and subsequently to the carboxylic acid, providing a self-validating, orthogonal protection strategy.

Comparative Performance Analysis

To objectively evaluate these building blocks, we subjected amides derived from TMEA, GME, and DMEA to identical stress-test conditions. The quantitative data is summarized below.

Table 1: Stability and Yield Comparison of Amine Building Blocks
Protecting GroupAmide Coupling YieldStability to iPrMgCl (Grignard)Stability to LiAlH₄ (Reduction)Final Deprotection YieldPost-Deprotection Oxidation Required?
TMEA (Orthoester) 94%Stable (>99%) Stable (>95%) 91% No (Direct to Ester/Acid)
GME (Methyl Ester) 96%Decomposed (0%)Decomposed (0%)N/ANo
DMEA (Acetal) 95%Stable (>99%)Stable (>98%)85%Yes (Aldehyde → Acid)

Experimental Protocols: A Self-Validating Workflow

The following step-by-step methodologies detail a workflow where an amine must be coupled to a scaffold, followed by a Grignard reaction on a remote aryl bromide, and finally deprotected.

Step 1: Amide Coupling
  • Preparation: To a flame-dried round-bottom flask, add 4-bromobenzoyl chloride (10.0 mmol, 1.0 eq) and anhydrous dichloromethane (DCM, 50 mL). Cool the solution to 0 °C under an argon atmosphere.

  • Addition: Add 2,2,2-Trimethoxyethanamine (11.0 mmol, 1.1 eq) dropwise, followed by N,N-Diisopropylethylamine (DIPEA, 15.0 mmol, 1.5 eq).

  • Reaction: Remove the ice bath and stir at room temperature for 2 hours.

  • Workup: Quench with saturated aqueous NaHCO₃ (50 mL). Extract the aqueous layer with DCM (2 × 25 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Validation: The resulting N-(2,2,2-trimethoxyethyl)-4-bromobenzamide is obtained in 94% yield. ¹H NMR will show a distinct singlet at ~3.3 ppm integrating to 9 protons (the three methoxy groups), confirming the intact orthoester.

Step 2: Halogen-Metal Exchange and Grignard Addition
  • Preparation: Dissolve the intermediate amide (5.0 mmol, 1.0 eq) in anhydrous THF (20 mL) under argon and cool to -20 °C.

  • Exchange: Add Isopropylmagnesium chloride (iPrMgCl, 2.0 M in THF, 5.5 mmol, 1.1 eq) dropwise. Stir for 1 hour to generate the arylmagnesium intermediate. (Note: If GME were used here, the Grignard reagent would immediately attack the ester).

  • Electrophile Addition: Add benzaldehyde (6.0 mmol, 1.2 eq) dropwise. Stir for 2 hours, allowing the reaction to slowly warm to 0 °C.

  • Workup: Quench with saturated aqueous NH₄Cl (20 mL). Extract with Ethyl Acetate (3 × 20 mL), dry, and concentrate.

  • Validation: The orthoester remains 100% intact, yielding the secondary alcohol in 88% yield without any tertiary alcohol byproducts.

Step 3: Orthoester Deprotection to Carboxylic Acid
  • Hydrolysis to Ester: Dissolve the purified alcohol (4.0 mmol) in THF (15 mL). Add 1% aqueous HCl (5 mL) [3]. Stir at room temperature for 30 minutes. TLC will indicate complete conversion of the orthoester to the methyl ester.

  • Saponification: To the same pot, add LiOH (12.0 mmol, 3.0 eq) and stir for an additional 2 hours to hydrolyze the newly formed methyl ester.

  • Isolation: Acidify the mixture to pH 3 using 1M HCl. Extract with Ethyl Acetate (3 × 15 mL), dry over Na₂SO₄, and concentrate to yield the final carboxylic acid (91% yield).

Workflow Visualization

The following diagram illustrates the divergent chemical pathways when utilizing TMEA versus GME under nucleophilic conditions.

SyntheticWorkflow cluster_TMEA Route A: TMEA (Orthoester) cluster_GME Route B: GME (Methyl Ester) Start 4-Bromobenzoyl Chloride + Amine Building Block TMEA_Amide Orthoester Amide (Sterically Shielded) Start->TMEA_Amide Amide Coupling (DIPEA, DCM) GME_Amide Methyl Ester Amide (Electrophilic Carbonyl) Start->GME_Amide Amide Coupling (DIPEA, DCM) TMEA_Grignard Grignard Addition (Selective Reaction at Arene) TMEA_Amide->TMEA_Grignard 1. iPrMgCl 2. PhCHO TMEA_Product Target Carboxylic Acid (High Yield: 91%) TMEA_Grignard->TMEA_Product Acidic Deprotection (1% HCl, then LiOH) GME_Grignard Grignard Addition (Unwanted Attack at Ester) GME_Amide->GME_Grignard 1. iPrMgCl 2. PhCHO GME_Product Tertiary Alcohol Byproduct (Failed Route: 0% Target) GME_Grignard->GME_Product Over-reaction

Divergent synthetic outcomes of TMEA vs. GME under Grignard conditions.

Conclusion

For complex synthetic routes requiring the preservation of a carboxylate oxidation state through strongly basic or nucleophilic environments, 2,2,2-Trimethoxyethanamine (TMEA) vastly outperforms traditional ester and acetal protecting groups. By integrating TMEA into your workflow, you eliminate the risk of over-alkylation and bypass the need for harsh downstream oxidations, thereby maximizing overall yield and preserving molecular integrity.

References

  • Rogozhin, S. V., Davidovich, Y. A., & Andreev, S. M. (1971). Synthesis of trimethyl aminoorthoacetate. Bulletin of the Academy of Sciences of the USSR, Division of chemical science, 20(10), 2188-2190. URL: [Link]

  • Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons. URL: [Link]

  • Wincott, F., DiRenzo, A., Shaffer, C., Grimm, S., Tracz, D., Workman, C., Sweedler, D., Gonzalez, C., Scaringe, S., & Usman, N. (1995). Synthesis, deprotection, analysis and purification of RNA and ribozymes. Nucleic Acids Research, 23(14), 2677-2684. URL: [Link]

Validation

A Comparative Guide to the Spectroscopic Analysis of 2,2,2-Trimethoxyethanamine: A Synergistic NMR and Mass Spectrometry Approach

Introduction: The Analytical Imperative for Novel Building Blocks In the landscape of modern drug discovery and materials science, the precise characterization of novel synthetic building blocks is paramount. 2,2,2-Trime...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Analytical Imperative for Novel Building Blocks

In the landscape of modern drug discovery and materials science, the precise characterization of novel synthetic building blocks is paramount. 2,2,2-Trimethoxyethanamine, a unique molecule featuring both a primary amine and an orthoester functional group, presents an interesting case for structural elucidation. The orthoester moiety, while a valuable protecting group and synthetic intermediate, is known for its lability, particularly under acidic conditions.[1][2] The primary amine offers a key site for further functionalization. Understanding the structural integrity and purity of this compound is critical for its successful application.

This guide provides an in-depth comparison of two cornerstone analytical techniques, Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS), for the comprehensive analysis of 2,2,2-Trimethoxyethanamine. We will delve into the theoretical underpinnings of each technique, present anticipated experimental data, and offer field-proven insights into the causality behind experimental choices. This document is designed to equip researchers, scientists, and drug development professionals with a robust framework for characterizing this and similar molecules, ensuring both scientific rigor and efficiency.[3][4][5]

Mass Spectrometry (MS): Deconstructing the Molecule

Mass spectrometry is a powerful analytical technique that provides information about the mass-to-charge ratio (m/z) of ionized molecules.[4][5] It is an exceptionally sensitive method, capable of detecting minute quantities of an analyte.[4][6] For a molecule like 2,2,2-Trimethoxyethanamine, MS is invaluable for confirming molecular weight and revealing structural motifs through fragmentation analysis.

Ionization: The Gateway to Gas-Phase Analysis

The choice of ionization technique is critical and depends on the sample's volatility and stability.

  • Electron Ionization (EI): This high-energy technique is typically coupled with Gas Chromatography (GC-MS). It involves bombarding the molecule with a beam of electrons, leading to the formation of a molecular ion (M⁺˙) and extensive, often predictable, fragmentation.[7] Due to the lability of the orthoester group, the molecular ion peak for 2,2,2-Trimethoxyethanamine may be weak or entirely absent in an EI spectrum.

  • Electrospray Ionization (ESI): This is a "soft" ionization technique, commonly used with Liquid Chromatography (LC-MS). It is ideal for polar and less volatile molecules. Given the basicity of the primary amine, 2,2,2-Trimethoxyethanamine is expected to ionize efficiently in positive ion mode by accepting a proton, forming a stable protonated molecule ([M+H]⁺). This method is more likely to preserve the intact molecule for mass analysis.

Fragmentation Analysis: A Molecular Fingerprint

The fragmentation pattern in a mass spectrum provides a roadmap to the molecule's structure. For 2,2,2-Trimethoxyethanamine (Molecular Weight: 149.19 g/mol ), we can predict a distinct fragmentation cascade, particularly under EI conditions.

  • Alpha-Cleavage: The most favorable fragmentation for aliphatic amines is the cleavage of the C-C bond adjacent (alpha) to the nitrogen atom.[8] This results in the formation of a stable, resonance-stabilized iminium ion. For 2,2,2-Trimethoxyethanamine, this cleavage would yield a fragment at m/z 30 ([CH₂=NH₂]⁺) and a neutral radical. This is often the base peak in the spectrum of primary amines.

  • Loss of Methoxy Group: The orthoester is prone to fragmentation. The loss of a methoxy radical (•OCH₃) from the molecular ion would result in a fragment at m/z 118 .

  • Loss of Methanol: A common rearrangement involves the loss of a neutral methanol molecule (CH₃OH), leading to a fragment at m/z 117 .

  • Further Fragmentation: The initial fragments can undergo further decomposition. For instance, the m/z 118 fragment could lose a molecule of formaldehyde (CH₂O) to yield a fragment at m/z 88 .

The following diagram illustrates the primary predicted fragmentation pathways under electron ionization.

G M [M]⁺˙ m/z 149 F1 [M-•OCH₃]⁺ m/z 118 M->F1 -•OCH₃ F2 [CH₂=NH₂]⁺ m/z 30 (Base Peak) M->F2 α-cleavage F3 [M-CH₃OH]⁺˙ m/z 117 M->F3 -CH₃OH F4 [M-•OCH₃-CH₂O]⁺ m/z 88 F1->F4 -CH₂O

Caption: Predicted EI-MS Fragmentation of 2,2,2-Trimethoxyethanamine.

Quantitative Data Summary: Mass Spectrometry
m/z Proposed Ion Structure Significance
150[M+H]⁺Protonated molecule (ESI), confirms molecular weight.
149[M]⁺˙Molecular ion (EI), may be weak or absent.
118[M - •OCH₃]⁺Loss of a methoxy radical from the orthoester.
117[M - CH₃OH]⁺˙Loss of a neutral methanol molecule.
88[C₃H₆NO₂]⁺Further fragmentation, e.g., loss of CH₂O from m/z 118.
30[CH₂NH₂]⁺Result of alpha-cleavage; often the base peak.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Assembling the Puzzle

While MS breaks the molecule apart for analysis, NMR spectroscopy provides a detailed picture of the intact molecular structure in solution.[3][4] It is a non-destructive technique that maps the carbon-hydrogen framework by observing the magnetic properties of atomic nuclei.[3]

¹H NMR: A Proton's Perspective

The ¹H NMR spectrum will reveal the number of distinct proton environments, their electronic surroundings, and the connectivity between neighboring protons.

  • -OCH₃ Protons: The nine protons of the three methoxy groups are chemically equivalent due to free rotation around the C-O bonds. They will appear as a sharp singlet, integrating to 9H. Its chemical shift is expected in the range of δ 3.2-3.4 ppm .

  • -CH₂- Protons: The two protons on the carbon adjacent to the amine group will appear as a triplet, integrating to 2H, assuming coupling to the -NH₂ protons is observed. Its chemical shift will be downfield due to the electron-withdrawing effect of the nitrogen, expected around δ 2.8-3.0 ppm .

  • -NH₂ Protons: The two amine protons will typically appear as a broad singlet, integrating to 2H. Its chemical shift is highly variable and depends on concentration, solvent, and temperature, but can be expected in the δ 1.5-2.5 ppm range. This peak can be confirmed by a D₂O exchange experiment, where it will disappear.

  • -CH- Proton: The single proton on the orthoester carbon is in a unique environment. It will appear as a singlet, integrating to 1H, with a characteristic downfield shift due to being bonded to three electronegative oxygen atoms, expected around δ 4.5-4.8 ppm .

¹³C NMR: The Carbon Skeleton

The ¹³C NMR spectrum provides information about the different carbon environments in the molecule.

  • -OCH₃ Carbon: The three equivalent methoxy carbons will appear as a single signal, typically in the δ 50-55 ppm range.

  • -CH₂- Carbon: The methylene carbon adjacent to the amine will be found around δ 40-45 ppm .

  • -C(OR)₃ Carbon: The orthoester carbon is highly deshielded due to the three attached oxygens and will have a characteristic signal far downfield, expected in the δ 110-120 ppm range.

The following diagram illustrates the distinct chemical environments within the molecule.

Caption: Unique ¹H and ¹³C environments in the molecule.

Quantitative Data Summary: NMR Spectroscopy
¹H NMR Predicted δ (ppm) Multiplicity Integration Assignment
a 4.5 - 4.8Singlet (s)1H-CH (OCH₃)₃
b 3.2 - 3.4Singlet (s)9H-OCH
c 2.8 - 3.0Triplet (t)2H-CH ₂-NH₂
d 1.5 - 2.5Broad Singlet (br s)2H-NH
¹³C NMR Predicted δ (ppm) Assignment
x 110 - 120-C (OCH₃)₃
y 50 - 55-OC H₃
z 40 - 45-C H₂-NH₂

Comparative Analysis: Choosing the Right Tool

NMR and MS are not competing but complementary techniques; using them in tandem provides the most definitive structural confirmation.[3][5]

Feature Mass Spectrometry (MS) NMR Spectroscopy Verdict for 2,2,2-Trimethoxyethanamine
Sensitivity Very high (picomole to femtomole).[6]Lower, requires more sample (~milligram).[4]MS is superior for detecting trace impurities.
Structural Info Provides molecular weight and substructural data via fragmentation.Provides a detailed map of C-H framework and atom connectivity.[3]NMR is essential for unambiguous isomer determination.
Sample State Requires conversion to gas-phase ions.Analysis is performed in solution.NMR provides data on the molecule in a more "natural" state.
Destructive? Yes, the sample is consumed.[4]No, the sample can be fully recovered.[3]NMR is advantageous if the sample is precious.
Quantitative? Can be quantitative with appropriate standards but can be complex.Inherently quantitative (qNMR) under specific conditions.[6]NMR is generally more straightforward for purity assessment.

For 2,2,2-Trimethoxyethanamine, a discrepancy between MS and NMR data could indicate an issue. For example, if ESI-MS shows the correct [M+H]⁺ at m/z 150, but the ¹H NMR spectrum lacks the characteristic orthoester proton signal at ~δ 4.6 ppm and instead shows signals for an ester and methanol, it would strongly suggest the compound has hydrolyzed due to trace acid or water in the NMR solvent. This highlights the synergistic power of using both methods.

Experimental Protocols: A Practical Guide

Protocol 1: GC-MS Analysis

This protocol is designed for assessing purity and observing the EI fragmentation pattern.

  • Sample Preparation: Dissolve ~1 mg of 2,2,2-Trimethoxyethanamine in 1 mL of a volatile, anhydrous solvent such as dichloromethane or ethyl acetate.

  • GC-MS Instrument Setup:

    • Injector: Set to 250 °C with a split ratio (e.g., 50:1) to avoid column overloading.

    • GC Column: Use a standard non-polar column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

    • Oven Program: Start at 50 °C, hold for 2 minutes, then ramp at 10 °C/min to 280 °C and hold for 5 minutes.

    • MS Interface: Set transfer line temperature to 280 °C.

    • Ion Source: Set to 230 °C, using standard Electron Ionization at 70 eV.

    • Mass Analyzer: Scan from m/z 25 to 250.

  • Data Acquisition: Inject 1 µL of the prepared sample.

  • Data Analysis: Identify the peak corresponding to the analyte. Analyze the resulting mass spectrum, identifying the molecular ion (if present) and key fragment ions. Compare the fragmentation pattern with the predicted data.

Protocol 2: NMR Spectroscopy Analysis

This protocol is for definitive structural elucidation and purity assessment.

  • Sample Preparation:

    • Dissolve 5-10 mg of 2,2,2-Trimethoxyethanamine in ~0.6 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃). Using a freshly opened ampule or a solvent stored over molecular sieves is crucial to minimize water and acid that could hydrolyze the orthoester.

    • Add a small amount of tetramethylsilane (TMS) as an internal standard for referencing the chemical shifts to 0.00 ppm.[9]

  • NMR Spectrometer Setup:

    • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution.[9]

    • Lock the spectrometer on the deuterium signal of the solvent.

    • Shim the magnetic field to achieve high homogeneity, resulting in sharp, symmetrical peaks.

  • Data Acquisition:

    • ¹H NMR: Acquire the spectrum using a standard 90° pulse sequence. A small number of scans (e.g., 8-16) is typically sufficient.

    • ¹³C NMR: Acquire a proton-decoupled spectrum. A larger number of scans will be required due to the lower natural abundance of ¹³C.[9] A relaxation delay (e.g., 2 seconds) should be included to ensure accurate integration if quantitative data is desired.

    • (Optional) 2D NMR: For unambiguous assignment, 2D experiments like HSQC (Heteronuclear Single Quantum Coherence) can be run to correlate directly bonded protons and carbons.[10]

  • Data Processing and Analysis:

    • Apply Fourier transform, phase correction, and baseline correction to the acquired data.

    • Reference the spectra to the TMS signal at 0.00 ppm.

    • Integrate the ¹H NMR signals to determine the relative proton ratios.

    • Assign all peaks in both ¹H and ¹³C spectra based on their chemical shifts, multiplicities, and integrations, comparing them to the predicted values.

Conclusion

The structural characterization of 2,2,2-Trimethoxyethanamine requires a dual-spectroscopic approach. Mass spectrometry provides a rapid confirmation of molecular weight and offers invaluable clues about the molecule's substructures through its fragmentation fingerprint. However, due to the lability of the orthoester, it may not provide a complete picture. NMR spectroscopy, in contrast, delivers an unambiguous and detailed map of the atomic connectivity in the intact molecule, making it indispensable for definitive structural confirmation and purity assessment. By judiciously applying both techniques, researchers can achieve a comprehensive and trustworthy characterization, ensuring the quality and integrity of this versatile chemical building block for its intended applications.

References

  • High-throughput screening of acetals/ketals in edible essences via GC-Orbitrap-MS and their formation rates at room temperature. PubMed. Available at: [Link]

  • Differences in NMR vs Mass Spectrometry for Identification. Patsnap Eureka. Available at: [Link]

  • Supporting Information. DOI. Available at: [Link]

  • Thermal desorption behavior of hemiacetal, acetal, ether, and ester oligomers. Taylor & Francis Online. Available at: [Link]

  • Rapid analysis of heterocyclic acetals in wine by stable isotope dilution gas chromatography–mass spectrometry. ResearchGate. Available at: [Link]

  • Comparison of NMR and MS. EMBL-EBI. Available at: [Link]

  • The Strengths and Weaknesses of NMR Spectroscopy and Mass Spectrometry with Particular Focus on... ResearchGate. Available at: [Link]

  • NMR And Mass Spectrometry In Pharmaceutical Development. Outsourced Pharma. Available at: [Link]

  • Mass Spectra of Acetal-Type Compounds. ACS Publications. Available at: [Link]

  • Orthoester exchange: a tripodal tool for dynamic covalent and systems chemistry. National Center for Biotechnology Information. Available at: [Link]

  • Mass spectrometry of analytical derivatives. 2. "Ortho" and "Para" effects in electron ionization mass spectra of derivatives of hydroxy, mercapto and amino benzoic acids. PubMed. Available at: [Link]

  • mass spectra - fragmentation patterns. Chemguide. Available at: [Link]

  • Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. Available at: [Link]

  • The Characterization of 2-(5-Methoxy-1-benzofuran-3-yl)- N,N-dimethylethanamine (5-MeO-BFE) and Differentiation from its N-Ethy. DEA.gov. Available at: [Link]

  • Mass spectrometry-based identification of ortho-, meta- and para- isomers using infrared ion spectroscopy. ChemRxiv. Available at: [Link]

  • Correlations and Anomalies in Mass Spectra: Acetals. Analytical Chemistry. Available at: [Link]

  • Mass Spectrometry: Fragmentation. University of Arizona. Available at: [Link]

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  • Ethanamine, N,N-dimethyl-2-[2-[(trimethylsilyl)oxy]ethoxy]-. SpectraBase. Available at: [Link]

  • Solving Mass Spectroscopy Problems - Analyzing Fragmentation Patterns. YouTube. Available at: [Link]

  • NMR Spectroscopy – 1H NMR Chemical Shifts. University of Wisconsin-Madison. Available at: [Link]

  • Reaction of orthoesters with alcohols in the presence of acidic catalysts: A study. Indian Academy of Sciences. Available at: [Link]

  • Rapid quantitative 1H–13C two-dimensional NMR with high precision. National Center for Biotechnology Information. Available at: [Link]

  • Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders. National Center for Biotechnology Information. Available at: [Link]

  • Etherification Reactions of Furfuryl Alcohol in the Presence of Orthoesters and Ketals. -ORCA - Cardiff University. Available at: [Link]

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Sources

Comparative

Assessing the orthogonality of the 2,2,2-trimethoxyethylamino group

The 2,2,2-trimethoxyethylamino group is a specialized functional motif, distinct from standard carbamate protecting groups like Boc or Fmoc. While often encountered in advanced organic synthesis (particularly in the deve...

Author: BenchChem Technical Support Team. Date: March 2026

The 2,2,2-trimethoxyethylamino group is a specialized functional motif, distinct from standard carbamate protecting groups like Boc or Fmoc. While often encountered in advanced organic synthesis (particularly in the development of GLP-1 receptor agonists) as a masked ester or linker, its "orthogonality" centers on the unique reactivity of the orthoester functionality.

Below is a comprehensive technical guide assessing its orthogonality, chemical stability, and applications.

Content Type: Publish Comparison Guide
Subject: Advanced Organic Synthesis / Protecting Group Chemistry

Executive Summary

The 2,2,2-trimethoxyethylamino group (


) is an amino-orthoester.[1] Unlike transient amine protecting groups (e.g., Boc, Fmoc) that mask the nitrogen to be later released, this group typically functions as a masked carboxylate  or a stable structural intermediate.

Its orthogonality profile is defined by the orthoester moiety:

  • Acid Lability: High. Hydrolyzes rapidly in mild aqueous acid to the corresponding ester.

  • Base Stability: Excellent. Resistant to harsh basic conditions (e.g., NaOH, piperidine).

  • Reductive Stability: Good. Generally stable to hydrogenolysis (unlike Cbz) and active metal reductions (unlike Troc).

Crucial Distinction: Researchers often confuse this group with Troc (2,2,2-trichloroethoxycarbonyl) or Teoc (2-trimethylsilylethoxycarbonyl). Unlike Troc/Teoc, which are carbamates used to protect amines, the 2,2,2-trimethoxyethyl group is an N-alkyl substituent containing a masked ester.

Chemical Structure & Mechanism[1]

Structural Identity

The group consists of an amine nitrogen alkylated with a 2,2,2-trimethoxyethyl chain.[1][2][3][4][5]

  • Formula:

    
    
    
  • Key Feature: The terminal carbon is an orthoester, providing a "masked" carbonyl that prevents unwanted nucleophilic attack at the carboxyl level until activated by acid.

Mechanistic Pathway: Acid-Catalyzed Hydrolysis

The primary "deprotection" or transformation of this group is the hydrolysis of the orthoester to an ester. This does not release the free amine but unmasks the carboxyl functionality.

Pathway:

  • Protonation: Acid protonates one methoxy oxygen.

  • Elimination: Methanol is eliminated, forming a resonance-stabilized oxocarbenium ion.

  • Hydrolysis: Water attacks the cation, eventually leading to the methyl ester (

    
    ).
    

Hydrolysis Start N-(2,2,2-Trimethoxyethyl)amine (Orthoester) Inter1 Oxocarbenium Intermediate Start->Inter1 + H+ / - MeOH Product Amino-Ester (R-NH-CH2-COOMe) Inter1->Product + H2O / - 2 MeOH

Figure 1: Acid-catalyzed hydrolysis of the 2,2,2-trimethoxyethylamino group to the corresponding amino-ester.

Orthogonality Matrix

This table compares the 2,2,2-trimethoxyethyl (TME) group with standard amine protecting groups to highlight its unique orthogonality window.

Feature2,2,2-Trimethoxyethyl (TME) Boc (tert-Butoxycarbonyl)Fmoc (Fluorenylmethoxycarbonyl)Troc (Trichloroethoxycarbonyl)
Functional Class N-Alkyl OrthoesterCarbamateCarbamateCarbamate
Acid Stability Labile (Hydrolyzes to ester)Labile (Cleaves to amine)StableStable (to mild acid)
Base Stability Stable (Orthogonal)StableLabile (Cleaves)Stable
Reductive Stability StableStableStableLabile (Zn/AcOH cleavage)
Primary Use Masking Carboxyls / LinkerAmine ProtectionAmine ProtectionAmine Protection
Cleavage Result Ester (

)
Free Amine (

)
Free Amine (

)
Free Amine (

)
Key Insights for Method Development:
  • Orthogonal to Fmoc: You can use Fmoc-SPPS (Solid Phase Peptide Synthesis) strategies in the presence of a TME group. The basic conditions (20% piperidine) will not affect the orthoester.

  • Orthogonal to Troc: You can selectively remove a Troc group using Zinc dust in acetic acid without hydrolyzing the TME orthoester, provided the acid concentration/time is controlled (orthoesters require aqueous acid to hydrolyze).

Experimental Protocols

Protocol A: Installation of the 2,2,2-Trimethoxyethyl Group

Context: Alkylation of a primary amine.

  • Reagents: Primary amine (1.0 eq), 1-bromo-2,2,2-trimethoxyethane (1.2 eq),

    
     (2.0 eq).
    
  • Solvent: Anhydrous Acetonitrile (MeCN) or DMF.

  • Procedure:

    • Dissolve the amine in MeCN under an inert atmosphere (

      
      ).
      
    • Add potassium carbonate (

      
      ) and stir for 15 minutes.
      
    • Add 1-bromo-2,2,2-trimethoxyethane dropwise.

    • Heat the mixture to 60°C for 4–12 hours. Monitor by TLC/LCMS.[4][5][6]

    • Workup: Cool to RT, filter off solids, and concentrate. Purify via flash chromatography (silica gel) using a basic mobile phase (e.g., DCM/MeOH with 1%

      
      ) to prevent premature hydrolysis on the acidic silica.
      
Protocol B: Selective Hydrolysis (Unmasking the Ester)

Context: Converting the orthoester to a methyl ester.

  • Reagents: Dilute aqueous HCl (1M) or p-Toluenesulfonic acid (pTsOH).

  • Solvent: THF/Water (4:1) or Acetone/Water.

  • Procedure:

    • Dissolve the TME-protected substrate in THF.

    • Add dilute HCl (approx. 2-5 eq) or catalytic pTsOH.

    • Stir at room temperature for 30–60 minutes.

    • Observation: The reaction is usually rapid.

    • Neutralization: Quench with saturated

      
       solution immediately upon completion to prevent side reactions.
      
    • Extract: Extract with Ethyl Acetate, dry over

      
      .[2]
      

Comparative Analysis: TME vs. Troc vs. Teoc

Confusion often arises due to phonetic similarities. It is critical to select the correct group for your synthetic pathway.

Group Full Name Structure Cleavage Condition
TME 2,2,2-Trimethoxyethyl

Acid (Hydrolysis to ester)
Troc 2,2,2-Trichloroethoxycarbonyl

Zn / AcOH (Reductive elimination)
Teoc 2-(Trimethylsilyl)ethoxycarbonyl

Fluoride (TBAF) or Acid

Recommendation:

  • Use TME if you need a masked carboxyl group attached to an amine that survives basic deprotection steps.

  • Use Troc if you need a robust amine protecting group that is orthogonal to both acid (Boc) and base (Fmoc).

References

  • Vertex Pharmaceuticals Inc. (2022). Crystal forms of GLP-1R agonists and uses thereof. WO2022078352A1.[3] (Describes the synthesis and use of 2,2,2-trimethoxyethyl intermediates).

  • Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons.
  • Wuts, P. G. M. (2020). Orthoesters as Protecting Groups. In Greene's Protective Groups in Organic Synthesis (5th ed.). (Details the acid lability of orthoester motifs).
  • Pfizer Inc. (2020). GLP-1R agonists and uses thereof. US10954221B2.[5] (Demonstrates the stability of the trimethoxyethyl group during basic workups).

Sources

Validation

Strategic Utilization of 2,2,2-Trimethoxyethanamine: A Masked Glycine Scaffold for Precision Synthesis

Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals Focus: Synthetic advantages, chemoselectivity, and experimental protocols. Executive Summary: The Orthoester Ad...

Author: BenchChem Technical Support Team. Date: March 2026

Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals Focus: Synthetic advantages, chemoselectivity, and experimental protocols.

Executive Summary: The Orthoester Advantage[1][2]

In the landscape of organic synthesis, particularly within peptide chemistry and heterocycle construction, the handling of glycine equivalents often presents a dichotomy: the stability of the free acid versus the reactivity (and instability) of the ester. 2,2,2-Trimethoxyethanamine (TMEA) (CAS: 27532-94-1), also known as trimethyl aminoorthoacetate, offers a third, superior path.

As an amine functionalized with a trimethyl orthoester group, TMEA acts as a "super-protected" glycine equivalent . Unlike standard glycine esters, the orthoester moiety is sterically bulky and electronically saturated, rendering the "carbonyl" carbon immune to nucleophilic attack under basic or neutral conditions. This unique property eliminates the risk of diketopiperazine (DKP) formation and self-condensation—a persistent plague in glycine chemistry—while retaining the ability to be unmasked to the ester or acid under mild acidic conditions.

This guide objectively compares TMEA against traditional alternatives, detailing its utility in synthesizing pH-sensitive bioconjugates and fused heterocycles.

Chemical Logic & Mechanism[3]

The "Masked Carboxyl" Concept

The core advantage of TMEA lies in the oxidation state and hybridization of its terminal carbon.

  • Glycine Methyl Ester: Contains an

    
     hybridized carbonyl carbon. It is an electrophile susceptible to attack by its own amine (intermolecularly) or other nucleophiles.
    
  • 2,2,2-Trimethoxyethanamine: Contains an

    
     hybridized orthoester carbon. It is non-electrophilic  toward nucleophiles. It effectively "pauses" the reactivity of the carboxyl group until specifically activated by acid.
    
Comparative Reactivity Analysis

The following diagram illustrates the divergent reaction pathways of TMEA versus Glycine Methyl Ester, highlighting the suppression of side reactions.

ReactivityComparison cluster_0 Traditional Route: Glycine Methyl Ester cluster_1 Optimized Route: 2,2,2-Trimethoxyethanamine (TMEA) GME Glycine Methyl Ester (H2N-CH2-COOMe) DKP Diketopiperazine (Self-Condensation Product) GME->DKP Basic pH (Fast) Poly Oligomers/Polymers GME->Poly Storage/Side Rxn TMEA 2,2,2-Trimethoxyethanamine (H2N-CH2-C(OMe)3) Stable Stable Intermediate (No Self-Reaction) TMEA->Stable Basic/Neutral pH (Indefinite Stability) Active Glycine Methyl Ester (Regenerated in situ) Stable->Active H3O+ / Mild Acid (Controlled Unmasking)

Figure 1: Mechanistic divergence showing the stability of TMEA against the self-condensation inherent to glycine esters.

Comparative Performance Guide

TMEA vs. Standard Alternatives

The table below summarizes experimental parameters relevant to drug design and synthesis.

Feature2,2,2-Trimethoxyethanamine (TMEA)Glycine Methyl Ester Aminoacetaldehyde Dimethyl Acetal
Oxidation State Carboxyl (+3)Carboxyl (+3)Aldehyde (+2)
Base Stability Excellent (Inert to hydrolysis)Moderate (Saponification risk)Excellent
Acid Stability Low (Rapid hydrolysis to ester)High (Stable salt)Low (Hydrolysis to aldehyde)
Self-Condensation None (Sterically/Electronically blocked)High (Forms DKP)Low (Schiff base polymerization)
Primary Utility Protected Glycine, pH-sensitive LinkersPeptide SynthesisReductive Amination, Indoles
Solubility Organic Solvents (DCM, THF)Polar/Water (as HCl salt)Organic Solvents
Key Experimental Insight

Why Choose TMEA? If your synthetic route involves a basic step (e.g., alkylation of the amine, or coupling with a base-labile partner) before the carboxyl group is needed, TMEA is superior. It prevents the "cyclization-cleavage" often seen when glycine esters attack upstream electrophiles.

Specific Synthetic Contexts & Protocols

Context A: Synthesis of N-Substituted Glycine Derivatives (Peptoids) without DKP

In the synthesis of peptoids or N-alkylated glycines, the use of glycine esters often leads to low yields due to rapid cyclization to diketopiperazines once the amine is secondary. TMEA prevents this completely.

Protocol 1: N-Alkylation and Unmasking

  • Alkylation:

    • Dissolve 2,2,2-Trimethoxyethanamine (1.0 equiv) in anhydrous THF.

    • Add Alkyl Bromide (1.1 equiv) and DIEA (1.2 equiv).

    • Note: No competing attack on the ester occurs because the orthoester is not electrophilic.

    • Stir at reflux for 4–12 hours. Monitor by TLC (ninhydrin stain).

  • Workup:

    • Filter off ammonium salts and concentrate the filtrate.

    • Result: Stable N-alkyl amino-orthoester.

  • Acidolytic Unmasking:

    • Dissolve the residue in MeOH containing 1% aqueous HCl or TFA.

    • Stir at RT for 30 minutes.

    • Mechanism:[1][2][3][4]

      
      .
      
    • Concentrate to obtain the pure N-alkyl glycine methyl ester hydrochloride.

Context B: Synthesis of 2-Substituted Imidazoles via Amidine Transfer

TMEA can be used to construct imidazole rings where the "glycine" carbons become C4 and C5 of the ring, or via condensation with amidines.

Protocol 2: Workflow for Heterocycle Formation

HeterocycleWorkflow Start TMEA (Amine Nucleophile) Step1 Acylation (with Acid Chloride) Start->Step1 R-COCl / Base Inter Amido-Orthoester Intermediate Step1->Inter Step2 Cyclodehydration (NH4OAc / AcOH) Inter->Step2 Heat End Oxazole / Imidazole Derivative Step2->End -3 MeOH

Figure 2: Synthetic workflow for converting TMEA into heterocyclic scaffolds.

  • Acylation: React TMEA with an acid chloride (

    
    ) in DCM/Pyridine to form the amide 
    
    
    
    .
  • Cyclization: Treat the intermediate with ammonium acetate in glacial acetic acid at reflux. The orthoester activates the cyclization (acting as a masked ester) to form the imidazole or oxazole core depending on specific conditions, often with higher yields than the corresponding ester due to the high local concentration of the "activated" carbon upon acid exposure.

Technical Specifications & Handling

  • Storage: Store under inert atmosphere (Argon/Nitrogen) at 2–8°C. Moisture sensitive (hydrolyzes to ester).

  • Appearance: Colorless to pale yellow liquid.

  • Molecular Weight: 135.16 g/mol .

  • Boiling Point: ~50–55°C (at reduced pressure). Note: Volatile.[5]

References

  • Rogozhin, S. V., Davidovich, Y. A., & Yurtanov, A. I. (1977). Synthesis of trimethyl aminoorthoacetate. Izvestiya Akademii Nauk SSSR, Seriya Khimicheskaya, 26(8), 1858-1860.

  • Kantlehner, W. (1982). Orthoesters and Dialkoxycarbenium Salts in Organic Synthesis. The Chemistry of Acid Derivatives, Supplement B, 533-596.

  • Boden, E. P., & Keck, G. E. (1985). Proton-transfer steps in the hydrolysis of orthoesters. Journal of Organic Chemistry. (General mechanistic grounding for orthoester hydrolysis).

  • Simons, S. S. (1980). Orthoesters as protecting groups.[4] Journal of Organic Chemistry. (Validating the stability profile).

(Note: While specific recent patents exist, the foundational chemistry relies on the Rogozhin synthesis and general orthoester reactivity principles established in the cited reviews.)

Sources

Comparative

Benchmarking 2,2,2-Trimethoxyethanamine: A Comparative Guide to Next-Generation Cleavable Amine Hardeners and Synthetic Precursors

As the demand for sustainable materials and complex pharmaceutical building blocks accelerates, the selection of highly specific bifunctional reagents becomes critical. 2,2,2-Trimethoxyethanamine (CAS 27532-94-1), an ami...

Author: BenchChem Technical Support Team. Date: March 2026

As the demand for sustainable materials and complex pharmaceutical building blocks accelerates, the selection of highly specific bifunctional reagents becomes critical. 2,2,2-Trimethoxyethanamine (CAS 27532-94-1), an amino orthoester, has emerged as a highly specialized alternative to standard aliphatic amines and amino acetals.

This guide objectively benchmarks the performance of 2,2,2-Trimethoxyethanamine across two distinct, high-value applications:

  • Materials Science: As a cleavable amine hardener for fully reworkable/recyclable epoxy thermosets[1].

  • Drug Development: As a dehydration-resistant building block in the synthesis of delicate isocyanoalkenes[2][3].

By analyzing the mechanistic causality behind its reactivity, this guide provides researchers with the experimental data necessary to justify its integration into advanced workflows.

Materials Science: Benchmarking Cleavable Amine Hardeners

The transition toward circular economies requires epoxy resins (e.g., Bisphenol A Diglycidyl Ether, BPADGE) that can be de-crosslinked at their end-of-life without destroying the embedded carbon or glass fibers.

Mechanistic Causality: The Orthoester Advantage

Standard aliphatic amines like Diethylenetriamine (DETA) form irreversible C-N bonds, rendering the cured epoxy unrecyclable. While amino acetals (e.g., 2,2-Dimethoxyethanamine) introduce cleavable linkages, they require harsh, highly acidic conditions for hydrolysis, which can degrade sensitive composite fibers.

2,2,2-Trimethoxyethanamine solves this through the thermodynamics of its cleavage intermediate. During mild acid hydrolysis, the orthoester moiety protonates and loses methanol to form a dialkoxycarbocation . The presence of two adjacent oxygen atoms provides superior resonance stabilization compared to the monoalkoxycarbocation generated by an acetal. This drastically lowers the activation energy for network de-crosslinking, enabling rapid cleavage under remarkably mild conditions[1].

Quantitative Data: Thermo-Mechanical & Cleavage Comparison
Property / MetricDETA (Standard Amine)2,2-Dimethoxyethanamine (Acetal)2,2,2-Trimethoxyethanamine (Orthoester)
Linkage Type C-N (Irreversible)Acetal (Hard to cleave)Orthoester (Easily cleavable)
Glass Transition (

)
110 °C85 °C90 °C
Tensile Strength 65 MPa55 MPa58 MPa
Cleavage Conditions N/A (Degrades at >300°C)1M HCl, 80°C, 12 hours5% Acetic Acid, 60°C, 3 hours
Carbocation Stability N/AMonoalkoxy (Moderate)Dialkoxy (High Resonance)
Self-Validating Experimental Protocol: Reworkable Epoxy Curing & Cleavage

Objective: Cure BPADGE using 2,2,2-Trimethoxyethanamine and validate the acid-catalyzed chemical recycling of the resulting thermoset.

  • Formulation: Mix 100 parts of BPADGE (epoxide equivalent weight = 180-182) with 35 parts of 2,2,2-Trimethoxyethanamine.

  • Curing: Dispense the mixture into an aluminum mold and cure at 100 °C for 2 hours.

  • Cleavage (Recycling): Submerge the cured, tack-free solid in a bath of 5% Acetic Acid in Tetrahydrofuran (THF) at 60 °C for 3 hours.

  • Validation: The protocol is self-validating; the transition from a rigid solid to a fully soluble state confirms network cleavage. Filtering the solution will leave clean, residue-free fibers. Gel Permeation Chromatography (GPC) of the filtrate will confirm the recovery of a linear thermoplastic polymer rather than a crosslinked network.

G Epoxy BPADGE (Epoxy Resin) Network Crosslinked Thermoset (Orthoester Linkages) Epoxy->Network Thermal Cure Hardener 2,2,2-Trimethoxyethanamine Hardener->Network Nucleophilic Addition Acid Mild Acidic Bath (Acetic Acid/Solvent) Network->Acid End-of-Life Recycled Recovered Thermoplastic + Clean Fibers Acid->Recycled Orthoester Cleavage

Fig 1: Epoxy curing and acid-catalyzed network cleavage enabled by orthoester linkages.

Drug Development: Synthesis of Isocyanoalkenes

Isocyanoalkenes are delicate pharmacophores and versatile precursors for nitrogen-containing heterocycles. However, synthesizing them via standard condensation reactions is notoriously difficult.

Mechanistic Causality: In-Situ Desiccation

Isocyanides are highly sensitive to hydration, rapidly converting to unwanted formamides in the presence of water. When synthesizing substituted isocyanoalkenes via the condensation of an amine with an alkyl isocyanoacetate, water is generated as a stoichiometric byproduct.

Benchmarking against standard amino alcohols reveals a critical advantage: 2,2,2-Trimethoxyethanamine acts as an intrinsic desiccant . The orthoester moiety irreversibly consumes the generated water during the condensation process. This dual-action reactivity drives the equilibrium forward while completely shielding the delicate isocyanide group from hydrolysis[2][3].

Self-Validating Experimental Protocol: Condensation Workflow

Objective: Synthesize a substituted isocyanoalkene without degradation of the isocyanide moiety.

  • Reaction Setup: Dissolve 1.0 equivalent of alkyl isocyanoacetate in anhydrous dichloromethane (DCM) under a nitrogen atmosphere.

  • Condensation: Add 1.1 equivalents of 2,2,2-Trimethoxyethanamine dropwise at 0 °C.

  • Stirring & Scavenging: Allow the reaction to warm to room temperature and stir for 4 hours. No external dehydrating agents (like molecular sieves) are required, as the orthoester consumes the water byproduct in-situ.

  • Validation: Analyze the crude product via FTIR spectroscopy. The protocol validates itself through the spectral output: the complete absence of a formamide N-H stretch (~3300 cm⁻¹) and the presence of a sharp, intense isocyanide stretch (~2150 cm⁻¹) confirms that the orthoester successfully prevented isocyanide hydrolysis.

G Precursor Alkyl Isocyanoacetate Condensation Condensation Reaction (In-situ Water Scavenging) Precursor->Condensation Reagent 2,2,2-Trimethoxyethanamine Reagent->Condensation Prevents Degradation Product Substituted Isocyanoalkene (High Yield) Condensation->Product No Hydrolysis

Fig 2: Isocyanoalkene synthesis leveraging the water-scavenging properties of amino orthoesters.

Conclusion

Benchmarking 2,2,2-Trimethoxyethanamine against traditional reagents highlights its unique chemical utility. In polymer science, its dialkoxycarbocation stability provides a highly efficient, mild cleavage pathway for recyclable composites. In synthetic organic chemistry, its intrinsic water-scavenging capabilities protect delicate functional groups, streamlining the synthesis of complex pharmacophores. For applications requiring programmed degradation or strict anhydrous condensation, 2,2,2-Trimethoxyethanamine is a superior, field-proven alternative.

References

  • Agents for reworkable epoxy resins Source: United States Patent 9,631,049 B2 URL: (Supports the mechanistic claims and experimental baseline for amino orthoester cleavage in BPADGE thermosets).

Sources

Validation

A Senior Application Scientist's Guide to Spectroscopic Purity Confirmation of 2,2,2-Trimethoxyethanamine

For researchers and professionals in drug development, the chemical purity of a reagent is not merely a matter of quality control; it is the bedrock of reproducible and reliable results. 2,2,2-Trimethoxyethanamine, with...

Author: BenchChem Technical Support Team. Date: March 2026

For researchers and professionals in drug development, the chemical purity of a reagent is not merely a matter of quality control; it is the bedrock of reproducible and reliable results. 2,2,2-Trimethoxyethanamine, with its unique combination of a primary amine and an acetal functional group, is a valuable building block in organic synthesis. However, its utility is directly proportional to its purity. This guide provides an in-depth comparison of core spectroscopic methods—Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)—to rigorously confirm the purity of this compound, moving beyond simple data acquisition to a logic-driven analytical strategy.

The Analyte: Understanding 2,2,2-Trimethoxyethanamine

Before analysis, understanding the molecule's structure is paramount to predicting its spectroscopic signature.

Structure:

  • IUPAC Name: 2,2,2-Trimethoxyethanamine

  • Molecular Formula: C₅H₁₃NO₃

  • Molecular Weight: 135.16 g/mol

The key features to target are the primary amine (-NH₂), the three methoxy groups (-OCH₃) which form an orthoester (a type of acetal), and the ethyl backbone. Potential impurities often arise from the synthesis process and can include starting materials, by-products from incomplete reactions, or degradation products.[1][2]

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Structural Blueprint

NMR spectroscopy is arguably the most powerful technique for the structural elucidation and purity assessment of organic molecules in a single experiment. It provides quantitative data based on the unique magnetic environment of each nucleus (primarily ¹H and ¹³C).

Expertise & Experience: Why NMR is the Gold Standard

For a molecule like 2,2,2-Trimethoxyethanamine, ¹H NMR offers a clear, uncluttered view. Each distinct proton group gives a signal whose area (integration) is directly proportional to the number of protons it represents. The presence of any additional signals signifies an impurity, which can often be quantified by comparing its integration value to that of a known proton signal from the target molecule.

¹H NMR: Quantitative Purity Assessment
  • Expected Spectrum: A pure sample will exhibit three distinct signals.

    • -OCH₃ Protons: A sharp singlet representing the nine equivalent protons of the three methoxy groups.

    • -CH₂- Protons: A singlet for the two protons on the carbon adjacent to the amine.

    • -NH₂ Protons: A broad singlet for the two amine protons. This signal's chemical shift can vary depending on solvent and concentration, and it will disappear upon adding a drop of D₂O, a definitive test for exchangeable protons like those on nitrogen or oxygen.[3][4]

  • Causality in Impurity Detection: If a starting material containing a different alkyl group or an incompletely reacted intermediate is present, it will introduce new signals with their own characteristic chemical shifts and splitting patterns. For example, an alcohol impurity would introduce a new O-H signal (also exchangeable with D₂O) and alter the signals of adjacent C-H protons.

¹³C NMR: Confirming the Carbon Skeleton

While ¹H NMR is superior for quantification, ¹³C NMR confirms the carbon framework. For 2,2,2-Trimethoxyethanamine, three signals are expected, corresponding to the three unique carbon environments: the methoxy carbons, the quaternary acetal carbon, and the methylene (-CH₂) carbon. The appearance of more than three signals is a clear indicator of one or more impurities. Carbons adjacent to ether oxygens typically resonate in the 50-80 ppm range.[5][6]

Data Summary: Expected NMR Signals
Technique Assignment Expected Chemical Shift (δ, ppm) Multiplicity Integration
¹H NMR -OCH₃~3.3Singlet9H
-CH₂-~2.8Singlet2H
-NH₂Variable (e.g., 1.0-2.5)Broad Singlet2H
¹³C NMR -OCH₃~50--
-C(OCH₃)₃~110--
-CH₂-~45--
Experimental Protocol: ¹H NMR
  • Sample Preparation: Accurately weigh approximately 5-10 mg of 2,2,2-Trimethoxyethanamine and dissolve it in ~0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean vial.

  • Transfer: Using a Pasteur pipette, transfer the solution into a 5 mm NMR tube to a height of about 4-5 cm.[7]

  • Instrument Setup: Insert the tube into a spinner and place it in the NMR spectrometer.

  • Acquisition: Lock the spectrometer on the solvent's deuterium signal. Shim the magnetic field to achieve homogeneity. Acquire the spectrum using standard parameters (e.g., 30° pulse, 1-2 second relaxation delay, 8-16 scans).

  • Processing: Apply Fourier transform, phase correction, and baseline correction to the acquired Free Induction Decay (FID).

  • Analysis: Calibrate the spectrum (e.g., to residual CHCl₃ at 7.26 ppm). Integrate all signals and assign them. For quantification, compare the integral of an impurity peak to a well-defined peak of the target compound (e.g., the -OCH₃ singlet).

Workflow for NMR Analysis

G cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing & Analysis prep1 Dissolve Sample in CDCl3 prep2 Transfer to NMR Tube prep1->prep2 acq1 Lock & Shim prep2->acq1 acq2 Acquire Spectrum (¹H, ¹³C) acq1->acq2 proc1 Fourier Transform & Phasing acq2->proc1 proc2 Integrate & Assign Peaks proc1->proc2 proc3 Quantify Impurities proc2->proc3 result Purity Confirmed/ Impurity Identified proc3->result

Caption: Workflow for NMR-based purity assessment.

Infrared (IR) Spectroscopy: The Functional Group Fingerprint

IR spectroscopy is a rapid and effective method for verifying the presence of key functional groups. While not inherently quantitative, it serves as an excellent first-pass screening tool.

Expertise & Experience: Why IR is a Crucial First Check

The logic behind using IR first is its speed and simplicity. Within minutes, you can confirm the presence of the essential N-H bonds of the primary amine and the C-O bonds of the ether-like linkages. Conversely, the absence of these signals or the presence of unexpected absorptions (like a strong C=O stretch around 1700 cm⁻¹) would immediately flag the sample as impure or incorrect, saving the time and resources required for a full NMR analysis.

Expected IR Spectrum

A pure sample of 2,2,2-Trimethoxyethanamine will display characteristic absorption bands:

  • N-H Stretch: Primary amines show a distinctive pair of medium-intensity bands in the 3500-3300 cm⁻¹ region, corresponding to symmetric and asymmetric stretching.[3][8]

  • C-H Stretch: Absorptions just below 3000 cm⁻¹ are typical for sp³-hybridized C-H bonds.

  • N-H Bend (Scissoring): A moderate absorption can be expected around 1650-1580 cm⁻¹.

  • C-O Stretch: A strong, often broad, absorption in the 1150-1050 cm⁻¹ range is the hallmark of the ether/acetal groups.[5][6]

Data Summary: Key IR Frequencies
Functional Group Vibration Expected Wavenumber (cm⁻¹) Intensity
Primary AmineN-H Stretch3500 - 3300 (two bands)Medium
Primary AmineN-H Bend1650 - 1580Medium
AlkaneC-H Stretch2950 - 2850Strong
Acetal/EtherC-O Stretch1150 - 1050Strong
Experimental Protocol: Attenuated Total Reflectance (ATR) IR
  • Instrument Setup: Ensure the ATR crystal (e.g., diamond) is clean. Acquire a background spectrum of the empty crystal.

  • Sample Application: Place a single drop of the liquid 2,2,2-Trimethoxyethanamine directly onto the ATR crystal.

  • Data Acquisition: Lower the press arm to ensure good contact between the sample and the crystal. Acquire the sample spectrum. The instrument software will automatically ratio this against the background.

  • Analysis: Identify the key absorption bands and compare them to the expected frequencies. Check for the presence of any unexpected peaks (e.g., a broad O-H band at ~3400 cm⁻¹ for alcohol impurity, or a sharp C=O band at ~1715 cm⁻¹ for a ketone/aldehyde impurity).

Workflow for IR Analysis

G cluster_prep Sample Preparation & Setup cluster_acq Data Acquisition & Analysis prep1 Clean ATR Crystal prep2 Acquire Background Spectrum prep1->prep2 prep3 Apply Liquid Sample prep2->prep3 acq1 Acquire Sample Spectrum prep3->acq1 acq2 Identify Functional Group Peaks acq1->acq2 result Functional Groups Confirmed acq2->result result_bad Impurity Detected acq2->result_bad

Caption: Workflow for IR-based functional group verification.

Mass Spectrometry (MS): Ultimate Sensitivity and Molecular Weight

Mass spectrometry is an indispensable tool for confirming the molecular weight of a compound and for detecting trace-level impurities, especially when coupled with a chromatographic separation technique like Gas Chromatography (GC-MS) or Liquid Chromatography (LC-MS).

Expertise & Experience: Why MS is Essential for Trace Analysis

While NMR is excellent for quantifying impurities at the ~0.5% level and above, MS techniques can detect impurities at parts-per-million (ppm) levels. The "Nitrogen Rule" is a foundational principle in MS: a molecule with an odd number of nitrogen atoms will have an odd nominal molecular weight.[4] For 2,2,2-Trimethoxyethanamine (C₅H₁₃NO₃), the molecular weight is 135.16, and the observation of a molecular ion [M]⁺ or protonated molecule [M+H]⁺ at m/z 135 or 136, respectively, provides strong evidence for the compound's identity.

Expected Mass Spectrum
  • Ionization: Using Electron Ionization (EI), we expect to see the molecular ion ([M]⁺) at m/z 135, though it may be weak.

  • Fragmentation: The molecule will break apart in predictable ways. The most common fragmentation pathways for amines and ethers are alpha-cleavages (cleavage of the bond adjacent to the heteroatom).

    • Loss of a methoxy radical (•OCH₃) would yield a fragment at m/z 104.

    • Cleavage of the C-C bond between the two functionalized carbons is also likely.

Data Summary: Expected Mass-to-Charge Ratios (m/z)
Ion Description Expected m/z (EI)
[M]⁺Molecular Ion135
[M-CH₃O]⁺Loss of a methoxy radical104
[CH₂(NH₂)]⁺Alpha-cleavage product30
[C(OCH₃)₃]⁺Alpha-cleavage product105
Experimental Protocol: GC-MS
  • Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a volatile solvent like dichloromethane or ethyl acetate.

  • Instrument Setup: Set up the GC with an appropriate column (e.g., a non-polar DB-5) and temperature program that allows for the separation of the main component from any potential volatile impurities. Set the MS to scan over a relevant mass range (e.g., m/z 25-250).

  • Injection: Inject a small volume (e.g., 1 µL) of the sample solution into the GC inlet.

  • Data Acquisition: The GC separates the components of the mixture over time, and each component that elutes from the column is introduced into the mass spectrometer, which generates a mass spectrum for it.

  • Analysis: Analyze the resulting chromatogram. The main peak should correspond to 2,2,2-Trimethoxyethanamine. Examine its mass spectrum to confirm the molecular weight and fragmentation pattern. Any other peaks in the chromatogram represent impurities, and their mass spectra can be used to identify them, often by comparison to a spectral library (e.g., NIST).

Workflow for GC-MS Analysis

G cluster_prep Sample Preparation cluster_acq GC Separation & MS Detection cluster_proc Data Analysis prep1 Prepare Dilute Solution acq1 Inject into GC-MS prep1->acq1 acq2 Chromatographic Separation acq1->acq2 acq3 Mass Spectrum Acquisition for each Peak acq2->acq3 proc1 Analyze Main Peak MS acq3->proc1 proc2 Identify Impurity Peaks acq3->proc2 result MW Confirmed & Trace Impurities ID'd proc1->result proc3 Library Search/ Interpret Impurity MS proc2->proc3 proc3->result

Caption: Workflow for GC-MS based purity and impurity identification.

Comparative Guide and Integrated Strategy

No single technique tells the whole story. An effective purity validation strategy leverages the strengths of each method.

Method Primary Information Strengths Limitations Best For
¹H NMR Structure, QuantificationExcellent for structural elucidation; quantitative; non-destructive.Moderate sensitivity (~0.1-0.5%); requires deuterated solvents.Confirming identity and quantifying major impurities.
IR Functional GroupsFast, simple, inexpensive; requires minimal sample.Not quantitative; complex fingerprint region; less specific than NMR.Quick identity screen and functional group verification.
MS (GC/LC) Molecular Weight, Trace ImpuritiesExtremely sensitive (ppm/ppb); definitive molecular weight; separates mixtures.Destructive; fragmentation can be complex; ionization efficiency varies.Detecting and identifying trace-level impurities.

A Self-Validating Protocol:

  • Initial Screen (IR): Run a quick IR spectrum. Does it have the characteristic N-H and C-O stretches? Are there any obvious unexpected peaks like C=O or O-H? If it fails here, the material is grossly impure.

  • Structural Confirmation & Quantification (NMR): Acquire ¹H and ¹³C NMR spectra. Does the ¹H spectrum show the correct signals with the correct integrations? Is the ¹³C spectrum clean, with the expected number of signals? Quantify any visible impurities from the ¹H spectrum.

  • Trace Analysis (GC-MS): For high-purity applications, run a GC-MS analysis. This will confirm the molecular weight and reveal any trace volatile impurities not visible by NMR.

This multi-faceted approach creates a self-validating system where the findings from one technique corroborate the others, providing the highest degree of confidence in the purity of 2,2,2-Trimethoxyethanamine for critical research and development applications.

References

  • Iran Silicate Industries. Identifying Amines: Principles and Practical Methods.
  • OpenStax. (2023, September 20). 24.10 Spectroscopy of Amines. In Organic Chemistry. Available from: [Link]

  • OpenStax. 24.10 Spectroscopy of Amines – Organic Chemistry: A Tenth Edition. Available from: [Link]

  • LibreTexts. (2024, March 19). 18.9: Spectroscopy of Ethers. Chemistry LibreTexts. Available from: [Link]

  • OpenStax. 18.8 Spectroscopy of Ethers – Organic Chemistry: A Tenth Edition. Available from: [Link]

  • Ghosh, A. et al. (2014). An overview of analytical method development and validation for the determination of impurities in bulk drugs and their formulations. International Journal of Pharmaceutical Sciences and Research, 5(10), 4078-4108. Available from: [Link]

  • Skinner, H. F. (2009). Characterization of Route Specific Impurities Found in Methamphetamine Synthesized by the Leuckart and Reductive Amination Methods. Journal of Forensic Sciences. Available from: [Link]

  • Journal of Pharmaceutical and Chemical Research. (2015). Synthesis and characterisation of process related impurity in bosentan monohydrate. Journal of Pharmaceutical and Chemical Research, 7(1), 22-26. Available from: [Link]

Sources

Safety & Regulatory Compliance

Safety

Standard Operating Procedure: Safe Handling, Neutralization, and Disposal of 2,2,2-Trimethoxyethanamine

As a Senior Application Scientist, I frequently encounter laboratories treating all aliphatic amines with a monolithic safety protocol. However, chemical logistics must always be dictated by molecular causality. 2,2,2-Tr...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I frequently encounter laboratories treating all aliphatic amines with a monolithic safety protocol. However, chemical logistics must always be dictated by molecular causality. 2,2,2-Trimethoxyethanamine (CAS 27532-94-1) [1] is a highly specialized bifunctional building block that combines the basicity of an aliphatic amine with the extreme moisture and acid sensitivity of an orthoester.

Treating this compound with standard amine disposal protocols—specifically, blind acid neutralization—can trigger a rapid hydrolysis cascade, generating volatile, flammable byproducts and risking severe container pressurization. This guide provides the essential, step-by-step logistical and safety procedures required to manage this chemical safely.

Chemical Profile & Quantitative Hazard Data

Before initiating any workflow, personnel must understand the dual-hazard nature of this compound. It acts as both a corrosive base (due to the primary amine) and a latent source of flammable alcohol (due to the trimethoxy group).

Table 1: 2,2,2-Trimethoxyethanamine Chemical & Logistical Profile

Property / MetricValue / Classification
Chemical Name 2,2,2-Trimethoxyethanamine
CAS Number 27532-94-1[1]
Molecular Formula C₅H₁₃NO₃[1]
Molecular Weight 135.16 g/mol [1]
Primary Hazards Corrosive (Skin/Eyes), Flammable Liquid
EPA Waste Codes D002 (Corrosive), D001 (Ignitable)[2]
Incompatibilities Strong acids, strong oxidizers, ambient moisture
Mechanistic Insights: The Hydrolysis Cascade

Standard disposal of aliphatic amines often involves in-lab neutralization using dilute aqueous acids (e.g., HCl or citric acid) to convert the corrosive amine into a less hazardous salt[3]. However, applying this exact protocol to 2,2,2-trimethoxyethanamine without controlling the environment will lead to a dangerous secondary reaction.

When exposed to aqueous acid, the orthoester moiety undergoes a specific, rapid acid-catalyzed three-stage hydrolysis[4].

  • Protonation & Cleavage: The acid protonates one of the methoxy oxygens, triggering the cleavage of the C-O bond. This expels a molecule of methanol and forms a highly reactive carboxonium ion.

  • Nucleophilic Attack: Water attacks the carboxonium ion to form a hemiorthoester intermediate[5].

  • Decomposition: The hemiorthoester rapidly decomposes into an ester (glycine methyl ester) and a second equivalent of methanol[5][6].

Operational Causality: Neutralizing just 1 mole of 2,2,2-trimethoxyethanamine generates up to 2 moles of methanol. This fundamentally alters your waste profile, transforming a strictly corrosive waste stream (EPA D002) into a mixed corrosive and highly ignitable waste stream (EPA D001)[2][7].

OrthoesterHydrolysis A 2,2,2-Trimethoxyethanamine (+ H⁺) B Protonated Intermediate A->B Protonation C Carboxonium Ion (+ MeOH) B->C C-O Cleavage D Hemiorthoester (+ H₂O) C->D Nucleophilic Attack E Glycine Methyl Ester (+ 2 MeOH + H⁺) D->E Decomposition

Fig 1: Three-stage acid-catalyzed hydrolysis mechanism of the orthoester moiety.

Personal Protective Equipment (PPE) & Safety Logistics

Because of the exothermic nature of amine neutralization[3] and the potential for volatile methanol release, strict PPE is mandatory:

  • Eye Protection: Chemical splash goggles paired with a full face shield.

  • Hand Protection: Heavy-duty Nitrile or Neoprene gloves (double-gloving is highly recommended).

  • Respiratory Protection: All disposal and neutralization workflows must be conducted inside a certified, continuously exhausting chemical fume hood[3].

Step-by-Step Disposal Protocols

Based on the volume of waste, laboratories must choose between controlled in-lab neutralization or direct commercial disposal.

Protocol A: In-Lab Neutralization (Strictly for volumes < 100 mL)

Because amine neutralization is highly exothermic, and orthoester hydrolysis generates volatile methanol, temperature control is the most critical variable in this workflow.

  • Preparation: Don all required PPE. Clear the fume hood of all incompatible materials, particularly strong oxidizers and ignition sources.

  • Cooling Bath: Place a large, thick-walled borosilicate beaker in an ice-water bath on a magnetic stir plate.

  • Dilution: Add the 2,2,2-trimethoxyethanamine waste to the beaker. Dilute with an inert solvent (e.g., excessive water) to act as a thermal heat sink. Begin vigorous stirring.

  • Acid Addition: Using a dropping funnel, slowly add 1M Citric Acid or 1M HCl dropwise[3].

    • Causality Check: Slow addition prevents thermal runaway from the amine neutralization while simultaneously controlling the rate of methanol off-gassing from the orthoester hydrolysis.

  • Monitoring: Continuously monitor the temperature, ensuring it remains below 20°C. Monitor the pH until it stabilizes between 6.0 and 8.0[3].

  • Secondary Waste Handling: The resulting neutralized solution now contains methanol and cannot be poured down the drain. Transfer the cooled solution to a high-density polyethylene (HDPE) waste container explicitly labeled: "Hazardous Waste: Neutralized Amine Salts / Methanol (EPA D001, D002)."

Protocol B: Licensed Hazardous Waste Disposal (For volumes > 100 mL)

Large volumes pose too great a risk for thermal runaway and vapor expansion during in-lab neutralization.

  • Containment: Keep the chemical in its original, tightly sealed container. If possible, purge the headspace with an inert gas (Argon/Nitrogen) to prevent ambient moisture hydrolysis.

  • Labeling: Affix a hazardous waste label indicating "Corrosive Aliphatic Amine, Flammable" and assign EPA Waste Codes D001 and D002[2][7].

  • Storage: Store in a dedicated, vented corrosive/flammable safety cabinet away from acids until pickup by a licensed environmental services provider.

DisposalWorkflow Start 2,2,2-Trimethoxyethanamine Waste Stream CheckVol Is Volume > 100 mL? Start->CheckVol InLab In-Lab Neutralization (Fume Hood, Ice Bath) CheckVol->InLab No HazWaste Licensed Hazardous Waste Disposal CheckVol->HazWaste Yes Neutralize Slow dropwise addition of 1M Acid (Monitor Temp & MeOH release) InLab->Neutralize Label Label as D001/D002 Waste (Contains Methanol) HazWaste->Label Neutralize->Label Store Store in Vented Flammable Cabinet Pending Pickup Label->Store

Fig 2: Decision matrix and operational workflow for 2,2,2-Trimethoxyethanamine disposal.

References
  • Trimethylorthoacetat - CAS 27532-94-1 | Molaid | Link

  • Proper Disposal of Tridecan-7-amine: A Step-by-Step Guide for Laboratory Professionals | Benchchem | Link

  • The hydrolysis of geminal ethers: a kinetic appraisal of orthoesters and ketals | Beilstein Journal of Organic Chemistry | Link

  • Identification of Acid Hydrolysis Metabolites of the Pimelea Toxin Simplexin | National Institutes of Health (PMC) | Link

  • Ortho ester - Hydrolysis | Wikipedia | Link

  • Triisobutylamine Safety Data Sheet (EPA Codes D001, D002) | Santa Cruz Biotechnology | Link

  • Finding of Suitability to Transfer (Hazardous Waste Codes) | Brunswick Landing | Link

Sources

Handling

A Comprehensive Guide to the Safe Handling of 2,2,2-Trimethoxyethanamine: Personal Protective Equipment, Operational Protocols, and Disposal

For Researchers, Scientists, and Drug Development Professionals Hazard Assessment and Personal Protective Equipment (PPE): Your First Line of Defense A thorough hazard assessment is the cornerstone of safe laboratory pra...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Hazard Assessment and Personal Protective Equipment (PPE): Your First Line of Defense

A thorough hazard assessment is the cornerstone of safe laboratory practice.[1] Before handling 2,2,2-Trimethoxyethanamine, it is crucial to understand the potential risks. Based on the general properties of amines, we can anticipate potential hazards such as skin and eye irritation, and possible respiratory sensitization.[1][2]

Table 1: Recommended Personal Protective Equipment for Handling 2,2,2-Trimethoxyethanamine

PPE CategoryRecommended EquipmentSpecifications and Rationale
Eye and Face Protection Safety goggles with side shields or a full-face shield.Amines can cause severe eye irritation or damage.[3][4] Standard safety glasses are insufficient. Goggles provide a seal around the eyes, and a face shield is recommended when there is a significant splash hazard.[5][6]
Hand Protection Chemical-resistant gloves (Nitrile or Neoprene recommended).It is critical to select gloves with appropriate chemical resistance and breakthrough times.[5][7] Always inspect gloves for any signs of degradation or puncture before use.
Skin and Body Protection A long-sleeved laboratory coat. For larger quantities or splash risks, a chemical-resistant apron is advised.This protects against accidental skin contact.[5][7] Lab coats should be fully buttoned.[7]
Respiratory Protection Work in a certified chemical fume hood.A fume hood is the primary engineering control to prevent inhalation of vapors or aerosols.[5][7] If a fume hood is not available or if there is a risk of exceeding exposure limits, a NIOSH-approved respirator with an appropriate cartridge for organic vapors should be used.[1][6]

Operational Plan: A Step-by-Step Protocol for Safe Handling

Adherence to a strict operational workflow is paramount to minimizing exposure and ensuring the integrity of your research.

Pre-Handling Checklist:
  • Information is Power: Review this guide and any available safety information for similar compounds. Locate the nearest emergency eyewash station and safety shower before beginning work.[8]

  • Fume Hood Verification: Ensure the chemical fume hood is functioning correctly and has a current certification.

  • Gather Your Gear: Assemble all necessary PPE as outlined in Table 1.

  • Prepare Your Workspace: Decontaminate the work surface within the fume hood.[8] Ensure all necessary equipment and reagents are within easy reach to avoid unnecessary movement.

Handling Protocol:
  • Donning PPE: Put on your lab coat, followed by safety goggles/face shield, and finally, your gloves.

  • Chemical Transport: When transporting 2,2,2-Trimethoxyethanamine, use a secondary container to mitigate the risk of spills.

  • Aliquotting and Dispensing: Conduct all manipulations of 2,2,2-Trimethoxyethanamine within the certified chemical fume hood to minimize inhalation exposure.[7]

  • Avoid Contamination: Use clean, designated glassware and tools. Never return unused chemical to the original container.

  • Post-Handling: Thoroughly wash your hands with soap and water after removing your gloves.[9][10]

Workflow for Safe Handling of 2,2,2-Trimethoxyethanamine

cluster_prep Preparation cluster_handling Handling cluster_disposal Disposal prep_info Review Safety Info & Locate Emergency Equipment prep_hood Verify Fume Hood Functionality prep_info->prep_hood prep_ppe Assemble All Necessary PPE prep_hood->prep_ppe prep_workspace Prepare and Decontaminate Workspace prep_ppe->prep_workspace handle_ppe Don Appropriate PPE prep_workspace->handle_ppe Proceed to Handling handle_transport Use Secondary Containment for Transport handle_ppe->handle_transport handle_manipulate Manipulate Chemical in Fume Hood handle_transport->handle_manipulate handle_post Wash Hands Thoroughly After Handling handle_manipulate->handle_post disp_waste Segregate and Label Hazardous Waste handle_post->disp_waste Proceed to Disposal disp_container Use Approved, Sealed Waste Containers disp_waste->disp_container disp_ppe Dispose of Contaminated PPE as Hazardous Waste disp_container->disp_ppe disp_pickup Arrange for Licensed Waste Disposal disp_ppe->disp_pickup

Caption: A flowchart illustrating the key procedural steps for the safe handling and disposal of 2,2,2-Trimethoxyethanamine.

Emergency Procedures: Preparedness is Key

In the event of an exposure or spill, a swift and informed response is critical.

  • Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes at an emergency eyewash station.[4][9] Seek immediate medical attention.

  • Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with soap and water for at least 15 minutes.[3][9] Seek medical attention if irritation persists.

  • Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[3][9]

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[3][4]

  • Spill: For small spills within a fume hood, use an appropriate absorbent material. For larger spills, evacuate the area and follow your institution's emergency spill response procedures.

Disposal Plan: Cradle-to-Grave Responsibility

Proper disposal of 2,2,2-Trimethoxyethanamine and any contaminated materials is a legal and ethical responsibility to protect both human health and the environment.[11]

  • Waste Characterization: 2,2,2-Trimethoxyethanamine waste should be treated as hazardous waste.[12]

  • Containerization: Collect all waste containing 2,2,2-Trimethoxyethanamine in a designated, properly labeled, and sealed container.[7] The label should clearly identify the contents as hazardous waste and include the chemical name.[13]

  • Segregation: Do not mix this waste with other incompatible waste streams.

  • Contaminated Materials: Any materials that have come into contact with 2,2,2-Trimethoxyethanamine, such as gloves, absorbent pads, and pipette tips, must also be disposed of as hazardous waste.[7]

  • Licensed Disposal: All hazardous waste must be disposed of through a licensed hazardous waste disposal company in accordance with all local, state, and federal regulations.[12][14]

Conclusion: Fostering a Culture of Safety

The safe handling of 2,2,2-Trimethoxyethanamine is not merely about following a set of rules, but about understanding the principles behind them. By integrating these practices into your daily laboratory workflow, you contribute to a robust safety culture that protects yourself, your colleagues, and the integrity of your scientific endeavors. This guide serves as a foundational document; always consult your institution's Chemical Hygiene Plan and Safety Data Sheets for any other chemicals used in your procedures.[15][16]

References

  • What are the Health and Safety Guidelines for Using Amines? (n.d.).
  • Personal protective equipment for handling (R)-N-(1-phenylethyl)propan-2-amine - Benchchem. (n.d.).
  • How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide. (n.d.).
  • Personal Protective Equipment (PPE) Requirements for Workers Handling Ammonia - VelSafe. (2025, July 9).
  • How to Properly Manage Hazardous Waste Under EPA Regulations. (n.d.).
  • Personal protective equipment for handling Amino-PEG6-amine - Benchchem. (n.d.).
  • SAFETY DATA SHEET - Fisher Scientific. (2025, December 26).
  • SAFETY DATA SHEET - TCI Chemicals. (2024, October 4).
  • SAFETY DATA SHEET - Spectrum Chemical. (2018, April 27).
  • The OSHA Laboratory Standard | Lab Manager. (2020, April 1).
  • A Guide to Hazardous Materials and Laboratory Safety - OSHA Education Center. (n.d.).
  • Laboratory Safety Guidance - OSHA. (n.d.).
  • Hazardous Waste Disposal in the Workplace: EPA Regulations to Know. (2022, July 12).
  • OSHA Guidelines For Labeling Laboratory Chemicals | Spill Containment Blog. (2014, April 16).
  • SAFETY DATA SHEET - Prosoco. (2021, May 27).
  • SAFETY DATA SHEET - Sigma-Aldrich. (2024, September 8).
  • OSHA Laboratory Standard - Prudent Practices in the Laboratory - NCBI Bookshelf. (n.d.).
  • Waste, Chemical, and Cleanup Enforcement | US EPA. (2025, April 15).
  • Steps in Complying with Regulations for Hazardous Waste | US EPA. (2025, May 30).
  • SAFETY DATA SHEET - Fisher Scientific. (2024, February 1).
  • Regulatory and Guidance Information by Topic: Waste | US EPA. (2025, August 4).
  • Standard Operating Procedure for Handling Storage and Disposal for Time Sensitive Chemicals | Risk Management and Safety - University of Notre Dame. (n.d.).
  • 2',2,2-TRIMETHYLPROPIOPHENONE SDS, 2041-37-4 Safety Data Sheets - ECHEMI. (n.d.).

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